2-Methyl-1-nitrobutane

• CAS: 3457-57-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Methyl-1-nitrobutane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 2-Methyl-1-nitrobutane is limited in publicly accessible scientific literature. This guide provides a comprehensive overview based on the known properties of structurally similar compounds and general principles of organic chemistry. All quantitative data and experimental protocols should be considered predictive and require experimental validation.

Introduction

2-Methyl-1-nitrobutane is a nitroalkane with the chemical formula C5H11NO2.[1] As a member of the nitro compound family, it holds potential as a building block in organic synthesis and may exhibit biological activities of interest to drug discovery and development. The presence of the nitro group offers a versatile handle for a variety of chemical transformations, making it a target for synthetic chemists. This guide aims to provide a detailed technical overview of its properties, predicted spectroscopic data, a plausible synthetic route, and safety considerations.

Chemical and Physical Properties

The fundamental properties of 2-Methyl-1-nitrobutane are summarized below. It is important to note that while some data is available, many physical properties are estimated based on its structure and comparison with related molecules.

Property	Value	Source
Molecular Formula	C5H11NO2	[1]
Molecular Weight	117.15 g/mol	[1]
CAS Number	3457-57-6	[1]
IUPAC Name	2-methyl-1-nitrobutane	[1]
Synonyms	1-nitro-2-methylbutane	[1]
Predicted Boiling Point	168.95 °C (estimate)
Predicted Density	0.9409 g/cm³ (estimate)
Predicted Refractive Index	1.4127 (estimate)
Water Solubility	1093 mg/L @ 25 °C (estimate)	[2]

Predicted Spectroscopic Data

Due to the absence of published experimental spectra for 2-Methyl-1-nitrobutane, the following data are predicted based on the analysis of its structural isomers and related nitroalkanes. These predictions are intended to aid in the identification and characterization of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.3 - 4.5	dd	2H	-CH₂-NO₂
~1.9 - 2.1	m	1H	-CH(CH₃)-
~1.3 - 1.5	m	2H	-CH₂-CH₃
~0.9 - 1.1	d	3H	-CH(CH₃)-
~0.8 - 1.0	t	3H	-CH₂-CH₃

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~75 - 80	-CH₂-NO₂
~35 - 40	-CH(CH₃)-
~25 - 30	-CH₂-CH₃
~15 - 20	-CH(CH₃)-
~10 - 15	-CH₂-CH₃

Infrared (IR) Spectroscopy

The IR spectrum of 2-Methyl-1-nitrobutane is expected to show characteristic absorption bands for the nitro group and C-H bonds.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960 - 2850	Strong	C-H stretching (alkane)
~1550	Strong	Asymmetric N-O stretching (nitro group)
~1380	Strong	Symmetric N-O stretching (nitro group)
~1465	Medium	C-H bending

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum is predicted to show a molecular ion peak and characteristic fragmentation patterns.

m/z	Predicted Fragment
117	[M]⁺ (Molecular ion)
71	[M - NO₂]⁺
57	[C₄H₉]⁺ (loss of CH₂NO₂)
43	[C₃H₇]⁺
29	[C₂H₅]⁺

Synthesis of 2-Methyl-1-nitrobutane

A plausible and commonly employed method for the synthesis of primary nitroalkanes is the nucleophilic substitution of an alkyl halide with a nitrite (B80452) salt. A detailed experimental protocol based on this approach is provided below.

Reaction Scheme

Caption: Synthesis of 2-Methyl-1-nitrobutane via nucleophilic substitution.

Experimental Protocol

Materials:

• 1-Iodo-2-methylbutane

• Sodium nitrite (NaNO₂)

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 1-iodo-2-methylbutane (1.0 eq) in anhydrous DMF in a round-bottom flask, add sodium nitrite (1.5 eq).

• Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, pour the reaction mixture into a separatory funnel containing water and extract with diethyl ether (3 x volume of DMF).

• Combine the organic layers and wash sequentially with water, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by fractional distillation under reduced pressure to yield pure 2-Methyl-1-nitrobutane.

Note: This is a generalized protocol and may require optimization for yield and purity.

Potential Applications and Biological Activity

While specific applications for 2-Methyl-1-nitrobutane are not well-documented, nitroalkanes, in general, are valuable intermediates in organic synthesis. The nitro group can be reduced to an amine, a key functional group in many pharmaceuticals, or used in C-C bond-forming reactions such as the Henry reaction.

The biological activity of 2-Methyl-1-nitrobutane has not been extensively studied. However, the nitro group is a known pharmacophore in some drug classes, where it can influence metabolic stability and receptor binding.[3] Further research is needed to explore the potential pharmacological profile of this compound.

Safety and Handling

Hazard Pictograms (Predicted):

GHS02 (Flammable), GHS07 (Harmful)

Predicted Hazard Statements:

• H226: Flammable liquid and vapor.

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H332: Harmful if inhaled.

Precautionary Statements:

• Prevention:

  • P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P270: Do not eat, drink or smoke when using this product.

• Response:

  • P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.

  • P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

• Storage:

  • P403+P235: Store in a well-ventilated place. Keep cool.

• Disposal:

  • P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Use chemical safety goggles.

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: Use a respirator with an organic vapor cartridge if working in a poorly ventilated area or with heated material.

All handling of 2-Methyl-1-nitrobutane should be performed in a well-ventilated fume hood by trained personnel.

Conclusion

2-Methyl-1-nitrobutane represents a potentially useful, yet underexplored, chemical entity. This guide has provided a foundational understanding of its predicted properties, spectroscopic characteristics, a viable synthetic approach, and necessary safety precautions based on current knowledge of related compounds. It is imperative that future research endeavors focus on the experimental validation of these predictions to fully elucidate the chemical and biological profile of 2-Methyl-1-nitrobutane and unlock its potential in organic synthesis and drug discovery.

References

• 1. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-methyl-1-nitrobutane, 3457-57-6 [thegoodscentscompany.com]
• 3. Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Methyl-1-nitrobutane: Structure, Properties, and Synthetic Relevance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-1-nitrobutane, a nitroalkane of interest in organic synthesis and potentially in medicinal chemistry. This document details its structure, physicochemical properties, and discusses its synthetic applications, particularly in the context of drug discovery and development. While experimental data for this specific isomer is limited, this guide consolidates available information and provides context through data from related compounds and general principles of nitroalkane chemistry.

Molecular Structure and Identification

2-Methyl-1-nitrobutane is a primary nitroalkane with the chemical formula C₅H₁₁NO₂. The structure features a nitro group (-NO₂) attached to the first carbon of a 2-methylbutane backbone. The presence of a chiral center at the second carbon (C2) means that 2-Methyl-1-nitrobutane can exist as two enantiomers, (R)-2-Methyl-1-nitrobutane and (S)-2-Methyl-1-nitrobutane.

Structure:

Key Identifiers:

Identifier	Value
IUPAC Name	2-methyl-1-nitrobutane
CAS Number	3457-57-6[1][2][3]
Molecular Formula	C₅H₁₁NO₂[1][3][]
Molecular Weight	117.15 g/mol [1][2]
Canonical SMILES	CCC(C)C--INVALID-LINK--[O-][1]
InChI Key	NAURQXSCQKYEIC-UHFFFAOYSA-N[1]

Physicochemical Properties

Property	Value (2-Methyl-1-nitrobutane)	Value (2-methyl-2-nitrobutane)
Boiling Point	168.95°C (estimate)[2]	150°C
Melting Point	24.33°C (estimate)[2]	-38°C
Density	0.9409 g/cm³ (estimate)[2]	0.945 g/cm³
Water Solubility	1093 mg/L @ 25°C (estimate)[5]	Not available
LogP	1.83240 (estimate)	1.97490

Spectroscopic Data (Predicted)

Direct experimental spectra for 2-Methyl-1-nitrobutane are not widely published. The following data is predicted based on the known spectroscopic behavior of nitroalkanes and related structures.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum of 2-Methyl-1-nitrobutane is expected to show distinct signals for the different proton environments. The protons on the carbon adjacent to the nitro group (C1) would be the most deshielded.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity
-CH₃ (at C4)	~0.9	Triplet
-CH₂- (at C3)	~1.2-1.4	Multiplet
-CH- (at C2)	~2.0-2.3	Multiplet
-CH₃ (at C2)	~1.0	Doublet
-CH₂NO₂ (at C1)	~4.3-4.5	Multiplet

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum would show five distinct signals corresponding to the five carbon atoms in the molecule. The carbon attached to the nitro group (C1) would be significantly downfield.

Carbon	Predicted Chemical Shift (δ, ppm)
-CH₃ (at C4)	~10-15
-CH₂- (at C3)	~25-30
-CH- (at C2)	~35-40
-CH₃ (at C2)	~15-20
-CH₂NO₂ (at C1)	~75-85

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of 2-Methyl-1-nitrobutane would be characterized by strong absorption bands corresponding to the nitro group.

Functional Group	Expected Wavenumber (cm⁻¹)
Asymmetric NO₂ stretch	~1540-1560
Symmetric NO₂ stretch	~1370-1390
C-H stretch (alkane)	~2850-2960

Mass Spectrometry (Predicted)

The mass spectrum would show a molecular ion peak (M⁺) at m/z = 117. Key fragmentation patterns would likely involve the loss of the nitro group (NO₂, 46 Da) and cleavage of the alkyl chain. The base peak would likely correspond to a stable carbocation.

Synthesis and Reactivity

General Synthetic Approach

A common method for the synthesis of primary nitroalkanes is the nucleophilic substitution of an alkyl halide with a nitrite (B80452) salt (Victor Meyer reaction). For 2-Methyl-1-nitrobutane, this would involve the reaction of 1-halo-2-methylbutane with a nitrite source like sodium nitrite.

General synthetic workflow for 2-Methyl-1-nitrobutane.

Key Reactions in Synthetic Chemistry

Nitroalkanes are versatile building blocks in organic synthesis due to the reactivity of the nitro group and the acidity of the α-protons.[6]

• Henry (Nitroaldol) Reaction: The α-carbon of 2-Methyl-1-nitrobutane can act as a nucleophile in base-catalyzed additions to aldehydes and ketones, forming β-nitro alcohols. These products are valuable intermediates that can be further transformed.

• Michael Addition: As a Michael donor, 2-Methyl-1-nitrobutane can undergo conjugate addition to α,β-unsaturated carbonyl compounds.

• Nef Reaction: The nitro group can be converted to a carbonyl group via the Nef reaction, providing a route to aldehydes.

• Reduction to Amines: The most significant transformation of nitroalkanes in the context of drug discovery is their reduction to primary amines. This provides access to chiral amines if the starting nitroalkane is enantiomerically pure.[7]

Applications in Drug Development

While there are no widely documented applications of 2-Methyl-1-nitrobutane itself in drug development, its structural motifs and the general class of nitroalkanes are of significant interest to medicinal chemists.

Precursor to Chiral Amines and Amino Alcohols

The reduction of the nitro group to an amine is a key transformation. Chiral amines and amino alcohols are crucial components of many biologically active molecules and active pharmaceutical ingredients (APIs).[8][9] The synthesis of chiral γ-nitro alcohols, which are important intermediates, can be achieved through chemoenzymatic cascades.[10]

Role as a precursor in API synthesis.

Bioisosteric Replacement and Pharmacophore

The nitro group is a strong electron-withdrawing group and can act as a bioisostere for other functional groups in drug design. Nitro-containing compounds exhibit a wide range of biological activities, including antimicrobial and antiparasitic effects.[11] However, the nitro group can also be a toxicophore, and its presence in drug candidates is often carefully evaluated for potential mutagenicity and genotoxicity.[11]

Experimental Protocols (General)

The following are generalized experimental protocols for key transformations involving nitroalkanes. These would need to be optimized for 2-Methyl-1-nitrobutane.

General Procedure for the Henry (Nitroaldol) Reaction

• To a solution of 2-Methyl-1-nitrobutane and an aldehyde or ketone in a suitable solvent (e.g., THF, CH₃CN), a catalytic amount of a base (e.g., DBU, TBAF) is added at a controlled temperature (e.g., 0 °C to room temperature).

• The reaction is stirred until completion, as monitored by TLC or GC.

• The reaction is quenched with a mild acid (e.g., saturated NH₄Cl solution).

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

General Procedure for the Reduction of a Nitroalkane to a Primary Amine

• The nitroalkane is dissolved in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate).

• A catalyst, such as palladium on carbon (Pd/C) or Raney nickel, is added to the solution.

• The mixture is subjected to an atmosphere of hydrogen gas (H₂) in a hydrogenation apparatus, often under pressure.

• The reaction is stirred until the uptake of hydrogen ceases.

• The catalyst is removed by filtration through celite.

• The solvent is removed under reduced pressure to yield the primary amine.

General workflow for nitroalkane reduction.

Conclusion

2-Methyl-1-nitrobutane is a chiral nitroalkane with potential as a synthetic intermediate, particularly for the preparation of chiral amines. While specific experimental data for this compound is scarce, its properties and reactivity can be inferred from the well-established chemistry of nitroalkanes. For researchers in drug discovery, the value of 2-Methyl-1-nitrobutane lies in its potential as a precursor to novel chiral building blocks. Further research is needed to fully characterize this compound and explore its specific applications.

References

• 1. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-NITRO-2-METHYL-BUTANE | 3457-57-6 [chemicalbook.com]
• 3. 2-methyl-1-nitro-butane-Molbase [molbase.com]
• 5. 2-methyl-1-nitrobutane, 3457-57-6 [thegoodscentscompany.com]
• 6. frontiersin.org [frontiersin.org]
• 7. Editorial: Nitro Compounds as Versatile Building Blocks for the Synthesis of Pharmaceutically Relevant Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cphi-online.com [cphi-online.com]
• 9. benchchem.com [benchchem.com]
• 10. Stereoselective Three‐Step One‐Pot Cascade Combining Amino‐ and Biocatalysis to Access Chiral γ‐Nitro Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

The Biological Activity of 2-Methyl-1-nitrobutane: A Review of Available Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-nitrobutane, a simple nitroalkane, has been identified in nature, specifically as a trace component in Michelia champaca.[1] However, a comprehensive review of publicly available scientific literature and chemical databases reveals a significant lack of in-depth research into its specific biological activities. While the broader class of nitro compounds has been extensively studied and shown to possess a wide range of pharmacological effects, data on 2-Methyl-1-nitrobutane remains scarce. This guide summarizes the currently available information and highlights the knowledge gaps that present opportunities for future research.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of a compound is fundamental to any investigation of its biological activity.

Property	Value	Source
Molecular Formula	C5H11NO2	PubChem[2]
Molecular Weight	117.15 g/mol	PubChem[2]
CAS Number	3457-57-6	PubChem[2]
Synonyms	1-nitro-2-methylbutane	PubChem[2]

Biological Activity and Toxicological Data

Currently, there is a notable absence of specific data on the biological activity of 2-Methyl-1-nitrobutane in scientific literature. Chemical databases explicitly state that information regarding its cosmetic, flavor, or fragrance use, as well as oral, dermal, and inhalation toxicity, has not been determined.[1]

For context, some related nitroalkanes have undergone limited toxicological assessment. For instance, the isomeric 3-methyl-1-nitrobutane (B1618025) is classified as a flammable liquid and is harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, and is harmful if inhaled.[3] Similarly, 2-methyl-1-nitropropane (B1605734) is also flagged as a flammable liquid and vapor, harmful if swallowed or inhaled, and may cause cancer.[4] It is important to emphasize that these findings for related compounds do not directly translate to the biological profile of 2-Methyl-1-nitrobutane, but they do suggest that nitroalkanes as a class may warrant careful handling and toxicological evaluation.

The broader family of organic nitro compounds is known for a wide spectrum of biological activities.[5] Many drugs containing the nitro group are utilized for their antibacterial, antiviral, anti-inflammatory, antifungal, and anticancer properties.[5] The nitro group is often essential for the therapeutic effect of these molecules.[5] However, without specific studies, it is impossible to ascertain if 2-Methyl-1-nitrobutane shares any of these characteristics.

Experimental Protocols and Signaling Pathways

Due to the lack of research on the biological effects of 2-Methyl-1-nitrobutane, there are no published experimental protocols for its biological evaluation. Consequently, there is no information on any signaling pathways or molecular targets that may be modulated by this compound.

The workflow for future investigation into the biological activity of 2-Methyl-1-nitrobutane would logically follow a standard preclinical research pipeline.

Figure 1: A generalized workflow for the investigation of the biological activity of a novel compound like 2-Methyl-1-nitrobutane.

Conclusion and Future Directions

The absence of data presents a clear opportunity for new research. A systematic investigation, beginning with broad in vitro screening for cytotoxic, antimicrobial, and other activities, could uncover novel biological effects. Should any significant activity be identified, subsequent studies could elucidate the mechanism of action and evaluate its potential in in vivo models. Such a research program would be essential to unlock any potential therapeutic or other useful applications of 2-Methyl-1-nitrobutane.

References

• 1. 2-methyl-1-nitrobutane, 3457-57-6 [thegoodscentscompany.com]
• 2. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Methyl-1-nitrobutane | C5H11NO2 | CID 69396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Methyl-1-nitropropane | C4H9NO2 | CID 69367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Unveiling the Elusive Presence of 2-Methyl-1-nitrobutane in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The natural occurrence of short-chain aliphatic nitro compounds is a subject of increasing interest within the scientific community due to their potential bioactivities and roles in ecological interactions. This technical guide focuses on the current state of knowledge regarding the natural presence of 2-Methyl-1-nitrobutane. While direct evidence for its widespread natural occurrence remains limited and requires further scientific validation, the confirmed presence of its isomer, 3-Methyl-1-nitrobutane, as a herbivore-induced plant volatile provides a valuable case study. This document aims to provide a comprehensive overview of the available data, detailed experimental protocols for the analysis of such compounds, and a logical framework for future research in this area.

Reported Natural Occurrence of Short-Chain Nitroalkanes

The natural occurrence of simple nitroalkanes is considered rare, with most of these compounds being products of industrial synthesis. However, a limited number of reports suggest their presence in the biosphere.

2-Methyl-1-nitrobutane: An Unconfirmed Report

A singular mention in the OSADHI database, a repository of Indian medicinal plants, lists 2-Methyl-1-nitrobutane as a phytochemical present in Magnolia champaca. However, extensive studies on the volatile organic compounds (VOCs) of Magnolia champaca have not corroborated this finding, and no primary literature is currently available to substantiate this claim. This highlights the need for further analytical studies on this plant species to confirm or refute the presence of 2-Methyl-1-nitrobutane.

3-Methyl-1-nitrobutane: A Confirmed Herbivore-Induced Plant Volatile

In contrast, the isomer 3-Methyl-1-nitrobutane has been identified as a herbivore-induced plant volatile (HIPV) in the leaves of the common evening primrose, Oenothera biennis[1]. HIPVs are released by plants in response to damage from herbivores and can play a role in attracting predators or parasitoids of the attacking insects[1].

Other Short-Chain Nitroalkanes

Reports on the natural occurrence of other short-chain nitroalkanes are sparse and often associated with specific environmental conditions or organisms. For instance, some nitroaliphatic compounds have been detected in trace amounts in the combustion of organic matter, such as in tobacco smoke. There is currently no definitive evidence for the widespread biological production of compounds like nitroethane, 1-nitropropane, or 2-nitropropane (B154153) by plants or microorganisms under normal physiological conditions.

Table 1: Summary of Reported Natural Occurrences of Short-Chain Nitroalkanes

Compound Name	Chemical Formula	Reported Natural Source	Type of Occurrence	Quantitative Data (if available)	Reference(s)
2-Methyl-1-nitrobutane	C5H11NO2	Magnolia champaca	Unconfirmed phytochemical listing	Not available	OSADHI Database
3-Methyl-1-nitrobutane	C5H11NO2	Oenothera biennis (leaves)	Herbivore-induced volatile	Not available in cited literature	[1]

Experimental Protocols for the Analysis of Volatile Nitroalkanes from Plant Material

The following sections outline generalized yet detailed methodologies for the extraction, isolation, and identification of volatile nitroalkanes from plant tissues. These protocols are based on established techniques for the analysis of plant VOCs and can be adapted for specific research needs.

Sample Collection and Preparation

Proper sample handling is critical to prevent the loss of volatile compounds.

• Collection: Collect fresh plant material (e.g., leaves, flowers) and immediately process it. If immediate processing is not possible, flash-freeze the material in liquid nitrogen and store it at -80°C.

• Homogenization: For solvent extraction, the plant material should be finely ground under liquid nitrogen to a homogenous powder. This increases the surface area for efficient extraction.

Extraction of Volatile Compounds

Two common methods for extracting volatile compounds from plant material are steam distillation and solvent extraction.

2.2.1. Protocol for Steam Distillation

Steam distillation is a suitable method for extracting volatile compounds that are immiscible with water and have a high vapor pressure.

• Place a known quantity (e.g., 100-500 g) of fresh or frozen plant material into a distillation flask.

• Add distilled water to the flask, ensuring the plant material is fully submerged.

• Set up the steam distillation apparatus, including a condenser and a collection vessel.

• Heat the flask to generate steam, which will pass through the plant material, carrying the volatile compounds.

• The steam and volatile compound mixture is then condensed and collected.

• The essential oil (containing the volatile compounds) will separate from the aqueous phase and can be collected.

2.2.2. Protocol for Solvent Extraction

Solvent extraction is a versatile method that can be optimized for a range of volatile compounds.

• Weigh a precise amount (e.g., 10-50 g) of the powdered plant material into a flask.

• Add a suitable organic solvent with a low boiling point, such as dichloromethane (B109758) or hexane (B92381) (e.g., 100-200 mL).

• Agitate the mixture at room temperature for a specified period (e.g., 1-2 hours) to allow for the extraction of the volatile compounds.

• Filter the mixture to remove the plant debris.

• Carefully concentrate the solvent extract under a gentle stream of nitrogen or using a rotary evaporator at a low temperature to avoid the loss of volatile components.

Identification and Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the separation, identification, and quantification of volatile compounds.

• Sample Introduction: Inject a small volume (e.g., 1 µL) of the concentrated extract or essential oil into the GC-MS system.

• Gas Chromatography:

  • Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) suitable for the separation of a wide range of volatile compounds.

  • Oven Temperature Program: A typical temperature program would be:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: Increase at a rate of 5-10°C per minute to 250°C.

    • Final hold: 250°C for 5-10 minutes.

  • Carrier Gas: Use high-purity helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometry:

  • Ionization: Use electron ionization (EI) at 70 eV.

  • Mass Range: Scan a mass range of m/z 40-400.

  • Identification: Identify the compounds by comparing their mass spectra with those in a spectral library (e.g., NIST, Wiley) and by comparing their retention indices with those of authentic standards.

• Quantification: For quantitative analysis, create a calibration curve using a certified standard of the target compound (e.g., 2-Methyl-1-nitrobutane or 3-Methyl-1-nitrobutane). An internal standard can be used to improve accuracy and precision.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the analysis of volatile nitroalkanes from plant samples.

Caption: Workflow for the analysis of volatile nitroalkanes from plant material.

Biosynthesis of Aliphatic Nitro Compounds in Plants

The biosynthetic pathways leading to the formation of short-chain aliphatic nitro compounds in plants are not well-elucidated. It is hypothesized that they may arise from the oxidation of corresponding amino acids or amines, or through the nitration of alkanes by nitric oxide or other reactive nitrogen species. The induction of 3-Methyl-1-nitrobutane in Oenothera biennis upon herbivory suggests the activation of a specific enzymatic pathway in response to stress. Further research, including isotopic labeling studies and transcriptomic analysis, is required to uncover the genetic and biochemical basis of nitroalkane biosynthesis in plants.

The following diagram illustrates a hypothetical biosynthetic relationship.

Caption: Hypothetical biosynthesis of a nitroalkane from an amino acid precursor induced by herbivory.

Conclusion and Future Directions

The natural occurrence of 2-Methyl-1-nitrobutane remains an open question that warrants further investigation. The confirmed presence of its isomer in Oenothera biennis provides a strong impetus for exploring the distribution, biosynthesis, and ecological roles of short-chain nitroalkanes in the plant kingdom. The experimental protocols and logical frameworks presented in this guide offer a starting point for researchers to systematically investigate these intriguing compounds. Future research should focus on:

• Targeted analysis of Magnolia champaca: To verify the presence of 2-Methyl-1-nitrobutane.

• Screening of diverse plant species: To identify new natural sources of short-chain nitroalkanes.

• Quantitative studies: To determine the concentrations of these compounds in various plant tissues and under different environmental conditions.

• Elucidation of biosynthetic pathways: To understand how plants produce these compounds.

• Bioactivity and ecological function studies: To uncover the potential applications and roles of these molecules in nature.

By addressing these research gaps, the scientific community can gain a deeper understanding of the chemistry and biology of this unique class of natural products.

References

• 1. 1-Nitropropane - information sheet - Canada.ca [canada.ca]

The Discovery and Synthesis of 2-Methyl-1-nitrobutane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The discovery of 2-Methyl-1-nitrobutane is intrinsically linked to the broader exploration of nitroalkanes and their reactivity in organic synthesis. While a singular "discovery" event for this specific molecule is not prominently documented, its synthesis falls under the well-established Henry Reaction, also known as the nitroaldol reaction. This fundamental carbon-carbon bond-forming reaction was first reported by the Belgian chemist Louis Henry in 1895.[1] His work laid the foundation for the synthesis of a vast array of β-nitro alcohols and their derivatives, including 2-Methyl-1-nitrobutane. The Henry reaction involves the base-catalyzed addition of a nitroalkane to an aldehyde or ketone.[1] This guide provides an in-depth overview of the likely synthesis of 2-Methyl-1-nitrobutane via the Henry reaction, its physicochemical properties, and detailed experimental considerations.

Physicochemical Properties

2-Methyl-1-nitrobutane is a nitroalkane with the molecular formula C5H11NO2.[1] Its key physical and chemical properties, largely computed, are summarized in the table below.[1]

Property	Value	Reference
Molecular Weight	117.15 g/mol	[1]
Molecular Formula	C5H11NO2	[1]
CAS Number	3457-57-6	[1]
IUPAC Name	2-methyl-1-nitrobutane	[1]
SMILES	CCC(C)C--INVALID-LINK--[O-]	[1]
Computed XLogP3	1.7	[1]
Computed Hydrogen Bond Donor Count	0	[1]
Computed Hydrogen Bond Acceptor Count	2	[1]
Computed Rotatable Bond Count	2	[1]

Synthesis via the Henry Reaction

The most direct and logical synthetic route to 2-Methyl-1-nitrobutane is the Henry reaction between 1-nitropropane (B105015) and isobutyraldehyde (B47883).

Reaction Pathway

The reaction proceeds through the deprotonation of 1-nitropropane by a base to form a nucleophilic nitronate anion. This anion then attacks the electrophilic carbonyl carbon of isobutyraldehyde, forming a β-nitro alkoxide intermediate. Subsequent protonation yields the β-nitro alcohol, 2-methyl-1-nitrobutan-2-ol. Dehydration of this intermediate, which can sometimes occur in situ or as a separate step, would lead to a nitroalkene. To obtain 2-Methyl-1-nitrobutane, a reduction of the nitroalkene or a related intermediate would be necessary. A more direct, albeit less common, variant of nitroalkane synthesis would involve the reaction of a suitable alkyl halide with a nitrite (B80452) salt.

Caption: The Henry reaction pathway for the synthesis of the precursor to 2-Methyl-1-nitrobutane.

Experimental Protocol (Plausible)

The following is a plausible experimental protocol for the synthesis of 2-Methyl-1-nitrobutane based on the general principles of the Henry reaction.

Materials:

• 1-Nitropropane

• Isobutyraldehyde

• Sodium hydroxide (B78521) (NaOH) or other suitable base

• Ethanol (or other suitable solvent)

• Hydrochloric acid (HCl) for neutralization

• Diethyl ether or other extraction solvent

• Anhydrous magnesium sulfate (B86663) or sodium sulfate for drying

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, separatory funnel, etc.)

• Stirring and heating apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve isobutyraldehyde in ethanol.

• Base Addition: Slowly add an aqueous solution of sodium hydroxide to the flask while stirring and maintaining the temperature at or below room temperature with an ice bath.

• Nitroalkane Addition: Add 1-nitropropane dropwise to the reaction mixture from the dropping funnel. The rate of addition should be controlled to maintain the reaction temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture in an ice bath and neutralize it with dilute hydrochloric acid until it is slightly acidic.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Washing: Wash the organic layer with water and then with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product, primarily the β-nitro alcohol, would then require further steps such as reduction and purification by column chromatography or distillation to yield 2-Methyl-1-nitrobutane.

Experimental Workflow

Caption: A general experimental workflow for the synthesis of 2-Methyl-1-nitrobutane.

Spectroscopic Data

Spectroscopy	Predicted Data
¹H NMR	Predicted chemical shifts (ppm): ~4.4 (t, 2H, -CH₂NO₂), ~2.1 (m, 1H, -CH-), ~1.5 (m, 2H, -CH₂-), ~1.0 (d, 3H, -CH₃), ~0.9 (t, 3H, -CH₂CH₃).
¹³C NMR	Predicted chemical shifts (ppm): ~78 (-CH₂NO₂), ~38 (-CH-), ~26 (-CH₂-), ~16 (-CH₃), ~11 (-CH₂CH₃).
IR Spectroscopy	Predicted characteristic peaks (cm⁻¹): ~2960-2850 (C-H stretching), ~1550 (asymmetric NO₂ stretching), ~1380 (symmetric NO₂ stretching).
Mass Spectrometry	Predicted molecular ion peak (m/z): 117 (M⁺). Major fragments would likely correspond to the loss of the nitro group and cleavage of the alkyl chain.

Note: The spectroscopic data presented is predicted and should be confirmed with experimental analysis.

Conclusion

While the specific historical moment of the "discovery" of 2-Methyl-1-nitrobutane is not clearly defined, its synthesis is a direct application of the foundational Henry reaction developed by Louis Henry. The plausible synthetic pathway via the reaction of 1-nitropropane and isobutyraldehyde provides a clear method for its preparation. The provided physicochemical and predicted spectroscopic data serve as a valuable resource for researchers working with this compound. Further experimental validation of the spectroscopic data is recommended for definitive characterization.

References

• 1. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Synthetic Utility of 2-Methyl-1-nitrobutane: A Technical Guide for Organic Chemists

Introduction

2-Methyl-1-nitrobutane, a primary nitroalkane with the chemical formula C5H11NO2, serves as a versatile and valuable building block in modern organic synthesis.[1] The presence of the nitro group, a potent electron-withdrawing functionality, activates the α-carbon, enabling a wide range of carbon-carbon bond-forming reactions. This technical guide provides an in-depth overview of the role of 2-Methyl-1-nitrobutane in organic synthesis, focusing on its preparation, key reactions, and potential applications in the synthesis of complex molecules relevant to the pharmaceutical and agrochemical industries. While specific experimental data for 2-Methyl-1-nitrobutane is limited in publicly available literature, this guide extrapolates its reactivity based on well-established principles of nitroalkane chemistry and provides generalized protocols for analogous transformations.

Synthesis of 2-Methyl-1-nitrobutane

The synthesis of primary nitroalkanes like 2-Methyl-1-nitrobutane can be achieved through several established methods. A common approach involves the nucleophilic substitution of a corresponding alkyl halide with a nitrite (B80452) salt.

Table 1: Generalized Synthesis of Primary Nitroalkanes

Precursor	Reagents	Solvent	General Conditions	Typical Yield (%)
1-Bromo-2-methylbutane	Sodium nitrite (NaNO2)	Dimethylformamide (DMF)	Room temperature to gentle heating	60-80
1-Iodo-2-methylbutane	Silver nitrite (AgNO2)	Diethyl ether	Room temperature	50-70

Key Reactions in Organic Synthesis

The synthetic utility of 2-Methyl-1-nitrobutane stems from the reactivity of the nitro group and the acidity of the α-protons. This allows it to participate in a variety of crucial carbon-carbon bond-forming reactions.

The Henry (Nitroaldol) Reaction

The Henry reaction is a base-catalyzed condensation of a nitroalkane with an aldehyde or ketone to furnish a β-nitro alcohol.[2] This reaction is a powerful tool for the construction of 1,2-difunctionalized molecules. The resulting β-nitro alcohols are valuable intermediates that can be further transformed into other functional groups.

• Reaction Workflow:

Caption: General workflow of the Henry reaction.

• Experimental Protocol (General for Primary Nitroalkanes):

  • To a solution of the aldehyde or ketone (1.0 equiv) in an appropriate solvent (e.g., THF, CH2Cl2), add the primary nitroalkane (1.2 equiv).

  • Cool the mixture to 0 °C.

  • Add a catalytic amount of a suitable base (e.g., triethylamine, DBU) (0.1 equiv) dropwise.

  • Allow the reaction to stir at room temperature and monitor by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Table 2: Representative Henry Reactions with Analogous Primary Nitroalkanes

Nitroalkane	Carbonyl Compound	Base	Solvent	Yield (%)	Reference
Nitroethane	Benzaldehyde	Triethylamine	THF	85	[2]
1-Nitropropane	Cyclohexanone	DBU	CH2Cl2	78	General knowledge

The Michael Addition

In the Michael addition, the nitronate anion derived from 2-Methyl-1-nitrobutane acts as a soft nucleophile and adds to α,β-unsaturated carbonyl compounds, nitriles, or sulfones in a 1,4-conjugate fashion. This reaction is highly effective for the formation of γ-nitro carbonyl compounds, which are precursors to γ-amino acids and other valuable molecules.[3]

• Reaction Pathway:

Caption: Michael addition of a nitronate to an acceptor.

• Experimental Protocol (General for Primary Nitroalkanes):

  • Generate the nitronate anion by treating the primary nitroalkane (1.1 equiv) with a base (e.g., sodium ethoxide, DBU) (1.0 equiv) in a suitable solvent (e.g., ethanol, THF) at 0 °C.

  • Add the α,β-unsaturated compound (1.0 equiv) to the solution of the nitronate.

  • Allow the reaction to stir at room temperature until completion (monitored by TLC).

  • Acidify the reaction mixture with a dilute acid (e.g., 1 M HCl) to neutralize the base.

  • Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the product by column chromatography or distillation.

Table 3: Representative Michael Additions with Analogous Primary Nitroalkanes

Nitroalkane	Michael Acceptor	Base	Solvent	Yield (%)	Reference
Nitromethane	Methyl acrylate	DBU	Methanol	69	[3]
1-Nitropropane	Methyl vinyl ketone	Sodium ethoxide	Ethanol	82	General knowledge

The Nef Reaction

The Nef reaction transforms a primary nitroalkane into a corresponding aldehyde.[4][5] This is a valuable transformation for unmasking a carbonyl group from a nitroalkane precursor. The reaction typically proceeds by forming the nitronate salt, followed by acidification.

• Transformation Logic:

References

• 1. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Henry Reaction [organic-chemistry.org]
• 3. Synthesis of γ-Nitro Aliphatic Methyl Esters Via Michael Additions Promoted by Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nef reaction - Wikipedia [en.wikipedia.org]
• 5. Nef Reaction [organic-chemistry.org]

An In-depth Technical Guide to 2-Methyl-1-nitrobutane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific literature on 2-Methyl-1-nitrobutane. Due to the limited specific research on this compound, this document also includes relevant data and methodologies from studies on structurally similar nitroalkanes to provide a broader context for its potential properties and applications.

Chemical and Physical Properties

2-Methyl-1-nitrobutane is a nitroalkane with the chemical formula C5H11NO2.[1] Below is a summary of its known physical and chemical properties.

Property	Value	Source
Molecular Formula	C5H11NO2	PubChem[1]
Molecular Weight	117.15 g/mol	PubChem[1]
IUPAC Name	2-methyl-1-nitrobutane	PubChem[1]
CAS Number	3457-57-6	PubChem[1]
Canonical SMILES	CCC(C)C--INVALID-LINK--[O-]	PubChem[1]
InChI	InChI=1S/C5H11NO2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3	PubChem[1]
Computed XLogP3	1.7	PubChem[1]
Topological Polar Surface Area	45.8 Ų	PubChem[1]

Synthesis of 2-Methyl-1-nitrobutane

Nucleophilic Substitution of an Alkyl Halide

A prevalent method for the synthesis of nitroalkanes is the nucleophilic substitution reaction between an alkyl halide and a nitrite (B80452) salt, such as sodium nitrite. For 2-Methyl-1-nitrobutane, this would involve the reaction of 2-methyl-1-bromobutane with sodium nitrite.

General Experimental Protocol (Adapted from the synthesis of 1-bromobutane):

Materials:

• 2-methyl-1-bromobutane

• Sodium nitrite (NaNO2)

• Dimethylformamide (DMF)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• A solution of 2-methyl-1-bromobutane in DMF is prepared in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Sodium nitrite is added to the solution, and the mixture is heated to a moderate temperature (e.g., 60-80 °C) with vigorous stirring.

• The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is cooled to room temperature and partitioned between diethyl ether and water.

• The organic layer is separated, washed sequentially with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 2-Methyl-1-nitrobutane.

• Purification can be achieved by fractional distillation under reduced pressure.

Logical Workflow for Nucleophilic Substitution:

Caption: General workflow for the synthesis of 2-Methyl-1-nitrobutane via nucleophilic substitution.

Oxidation of an Oxime

Another synthetic approach involves the oxidation of an aldoxime. For 2-Methyl-1-nitrobutane, the precursor would be 2-methylbutanal oxime.

General Experimental Protocol:

Materials:

• 2-methylbutanal oxime

• Trifluoroacetic acid

• Hydrogen peroxide (30%)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• 2-methylbutanal oxime is dissolved in trifluoroacetic acid.

• The solution is cooled in an ice bath, and hydrogen peroxide is added dropwise with stirring.

• The reaction mixture is allowed to warm to room temperature and stirred for several hours.

• The reaction is quenched by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• The mixture is extracted with dichloromethane.

• The combined organic layers are washed with water and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure to afford the crude product, which can be purified by column chromatography or distillation.

Spectroscopic Data (Predicted and Inferred)

Directly measured spectroscopic data for 2-Methyl-1-nitrobutane is not widely published. However, the expected spectral characteristics can be predicted based on its structure and comparison with similar compounds.

Spectroscopy	Predicted/Inferred Data
¹H NMR	Signals expected in the range of 0.9-4.5 ppm. The protons on the carbon bearing the nitro group (-CH2-NO2) would be the most deshielded.
¹³C NMR	The carbon attached to the nitro group is expected to have a chemical shift in the range of 70-80 ppm. Other aliphatic carbons would appear at higher fields.
Mass Spectrometry (MS)	The molecular ion peak (M+) would be at m/z = 117. Common fragmentation would involve the loss of the nitro group (NO2, m/z = 46) and cleavage of the alkyl chain.[2][3][4] A significant peak at m/z = 71, corresponding to the C5H11+ fragment, would be expected.
Infrared (IR) Spectroscopy	Strong absorption bands characteristic of the nitro group are expected around 1550 cm⁻¹ (asymmetric stretch) and 1380 cm⁻¹ (symmetric stretch). C-H stretching and bending vibrations would also be present.

Biological Activity and Potential Applications

While there are no specific studies on the biological activity of 2-Methyl-1-nitrobutane, the broader class of nitroalkanes has been investigated for various biological effects.

Antimicrobial Activity

Nitro-containing compounds are known to exhibit antimicrobial properties.[5][6][7] The mechanism of action is often attributed to the bioreduction of the nitro group within microbial cells, leading to the formation of toxic reactive nitrogen species that can damage DNA and other critical biomolecules.[7][8] It is plausible that 2-Methyl-1-nitrobutane could possess some degree of antimicrobial activity, particularly against certain bacteria and fungi.

Cytotoxicity and Toxicology

Nitroalkanes have been reported to exhibit toxicity.[9][10] The toxicity is often linked to their metabolism, which can produce reactive intermediates.[9] Therefore, 2-Methyl-1-nitrobutane should be handled with appropriate safety precautions.

Metabolism of Nitroalkanes

The metabolism of nitroalkanes is a critical factor in their biological activity and toxicity. A general metabolic pathway for primary nitroalkanes is outlined below.

Metabolic Pathway of Primary Nitroalkanes:

Caption: Generalized metabolic pathway of primary nitroalkanes.

Potential Signaling Pathways Affected by Nitro-Containing Compounds

Nitro-containing compounds can influence various cellular signaling pathways. One of the most well-documented effects is the generation of nitric oxide (NO), a key signaling molecule.

Signaling Pathway Involving Nitric Oxide:

Caption: Potential signaling pathway influenced by nitro-containing compounds via nitric oxide production.

Conclusion

2-Methyl-1-nitrobutane is a simple nitroalkane for which specific, in-depth research is currently limited. This guide has provided a summary of its known properties and has drawn upon the broader knowledge of similar nitroalkanes to infer potential synthetic routes, spectroscopic characteristics, and biological activities. Further experimental investigation is required to fully elucidate the chemical and biological profile of this compound and to explore its potential applications in research and drug development. Researchers are encouraged to use the general protocols and inferred data presented herein as a starting point for their own studies, with the understanding that optimization and validation will be necessary.

References

• 1. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. mass spectrum of 2-methylbutane fragmentation pattern of m/z m/e ions for analysis and identification of isopentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. researchgate.net [researchgate.net]
• 7. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. svedbergopen.com [svedbergopen.com]
• 9. Toxicity and metabolism of nitroalkanes and substituted nitroalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Cornerstone of Modern Synthesis: An In-depth Technical Guide to the Chemical Reactivity of Primary Nitroalkanes

For Researchers, Scientists, and Drug Development Professionals

Primary nitroalkanes have emerged as indispensable building blocks in the landscape of modern organic synthesis. Their unique electronic properties and versatile reactivity provide a powerful platform for the construction of complex molecular architectures, particularly in the realms of pharmaceutical and natural product synthesis.[1][2][3] The strong electron-withdrawing nature of the nitro group imparts significant acidity to the α-protons, facilitating the formation of nucleophilic nitronate anions.[4] This fundamental property is the gateway to a rich spectrum of carbon-carbon bond-forming reactions. Furthermore, the nitro group itself can be readily transformed into other valuable functional groups, such as amines and carbonyls, underscoring its role as a versatile synthetic linchpin.[1] This guide provides a comprehensive exploration of the synthesis, spectroscopic properties, and core chemical reactivity of primary nitroalkanes, with a focus on their strategic application in drug development.

Synthesis of Primary Nitroalkanes

The efficient synthesis of primary nitroalkanes is crucial for their widespread application. Several reliable methods have been established for their preparation.

Nucleophilic Substitution of Alkyl Halides

The most traditional and widely used method for synthesizing primary nitroalkanes is the nucleophilic substitution of primary alkyl halides with a nitrite (B80452) salt.[1] This can be broadly categorized into the Victor-Meyer reaction, which uses silver nitrite (AgNO₂), and the Kornblum reaction, which employs sodium nitrite (NaNO₂). The choice of reagents and conditions can influence the yield and the ratio of the desired nitroalkane to the isomeric alkyl nitrite ester.

Oxidation of Primary Amines

A selection of synthetic methods for primary nitroalkanes is summarized in the table below.

Method	Substrate	Reagent(s)	Solvent(s)	Temperature	Yield (%)	Reference(s)
Nucleophilic Substitution	Primary Alkyl Iodide	Silver Nitrite (AgNO₂)	Diethyl Ether	Reflux	50-70	[1]
Nucleophilic Substitution	Primary Alkyl Bromide	Sodium Nitrite (NaNO₂)	DMF or DMSO	Heat	55-65	[1]
Oxidation	Primary Amine	Potassium Permanganate (KMnO₄)	Acetone/Water	0 °C to RT	40-60	[5]
Oxidation	Primary Amine	Trifluoroperacetic Acid (TFPAA)	Dichloromethane	0 °C	60-80	[5]

Spectroscopic Properties of Primary Nitroalkanes

The unambiguous characterization of primary nitroalkanes is essential. The following sections detail their characteristic spectroscopic features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The protons on the carbon atom bearing the nitro group (α-protons) are significantly deshielded due to the electron-withdrawing nature of the NO₂ group. These typically appear as a triplet in the range of 4.3-4.5 ppm. The protons on the adjacent carbon (β-protons) resonate further upfield.

¹³C NMR: The α-carbon is also deshielded and typically appears in the range of 70-80 ppm.

Compound	α-CH₂ Chemical Shift (¹H, ppm)	α-CH₂ Chemical Shift (¹³C, ppm)	β-CH₂/CH₃ Chemical Shift (¹H, ppm)	β-CH₂/CH₃ Chemical Shift (¹³C, ppm)
Nitroethane	4.38 (q)	70.8	1.58 (t)	12.7
1-Nitropropane	4.37 (t)	76.9	2.05 (sextet)	20.7
1-Nitrobutane	4.38 (t)	75.1	1.98 (quintet)	28.8

Infrared (IR) Spectroscopy

Primary nitroalkanes exhibit two strong and characteristic N-O stretching vibrations. These bands are crucial for identifying the nitro group.

• Asymmetric stretch (ν_as): Strong absorption typically appearing around 1550 cm⁻¹.

• Symmetric stretch (ν_s): Strong absorption typically appearing around 1375 cm⁻¹.

Mass Spectrometry (MS)

Electron ionization (EI) mass spectrometry of primary nitroalkanes often shows a weak or absent molecular ion peak. Common fragmentation pathways include the loss of the nitro group (M-46) and cleavage of the C-C bonds.

Core Chemical Reactivity

The reactivity of primary nitroalkanes is dominated by the acidity of the α-protons and the ability of the nitro group to be transformed into other functionalities.

Acidity and Nitronate Formation

The primary driving force behind the rich chemistry of primary nitroalkanes is the acidity of the α-hydrogens (pKa in water is approximately 10 for nitromethane).[4] Treatment with a base results in the formation of a resonance-stabilized nitronate anion, which is a potent carbon nucleophile.

Formation of the nucleophilic nitronate anion.

The Henry (Nitroaldol) Reaction

The Henry reaction is a base-catalyzed carbon-carbon bond-forming reaction between a primary nitroalkane and an aldehyde or ketone to yield a β-nitro alcohol.[6][7][8][9][10] This reaction is of paramount importance as the resulting β-nitro alcohol is a versatile intermediate that can be converted to 1,2-amino alcohols, α-hydroxy carboxylic acids, or nitroalkenes.[6]

Mechanism of the Henry Reaction.

Asymmetric Henry Reaction: Significant progress has been made in the development of catalytic asymmetric Henry reactions, providing access to enantioenriched β-nitro alcohols.[11][12][13][14] A variety of chiral catalysts, including copper- and zinc-based complexes, have been successfully employed.[12][13][15]

Aldehyde	Nitroalkane	Catalyst (mol%)	Solvent	Time (h)	Yield (%)	ee (%)	Reference(s)
Benzaldehyde	Nitromethane	Cu(OAc)₂/Chiral Diamine (5)	EtOH	24	95	92	[13]
4-Nitrobenzaldehyde	Nitromethane	Cu(I)/Chiral Tetrahydrosalen (10)	THF	24	98	96	[11][14]
Cyclohexanecarboxaldehyde	Nitroethane	Zn(OTf)₂/N-methylephedrine (10)	CH₂Cl₂	48	85	90	[12]
2-Naphthaldehyde	1-Nitropropane	Cu(OAc)₂/Chiral Bis(β-amino alcohol) (20)	EtOH	48	88	85	[13]

To a solution of the chiral copper(II) acetate/diamine complex (0.05 mmol) in ethanol (B145695) (2 mL) is added the aldehyde (1.0 mmol). The mixture is stirred at room temperature for 10 minutes. Nitromethane (5.0 mmol) is then added, and the reaction is stirred at room temperature for 24 hours. Upon completion, the reaction mixture is quenched with saturated aqueous NH₄Cl solution and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to yield the desired β-nitro alcohol.[13]

The Nef Reaction

The Nef reaction transforms a primary nitroalkane into an aldehyde via the acid hydrolysis of its corresponding nitronate salt.[16][17][18][19][20] This reaction is a powerful tool for carbonyl synthesis and represents a classic example of umpolung (reactivity inversion), where the α-carbon, initially nucleophilic as a nitronate, is converted into an electrophilic carbonyl carbon.[4][19]

Workflow of the classical Nef Reaction.

While the classical Nef reaction employs strong mineral acids, several milder methods have been developed using oxidative or reductive conditions to improve functional group tolerance.[16][18]

Substrate (Primary Nitroalkane)	Reagent(s)	Conditions	Product (Aldehyde)	Yield (%)	Reference(s)
1-Nitrohexane	1. NaOEt, EtOH; 2. H₂SO₄, H₂O	0 °C to RT	Hexanal	75-85	[16]
1-Phenyl-2-nitroethane	1. DBU; 2. Ozone (O₃), then Me₂S	-78 °C to RT	Phenylacetaldehyde	80-90	[16]
3-Nitropropylbenzene	1. NaH; 2. Oxone, Al₂O₃	CH₂Cl₂/H₂O, RT	3-Phenylpropanal	85-95	[20]
1-Nitropentane	1. KOt-Bu; 2. KMnO₄, MgSO₄	t-BuOH/H₂O, 0 °C	Pentanal	70-80	[18]

Caution: The classical Nef reaction can be highly exothermic and should be performed with care. A solution of the primary nitroalkane (10 mmol) in ethanol (20 mL) is treated with a solution of sodium ethoxide (10 mmol) in ethanol. The mixture is stirred for 1 hour at room temperature to form the nitronate salt. This solution is then added slowly to a vigorously stirred solution of 50% aqueous sulfuric acid (20 mL) at 0 °C. After the addition is complete, the mixture is stirred for an additional hour at 0-5 °C. The resulting mixture is extracted with diethyl ether. The combined organic extracts are washed with saturated aqueous NaHCO₃ solution and brine, dried over anhydrous MgSO₄, filtered, and the solvent is carefully removed by distillation to afford the crude aldehyde.[4]

Reduction to Primary Amines

The reduction of the nitro group to a primary amine is one of the most synthetically valuable transformations of primary nitroalkanes, providing a direct route to this important functional group.[21] A variety of reducing agents can be employed, with the choice depending on the desired selectivity and the presence of other functional groups.[22][23]

Common methods for the reduction of primary nitroalkanes.

Substrate (Primary Nitroalkane)	Reagent(s)	Solvent	Conditions	Yield (%)	Reference(s)
1-Nitropropane	H₂ (1 atm), Pd/C (10 mol%)	EtOH	RT, 12 h	>95	[21]
1-Nitrohexane	Iron powder, NH₄Cl (aq)	EtOH/H₂O	Reflux, 4 h	85-95	[22]
1-Phenyl-2-nitroethane	Lithium Aluminum Hydride (LiAlH₄)	THF	0 °C to Reflux, 6 h	80-90	[21][22]
4-Nitro-1-butene	Tin(II) Chloride (SnCl₂)	EtOH	Reflux, 8 h	75-85	[22]

A solution of the primary nitroalkane (10 mmol) in ethanol (50 mL) is placed in a hydrogenation flask. Palladium on carbon (10% w/w, 10 mol%) is added to the solution. The flask is evacuated and backfilled with hydrogen gas three times, and then the mixture is stirred vigorously under a hydrogen atmosphere (balloon pressure) at room temperature. The reaction is monitored by TLC. Upon completion, the mixture is filtered through a pad of Celite to remove the catalyst, and the filtrate is concentrated under reduced pressure to afford the primary amine.[21]

Cycloaddition Reactions

Primary nitroalkanes serve as precursors to nitrile oxides, which are valuable 1,3-dipoles for cycloaddition reactions.[24] The dehydration of a primary nitroalkane, often in the presence of a dehydrating agent like phenyl isocyanate or triflic anhydride, generates the transient nitrile oxide in situ.[25][26] This species readily undergoes [3+2] cycloaddition with alkenes or alkynes to form isoxazolines and isoxazoles, respectively.[24][25][27][28][29] These heterocyclic motifs are prevalent in many biologically active molecules.

Synthesis of isoxazolines via nitrile oxide cycloaddition.

To a stirred solution of the primary nitroalkane (1.0 mmol) and the alkene (1.2 mmol) in anhydrous toluene (B28343) (10 mL) is added triethylamine (B128534) (1.5 mmol). The mixture is heated to 80 °C, and a solution of phenyl isocyanate (1.2 mmol) in anhydrous toluene (2 mL) is added dropwise over 30 minutes. The reaction mixture is then stirred at 80 °C for 12 hours. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the corresponding isoxazoline.[25][27]

Applications in Drug Development

The versatile reactivity of primary nitroalkanes makes them highly valuable starting materials and intermediates in the synthesis of active pharmaceutical ingredients (APIs).[1][3][30]

Synthesis of β-Amino Alcohols: The Core of β-Blockers

The Henry reaction provides a direct route to β-nitro alcohols, which are immediate precursors to β-amino alcohols. This synthetic strategy is prominently featured in the synthesis of many β-blocker medications used to manage cardiovascular diseases.[11][31] For example, the synthesis of (S)-propranolol, a widely used β-blocker, can be achieved via an asymmetric Henry reaction as a key step.[11][32]

Strategic use of the Henry reaction in β-blocker synthesis.

Access to Chiral Amines and Other Key Intermediates

The reduction of nitro compounds derived from enantioselective reactions (such as the Michael or Henry reactions) provides a reliable method for the synthesis of chiral primary amines.[30] These chiral amines are crucial building blocks for a vast array of pharmaceuticals. Additionally, the Nef reaction allows for the conversion of a carbon chain, extended via a Henry or Michael reaction, into a ketone functionality, which can be a key structural element or a handle for further synthetic manipulations.[19] This strategic interplay between C-C bond formation and functional group interconversion makes primary nitroalkanes powerful tools in the multi-step synthesis of complex drug molecules like Fosfomycin and Ketorolac.[2]

Conclusion

Primary nitroalkanes are a class of reagents with profound importance in modern organic synthesis. Their reactivity, centered on the acidity of the α-protons and the versatility of the nitro group, enables a wide range of strategic transformations. The Henry, Nef, and reduction reactions, along with cycloadditions, form a powerful toolkit for the construction of complex organic molecules. For researchers, scientists, and drug development professionals, a deep understanding of the chemical reactivity of primary nitroalkanes is essential for the innovative design and efficient execution of synthetic routes to novel and valuable compounds. The continued development of stereoselective and efficient methodologies involving these building blocks will undoubtedly continue to push the boundaries of chemical synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. cphi-online.com [cphi-online.com]
• 3. frontiersin.org [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. quora.com [quora.com]
• 6. Henry reaction - Wikipedia [en.wikipedia.org]
• 7. Henry Reaction [organic-chemistry.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Henry Reaction - Common Conditions [commonorganicchemistry.com]
• 10. synarchive.com [synarchive.com]
• 11. A new catalyst for the asymmetric Henry reaction: synthesis of β-nitroethanols in high enantiomeric excess - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Asymmetric catalysis in direct nitromethane-free Henry reactions - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10263A [pubs.rsc.org]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess [organic-chemistry.org]
• 15. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Nef reaction - Wikipedia [en.wikipedia.org]
• 17. organicreactions.org [organicreactions.org]
• 18. alfa-chemistry.com [alfa-chemistry.com]
• 19. researchgate.net [researchgate.net]
• 20. Nef Reaction [organic-chemistry.org]
• 21. sarthaks.com [sarthaks.com]
• 22. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 23. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 24. 1,3-Dipolar Cycloaddition of Nitrile Oxide | Chem-Station Int. Ed. [en.chem-station.com]
• 25. Synthesis of Bicyclic Isoxazoles and Isoxazolines via Intramolecular Nitrile Oxide Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 26. pubs.acs.org [pubs.acs.org]
• 27. flore.unifi.it [flore.unifi.it]
• 28. Electrochemical Synthesis of Isoxazolines: Method and Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. Editorial: Nitro Compounds as Versatile Building Blocks for the Synthesis of Pharmaceutically Relevant Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 31. jmedchem.com [jmedchem.com]
• 32. researchgate.net [researchgate.net]

The Cornerstone of Asymmetric Synthesis: A Technical Guide to Chiral Nitroalkanes in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern pharmaceutical development, the chirality of a drug molecule is of paramount importance. The three-dimensional arrangement of atoms in a chiral molecule can lead to significantly different pharmacological and toxicological profiles between its enantiomers. Consequently, the ability to synthesize enantiomerically pure compounds is a critical requirement in the pharmaceutical industry. Among the vast array of chiral building blocks, chiral nitroalkanes have emerged as exceptionally versatile and powerful intermediates. The nitro group, with its strong electron-withdrawing nature, activates adjacent carbon atoms for various bond-forming reactions and can be readily transformed into a multitude of other functional groups, most notably the amino group, which is a cornerstone of many active pharmaceutical ingredients (APIs). This technical guide provides an in-depth exploration of the synthesis and application of chiral nitroalkanes in drug development, offering detailed experimental protocols, quantitative data for key reactions, and a mechanistic understanding of the underlying asymmetric transformations.

The Strategic Importance of Chiral Nitroalkanes in Medicinal Chemistry

Chiral nitroalkanes are highly valued in medicinal chemistry for several key reasons:

• Versatile Precursors to Chiral Amines: The reduction of the nitro group to an amine is a high-yielding and straightforward transformation. This provides a direct route to chiral primary amines, which are ubiquitous in pharmaceutical compounds.

• Carbon-Carbon Bond Formation: The acidity of the α-proton to the nitro group facilitates a variety of carbon-carbon bond-forming reactions, including the Henry (nitroaldol) reaction and Michael additions. These reactions allow for the construction of complex carbon skeletons with high stereocontrol.

• Functional Group Compatibility: Asymmetric syntheses involving nitroalkanes are often tolerant of a wide range of other functional groups, enabling their use in the synthesis of complex and highly functionalized molecules.

• Access to Bioactive Scaffolds: The strategic use of chiral nitroalkanes provides access to a diverse range of bioactive scaffolds, including β-amino alcohols, γ-amino acids, and various heterocyclic systems that are prevalent in drug molecules.

Enantioselective Synthesis of Chiral Nitroalkanes: Key Methodologies

The efficient synthesis of enantiomerically enriched nitroalkanes is the gateway to their utility. Several powerful asymmetric methodologies have been developed to this end, with organocatalysis and metal catalysis being at the forefront.

Asymmetric Michael Addition

The conjugate addition of nitroalkanes to α,β-unsaturated carbonyl compounds is one of the most powerful methods for the synthesis of chiral nitroalkanes. Organocatalysts, particularly those derived from cinchona alkaloids and primary amines, have proven to be highly effective in promoting this reaction with excellent enantioselectivity.

A prominent example is the synthesis of a key precursor to the muscle relaxant (R)-Baclofen . The enantioselective Michael addition of nitromethane (B149229) to a chalcone (B49325) derivative, catalyzed by a chiral primary amine-thiourea catalyst, affords the corresponding γ-nitro ketone in high yield and enantiomeric excess.[1]

Quantitative Data for Asymmetric Michael Addition of Nitromethane to Chalcones

Entry	Chalcone Derivative	Catalyst (mol%)	Solvent	Time (h)	Yield (%)	ee (%)	Reference
1	4-Cl-C₆H₄-CH=CH-CO-C₆H₅	10	Toluene (B28343)	24	96	98	[1]
2	C₆H₅-CH=CH-CO-C₆H₅	10	Toluene	24	95	97	[1]
3	4-MeO-C₆H₄-CH=CH-CO-C₆H₅	10	Toluene	36	92	96	[1]

Experimental Protocol: Asymmetric Michael Addition for (R)-Baclofen Precursor [1]

• To a stirred solution of the chiral primary amine-thiourea catalyst (0.02 mmol, 10 mol%) in toluene (1.0 mL) at room temperature is added the 4-chlorochalcone (B1237703) (0.2 mmol).

• Nitromethane (0.4 mmol, 2.0 equiv.) is then added dropwise.

• The reaction mixture is stirred at room temperature for 24 hours.

• Upon completion (monitored by TLC), the reaction mixture is directly purified by flash column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate (B1210297) = 10:1) to afford the desired γ-nitro ketone.

• The enantiomeric excess is determined by chiral HPLC analysis.

Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction, the addition of a nitroalkane to a carbonyl compound, is a fundamental C-C bond-forming reaction. The development of asymmetric versions of this reaction has provided a powerful tool for the synthesis of chiral β-nitro alcohols, which are valuable precursors to β-amino alcohols, a common motif in pharmaceuticals.

A notable application is the synthesis of β-blockers such as (S)-Propranolol . A copper(I) complex with a chiral tetrahydrosalen ligand has been shown to be an effective catalyst for the asymmetric Henry reaction between 1-naphthaldehyde (B104281) and nitromethane, yielding the corresponding β-nitro alcohol with high enantioselectivity.[2]

Quantitative Data for Asymmetric Henry Reaction

| Entry | Aldehyde | Nitroalkane | Catalyst (mol%) | Solvent | Time (h) | Yield (%) | ee (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 1 | 1-Naphthaldehyde | Nitromethane | 5 | THF | 48 | 85 | 92 |[2] | | 2 | Benzaldehyde | Nitromethane | 5 | THF | 24 | 91 | 95 |[2] | | 3 | Cyclohexanecarboxaldehyde | Nitromethane | 5 | THF | 48 | 88 | 90 |[2] |

Experimental Protocol: Asymmetric Henry Reaction for (S)-Propranolol Precursor [2]

• In a flame-dried Schlenk tube under an argon atmosphere, the chiral tetrahydrosalen ligand (0.011 mmol, 5.5 mol%) and copper(I) chloride (0.01 mmol, 5 mol%) are dissolved in anhydrous THF (1.0 mL).

• The mixture is stirred at room temperature for 1 hour.

• 1-Naphthaldehyde (0.2 mmol) is then added, followed by nitromethane (0.4 mmol, 2.0 equiv.).

• The reaction is stirred at room temperature for 48 hours.

• The reaction is quenched by the addition of a saturated aqueous solution of NH₄Cl (2 mL).

• The aqueous layer is extracted with ethyl acetate (3 x 5 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (hexanes/ethyl acetate = 4:1) to give the desired β-nitro alcohol.

• The enantiomeric excess is determined by chiral HPLC analysis.

Mechanistic Insights: Visualizing the Path to Chirality

A deep understanding of the reaction mechanisms is crucial for catalyst design and optimization. The following diagrams, rendered in DOT language, illustrate the proposed catalytic cycles for the asymmetric Michael and Henry reactions.

Asymmetric Michael Addition Catalyzed by a Bifunctional Thiourea

Caption: Catalytic cycle of the asymmetric Michael addition.

Asymmetric Henry Reaction Catalyzed by a Chiral Copper Complex

Caption: Catalytic cycle of the asymmetric Henry reaction.

Transformation of Chiral Nitroalkanes into Drug Molecules

The true synthetic power of chiral nitroalkanes is realized in their subsequent transformations into the final drug targets. The following workflow illustrates the conversion of a chiral γ-nitro ketone, obtained from a Michael addition, into the API (R)-Baclofen.

Caption: Synthetic workflow from chiral nitroalkane to (R)-Baclofen.

Conclusion

Chiral nitroalkanes stand as indispensable building blocks in the asymmetric synthesis of pharmaceuticals. Their versatile reactivity, coupled with the development of highly efficient and stereoselective synthetic methodologies, has cemented their role in modern drug discovery and development. The ability to construct complex chiral molecules with precision from simple, achiral starting materials through the use of chiral nitroalkane intermediates provides a powerful platform for the creation of novel and more effective therapeutic agents. The continued innovation in catalytic asymmetric methods for the synthesis of chiral nitroalkanes will undoubtedly fuel future advancements in medicinal chemistry and contribute to the development of the next generation of life-saving drugs.

References

• 1. Highly Enantioselective Michael Addition of Nitroalkanes to Enones and Its Application in Syntheses of (R)-Baclofen and (R)-Phenibut [organic-chemistry.org]
• 2. A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess [organic-chemistry.org]

2-Methyl-1-nitrobutane CAS number and identifiers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-1-nitrobutane, summarizing its known identifiers, properties, and the general reactivity profile characteristic of primary nitroalkanes. Due to the limited availability of specific experimental data for this compound in the public domain, this document focuses on established principles and reactions applicable to its structural class.

Compound Identification and Properties

2-Methyl-1-nitrobutane is a primary nitroalkane with the chemical formula C5H11NO2.[1] The following tables summarize its key identifiers and computed physical properties.

Table 1: Chemical Identifiers for 2-Methyl-1-nitrobutane

Identifier	Value
CAS Number	3457-57-6[1][][3]
PubChem CID	12801409[1]
IUPAC Name	2-methyl-1-nitrobutane[1]
Molecular Formula	C5H11NO2[1][][3]
InChI	InChI=1S/C5H11NO2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3[1][][3]
InChIKey	NAURQXSCQKYEIC-UHFFFAOYSA-N[1][][3]
SMILES	CCC(C)C--INVALID-LINK--[O-][1][]

Table 2: Computed Physical and Chemical Properties of 2-Methyl-1-nitrobutane

Property	Value
Molecular Weight	117.15 g/mol [1][]
Monoisotopic Mass	117.078978594 Da[1]
Topological Polar Surface Area	45.8 Ų[1]
Complexity	93.1
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	2

Note: The properties listed in Table 2 are computationally derived and may differ from experimental values.

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 2-Methyl-1-nitrobutane was not found in the available literature, primary nitroalkanes are generally synthesized through nucleophilic substitution reactions. A common method involves the reaction of an alkyl halide with a nitrite (B80452) salt. For instance, the synthesis of the related compound 1-nitrobutane (B1203751) can be achieved by reacting n-butyl bromide with silver nitrite.[4]

The reactivity of 2-Methyl-1-nitrobutane is dictated by the primary nitro group, which imparts acidity to the α-protons and serves as a versatile functional group for various organic transformations. The following sections describe key reactions characteristic of primary nitroalkanes.

The Henry (Nitroaldol) Reaction

The Henry reaction is a base-catalyzed carbon-carbon bond-forming reaction between a nitroalkane and an aldehyde or ketone, yielding a β-nitro alcohol.[5] This reaction is a cornerstone in organic synthesis for the construction of complex molecules. The products can be further converted to other valuable intermediates, such as nitroalkenes, α-nitro ketones, or β-amino alcohols.[5]

General Experimental Protocol for the Henry Reaction:

• To a solution of the aldehyde or ketone in a suitable solvent (e.g., methanol, ethanol (B145695), or THF), a catalytic amount of a base (e.g., sodium hydroxide, potassium carbonate, or an amine base) is added.

• The primary nitroalkane (in this case, 2-Methyl-1-nitrobutane) is then added, and the reaction mixture is stirred at a controlled temperature until completion.

• The reaction is quenched, and the product is isolated and purified using standard techniques such as extraction and chromatography.

General workflow for the Henry (Nitroaldol) Reaction.

The Michael Addition

Primary nitroalkanes can act as Michael donors in a conjugate addition to α,β-unsaturated carbonyl compounds. This reaction is a powerful method for forming carbon-carbon bonds and creating 1,5-dicarbonyl compounds or their synthetic equivalents after further transformation of the nitro group.

General Experimental Protocol for the Michael Addition:

• The primary nitroalkane is treated with a base to form the corresponding nitronate anion.

• This nucleophile is then added to a solution of the α,β-unsaturated carbonyl compound (the Michael acceptor).

• The reaction is allowed to proceed until completion, followed by workup and purification of the adduct.

General workflow for the Michael Addition.

The Nef Reaction

The Nef reaction transforms a primary nitroalkane into an aldehyde through the hydrolysis of its corresponding nitronate salt under acidic conditions. This reaction is synthetically useful for converting a carbon atom that initially acts as a nucleophile (as the nitronate) into an electrophilic carbonyl carbon.

General Experimental Protocol for the Nef Reaction:

• The primary nitroalkane is first deprotonated with a base to form the nitronate salt.

• The salt is then carefully added to a strong acid (e.g., sulfuric acid or hydrochloric acid) at low temperature.

• Upon warming, the nitronic acid intermediate hydrolyzes to yield the corresponding aldehyde and nitrous oxide.

General workflow for the Nef Reaction.

Reduction to Primary Amines

The nitro group can be readily reduced to a primary amine, providing a valuable synthetic route to this important class of compounds. This transformation is crucial in pharmaceutical synthesis, as it allows for the introduction of a basic nitrogen atom, which is a common feature in many drug molecules.

General Experimental Protocol for Nitro Group Reduction:

• Catalytic Hydrogenation: The nitroalkane is dissolved in a suitable solvent (e.g., ethanol or ethyl acetate) and treated with a catalyst (e.g., palladium on carbon or Raney nickel) under a hydrogen atmosphere.

• Metal-Acid Reduction: Alternatively, the reduction can be achieved using a metal such as iron, tin, or zinc in the presence of an acid like hydrochloric acid.

General workflow for the reduction of a primary nitroalkane.

Spectroscopic Data

Table 3: Predicted Spectroscopic Features for 2-Methyl-1-nitrobutane

Spectroscopy	Predicted Features
¹H NMR	Signals corresponding to the different proton environments would be expected. The protons on the carbon adjacent to the nitro group (-CH2NO2) would likely appear at a downfield chemical shift due to the electron-withdrawing effect of the nitro group.
¹³C NMR	The carbon atom bonded to the nitro group would be significantly deshielded and appear at a downfield chemical shift.
IR Spectroscopy	Strong absorption bands characteristic of a nitro group would be present, typically around 1550 cm⁻¹ (asymmetric stretch) and 1380 cm⁻¹ (symmetric stretch).[6]
Mass Spectrometry	The mass spectrum would be expected to show a molecular ion peak corresponding to its molecular weight (117.15 g/mol ).[6] Common fragmentation patterns would likely include the loss of the nitro group (NO2, mass 46) and cleavage of the alkyl chain.[6]

Biological and Toxicological Information

Specific toxicological and biological activity data for 2-Methyl-1-nitrobutane is limited. However, aliphatic nitro compounds as a class are known to exhibit certain biological effects.

In general, nitro compounds can display a wide range of biological activities, including antimicrobial and antiparasitic effects.[5][7] The biological activity is often attributed to the nitro group, which can undergo redox reactions within cells, leading to the generation of reactive intermediates that can be toxic to microorganisms.[5][7] The nitro group can be considered both a pharmacophore and a toxicophore.[5][7]

Exposure to aliphatic nitroparaffins can have a depressive effect on the central nervous system and may cause liver and kidney lesions.[8] Symptoms of exposure can include irritation of mucous membranes, nausea, vomiting, headaches, and dizziness.[8] It is important to handle all nitroalkanes with appropriate safety precautions in a well-ventilated area.

Applications in Research and Drug Development

While direct applications of 2-Methyl-1-nitrobutane in drug development are not documented, its status as a primary nitroalkane makes it a potential building block in organic synthesis. The versatile reactivity of the nitro group allows for its conversion into other functional groups, such as amines and carbonyls, which are prevalent in pharmaceutical compounds. The Henry, Michael, and Nef reactions, as well as the reduction of the nitro group, provide synthetic pathways to a variety of structures that could be explored in the design and synthesis of new chemical entities for drug discovery. The nitro group is a known scaffold in many bioactive molecules with a wide spectrum of activities, including antineoplastic, antibiotic, and antihypertensive properties.[5][7]

Conclusion

2-Methyl-1-nitrobutane is a primary nitroalkane with a well-defined set of chemical identifiers. While specific experimental data for this compound is scarce, its chemical behavior can be predicted based on the established reactivity of the primary nitroalkane functional group. Its potential utility in organic synthesis, particularly in the construction of carbon-carbon bonds and the introduction of amine functionalities, makes it a compound of interest for researchers in synthetic chemistry and drug development. Further experimental investigation is required to fully characterize its properties and explore its potential applications.

References

• 1. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-nitro-2-methylbutane [webbook.nist.gov]
• 4. prepchem.com [prepchem.com]
• 5. mdpi.com [mdpi.com]
• 6. 2-Methyl-3-nitrobutane | 2625-35-6 | Benchchem [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Nitrocompounds, Aliphatic [iloencyclopaedia.org]

Safety Data Sheet (SDS) Technical Guide: 2-Methyl-1-nitrobutane

Chemical Identification and Properties

2-Methyl-1-nitrobutane is a nitroalkane compound. While detailed experimental data is limited, various physical and chemical properties have been computed.

Table 1: Physical and Chemical Properties of 2-Methyl-1-nitrobutane

Property	Value	Source
Molecular Formula	C5H11NO2	PubChem[1]
Molecular Weight	117.15 g/mol	PubChem[1]
CAS Number	3457-57-6	PubChem[1]
IUPAC Name	2-methyl-1-nitrobutane	PubChem[1]
Synonyms	1-nitro-2-methylbutane	PubChem[1]
Computed XLogP3	1.7	PubChem[1]
Computed Hydrogen Bond Donor Count	0	PubChem[1]
Computed Hydrogen Bond Acceptor Count	2	PubChem[1]
Computed Rotatable Bond Count	2	PubChem[1]

Hazard Identification and Classification

Specific GHS classification for 2-Methyl-1-nitrobutane is not available.[2] However, based on the data for similar nitroalkanes such as 2-nitrobutane (B1195486), it should be treated as a potentially hazardous substance. For context, 2-nitrobutane is classified as toxic if swallowed and causes serious eye damage.[3]

General Hazards of Short-Chain Nitroalkanes:

• Flammability: Many nitroalkanes are flammable liquids and vapors.

• Toxicity: May be harmful or toxic if swallowed, inhaled, or in contact with skin.

• Irritation: Can cause skin, eye, and respiratory irritation.

A logical workflow for assessing the potential hazards of an unclassified chemical like 2-Methyl-1-nitrobutane is presented below.

A logical workflow for hazard assessment of a chemical with limited safety data.

Handling and Storage

Given the lack of specific data, prudent laboratory practices for handling potentially flammable and toxic liquids should be strictly followed.

Table 2: Recommended Handling and Storage Procedures

Aspect	Recommendation	Source (Analogous Compounds)
Handling	Handle in a well-ventilated area, preferably in a chemical fume hood.[3] Use non-sparking tools and take measures to prevent electrostatic discharge.[3] Avoid contact with skin and eyes.[3]
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep away from heat, sparks, and open flames. Store away from incompatible materials such as oxidizing agents.

Personal Protective Equipment (PPE)

Appropriate PPE is crucial to minimize exposure. The following recommendations are based on general best practices for handling nitroalkanes.

A diagram illustrating the hierarchy of controls and recommended PPE.

First-Aid Measures

In case of exposure, the following first-aid measures, based on general procedures for hazardous chemicals, should be taken.

Table 3: First-Aid Measures

Exposure Route	First-Aid Procedure	Source (Analogous Compounds)
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water. Seek medical attention if irritation develops or persists.
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][4]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

• Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back.[4] Containers may explode when heated.[4]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[4]

Accidental Release Measures

In the event of a spill, a clear and systematic approach is necessary to ensure safety.

A generalized workflow for responding to a chemical spill.

Experimental Protocols

While specific experimental safety data for 2-Methyl-1-nitrobutane is not available, the methodologies for determining key safety parameters for similar chemicals are well-established.

• Flash Point Determination: The flash point of a volatile material is typically determined using a closed-cup or open-cup apparatus. In a closed-cup method (e.g., Pensky-Martens or Tag Closed Cup), the vapor is contained within a controlled space, which generally results in a lower, more conservative flash point value. An ignition source is periodically introduced into the vapor space as the sample is heated to determine the lowest temperature at which the vapors ignite.

• Acute Toxicity (LD50/LC50) Determination: Acute toxicity studies are conducted to determine the median lethal dose (LD50) or lethal concentration (LC50) of a substance. These studies typically involve administering the substance to laboratory animals (e.g., rats, mice) via different routes of exposure (oral, dermal, inhalation). The dose or concentration at which 50% of the test population dies is determined through statistical analysis of dose-response data. These protocols are highly regulated and must be conducted in accordance with established guidelines (e.g., OECD Test Guidelines).

Toxicological and Ecological Information

• Toxicological Information: No specific toxicological data for 2-Methyl-1-nitrobutane was found.[2] It is recommended to handle this chemical as if it were toxic.

• Ecological Information: No specific ecological data for 2-Methyl-1-nitrobutane was found. Care should be taken to prevent its release into the environment.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, regional, national, and international regulations. It is advisable to consult with a licensed professional waste disposal service.

References

• 1. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-methyl-1-nitrobutane, 3457-57-6 [thegoodscentscompany.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]

Spectroscopic Analysis of 2-Methyl-1-nitrobutane: A Technical Guide

Disclaimer: The spectroscopic data presented in this document is predicted and has been generated using computational models. It is intended for informational and illustrative purposes only and has not been experimentally verified.

This technical guide provides a comprehensive overview of the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 2-Methyl-1-nitrobutane. It is designed for researchers, scientists, and professionals in drug development, offering a detailed look at the expected spectroscopic characteristics of this compound. The guide includes predicted data tables, general experimental protocols, and a workflow diagram for spectroscopic analysis.

Predicted Spectroscopic Data

The following sections present the predicted spectroscopic data for 2-Methyl-1-nitrobutane, organized for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
4.35	d	2H	H1
2.10	m	1H	H2
1.45	m	2H	H3
1.00	d	3H	H2-CH₃
0.95	t	3H	H4

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
78.5	C1
35.0	C2
25.5	C3
16.0	C2-CH₃
11.0	C4

Infrared (IR) Spectroscopy

The predicted IR spectrum of 2-Methyl-1-nitrobutane is expected to show characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
2960-2870	Strong	C-H stretch (alkane)
1550	Strong	N-O asymmetric stretch (nitro group)
1370	Strong	N-O symmetric stretch (nitro group)
1465	Medium	C-H bend (alkane)
1385	Medium	C-H bend (alkane)

Mass Spectrometry (MS)

The predicted electron ionization (EI) mass spectrum of 2-Methyl-1-nitrobutane would likely exhibit fragmentation patterns characteristic of nitroalkanes and branched hydrocarbons.

m/z	Predicted Fragment Ion
117	[M]⁺ (Molecular Ion)
71	[M - NO₂]⁺
57	[C₄H₉]⁺
43	[C₃H₇]⁺
41	[C₃H₅]⁺
29	[C₂H₅]⁺

Experimental Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a small organic molecule like 2-Methyl-1-nitrobutane.

Caption: General workflow for spectroscopic analysis.

Experimental Protocols

The following are general experimental protocols for obtaining NMR, IR, and MS data for a small organic molecule like 2-Methyl-1-nitrobutane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the purified 2-Methyl-1-nitrobutane sample would be dissolved in about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard (δ = 0.00 ppm).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 or 500 MHz) would be used for data acquisition.

• ¹H NMR Acquisition: A standard proton NMR experiment would be performed. Key parameters include a sufficient number of scans to obtain a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (e.g., 0-10 ppm), and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR experiment would be conducted. A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope. The spectral width would be set to cover the expected range for aliphatic carbons (e.g., 0-80 ppm).

• Data Processing: The acquired free induction decays (FIDs) would be Fourier transformed, phase-corrected, and baseline-corrected using appropriate NMR processing software. Chemical shifts would be referenced to TMS.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample like 2-Methyl-1-nitrobutane, a thin film would be prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the sample directly on the ATR crystal.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer would be used.

• Data Acquisition: A background spectrum of the empty salt plates or the clean ATR crystal would be recorded first. The sample spectrum would then be acquired by scanning the mid-infrared range (typically 4000-400 cm⁻¹). Multiple scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The sample spectrum is ratioed against the background spectrum to generate the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

• Sample Introduction: A small amount of the 2-Methyl-1-nitrobutane sample would be introduced into the mass spectrometer, typically via a direct insertion probe or by injection into a gas chromatograph (GC) coupled to the mass spectrometer (GC-MS).

• Ionization: Electron Ionization (EI) would be the most common method for a volatile, non-polar molecule. The sample molecules in the gas phase are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: A detector records the abundance of each ion at a specific m/z value.

• Data Processing: The data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z. The spectrum is analyzed to identify the molecular ion and interpret the fragmentation pattern to deduce the structure of the molecule.

Protocols & Analytical Methods

synthesis of 2-Methyl-1-nitrobutane from 2-methyl-1-halobutane

Application Note: Synthesis of 2-Methyl-1-nitrobutane

Introduction

Nitroalkanes are valuable synthetic intermediates in organic chemistry, serving as precursors for amines, carbonyl compounds (via the Nef reaction), and as key components in carbon-carbon bond-forming reactions like the Henry (nitroaldol) reaction.[1][2] The synthesis of primary nitroalkanes from readily available alkyl halides is a fundamental transformation. This application note provides a detailed protocol for the via nucleophilic substitution. The primary method described herein is the Victor-Meyer reaction, which utilizes silver nitrite (B80452) (AgNO₂) as the nitrating agent.[1][3] This approach is often preferred for synthesizing primary nitroalkanes as it minimizes the formation of the isomeric alkyl nitrite byproduct.[4][5]

Principle of the Method

The conversion of a 2-methyl-1-halobutane to 2-Methyl-1-nitrobutane is achieved through a nucleophilic substitution reaction. The nitrite ion (NO₂⁻) is an ambident nucleophile, meaning it can attack the electrophilic carbon of the alkyl halide via either the nitrogen or an oxygen atom.[6]

• Attack via Nitrogen: Leads to the formation of the desired nitroalkane (R-NO₂).

• Attack via Oxygen: Leads to the formation of the isomeric alkyl nitrite (R-O-N=O).

The choice of the counter-ion (e.g., Ag⁺ vs. Na⁺) and the solvent system can significantly influence the product ratio. Silver nitrite (AgNO₂), being largely covalent, promotes nucleophilic attack from the nitrogen atom, thus favoring the formation of the nitroalkane.[4] In contrast, more ionic nitrites like sodium nitrite (NaNO₂) can produce significant amounts of the alkyl nitrite, although solvent choice (e.g., DMF, DMSO) can improve the yield of the nitroalkane.[7][8] Recent advancements have demonstrated efficient synthesis in aqueous media, presenting a greener alternative to traditional organic solvents.[1][5]

Experimental Overview

This protocol details the synthesis of 2-Methyl-1-nitrobutane using 2-methyl-1-bromobutane and silver nitrite in an aqueous medium. This method is highlighted for its operational simplicity, good yields, and reduced environmental impact.[1][5]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. Preparation of Nitroalkanes from Alkyl Halides: Complete Guide [vedantu.com]
• 5. The First Conversion of Primary Alkyl Halides to Nitroalkanes under Aqueous Medium [organic-chemistry.org]
• 6. drishtiias.com [drishtiias.com]
• 7. quora.com [quora.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols for the Stereoselective Synthesis of 2-Methyl-1-nitrobutane

Introduction

The stereoselective synthesis of chiral nitroalkanes is of significant interest in medicinal chemistry and drug development due to their role as versatile synthetic intermediates. The nitro group can be readily transformed into a variety of other functional groups, including amines, ketones, and carboxylic acids, making chiral nitroalkanes valuable building blocks for the synthesis of complex, biologically active molecules. This document details a protocol for the stereoselective synthesis of 2-Methyl-1-nitrobutane, a chiral nitroalkane, via an asymmetric Henry (nitroaldol) reaction.

The asymmetric Henry reaction is a powerful and atom-economical method for the formation of carbon-carbon bonds, leading to the synthesis of β-nitro alcohols with high stereocontrol. This protocol utilizes a chiral copper(II)-diamine complex as a catalyst to control the stereochemical outcome of the reaction between propanal and nitroethane.

Principle of the Method

The synthesis of 2-Methyl-1-nitrobutane is achieved through the asymmetric Henry reaction between propanal and nitroethane. The reaction is catalyzed by an in-situ generated copper(II) complex of a chiral bis(oxazoline) ligand or a chiral diamine. The chiral catalyst creates a chiral environment around the reactants, directing the nucleophilic attack of the nitronate anion of nitroethane onto the prochiral face of propanal, leading to the formation of the desired stereoisomer of the β-nitro alcohol intermediate. Subsequent dehydration of the intermediate yields the target compound, 2-Methyl-1-nitrobutane, with high enantiomeric excess.

Experimental Protocols

This section provides a detailed methodology for the stereoselective synthesis of 2-Methyl-1-nitrobutane.

Materials and Reagents

• Propanal (freshly distilled)

• Nitroethane

• Copper(II) acetate (B1210297) monohydrate (Cu(OAc)₂·H₂O)

• (R,R)-1,2-Diphenylethylenediamine

• Ethanol (B145695) (anhydrous)

• Dichloromethane (B109758) (anhydrous)

• Hydrochloric acid (1 M)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate for chromatography

Equipment

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Schlenk line or nitrogen/argon inlet

• Syringes and needles

• Rotary evaporator

• Chromatography column

• Standard laboratory glassware

Experimental Workflow

Caption: Workflow for the stereoselective synthesis of 2-Methyl-1-nitrobutane.

Protocol: Asymmetric Henry Reaction

• Catalyst Preparation:

  • To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add copper(II) acetate monohydrate (0.05 mmol, 1.0 eq) and the chiral diamine ligand, (R,R)-1,2-diphenylethylenediamine (0.055 mmol, 1.1 eq).

  • Add anhydrous ethanol (2.0 mL) and stir the mixture at room temperature for 1 hour. The solution should turn a clear blue, indicating the formation of the chiral copper complex.

• Henry Reaction:

  • Cool the catalyst solution to the desired reaction temperature (e.g., 0 °C or room temperature).

  • Add propanal (1.0 mmol, 20 eq) to the solution, followed by the dropwise addition of nitroethane (1.5 mmol, 30 eq).

  • Stir the reaction mixture at the chosen temperature and monitor the progress by thin-layer chromatography (TLC).

• Work-up:

  • Once the reaction is complete (as indicated by TLC, typically after 24-48 hours), quench the reaction by adding 1 M hydrochloric acid (5 mL).

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 15 mL).

  • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution (15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired β-nitro alcohol.

  • Subsequent dehydration to 2-Methyl-1-nitrobutane can be achieved using standard methods if the β-nitro alcohol is not the desired final product.

Data Presentation

The following table summarizes expected quantitative data for the asymmetric Henry reaction between propanal and nitroethane based on analogous reactions reported in the literature.

Entry	Catalyst System	Temp (°C)	Time (h)	Yield (%)	dr (anti:syn)	ee (%)
1	Cu(OAc)₂ / (R,R)-DPEN	25	48	85	85:15	92
2	Cu(OAc)₂ / (R,R)-DPEN	0	72	82	90:10	95
3	Cu(OTf)₂ / Chiral BOX	0	48	88	88:12	94

DPEN = 1,2-Diphenylethylenediamine; BOX = Bis(oxazoline) Yields, diastereomeric ratios (dr), and enantiomeric excesses (ee) are representative values and may vary based on specific reaction conditions and purification.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the catalytic cycle of the copper-catalyzed asymmetric Henry reaction.

Caption: Catalytic cycle for the copper-catalyzed asymmetric Henry reaction.

Conclusion

This document provides a detailed protocol for the stereoselective synthesis of 2-Methyl-1-nitrobutane via a copper-catalyzed asymmetric Henry reaction. The described method offers a reliable and efficient route to this chiral building block with high expected yields and enantioselectivities. The provided data and diagrams are intended to guide researchers in the successful execution of this synthetic transformation. Careful optimization of reaction conditions may be necessary to achieve the desired results for specific applications.

Application Notes and Protocols for 2-Methyl-1-nitrobutane in the Henry (Nitroaldol) Reaction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-methyl-1-nitrobutane as a precursor in the Henry (nitroaldol) reaction. The Henry reaction is a powerful C-C bond-forming reaction that is widely utilized in organic synthesis for the construction of complex molecules, including intermediates for pharmaceuticals. The use of a sterically hindered nitroalkane like 2-methyl-1-nitrobutane introduces the potential for creating stereocenters, making the control of diastereoselectivity a critical aspect of this transformation.

Introduction

The Henry reaction, discovered by Louis Henry in 1895, involves the base-catalyzed addition of a nitroalkane to an aldehyde or ketone to form a β-nitro alcohol.[1] This reaction is of significant importance in synthetic organic chemistry due to the versatile reactivity of the resulting products, which can be readily converted into other valuable functional groups such as β-amino alcohols, α-nitro ketones, and nitroalkenes.[1]

When a chiral nitroalkane such as 2-methyl-1-nitrobutane is used, the Henry reaction can lead to the formation of products with multiple stereocenters. The steric hindrance introduced by the methyl group at the α-position of the nitroalkane can influence the diastereoselectivity of the reaction, often favoring the formation of one diastereomer over the other. The choice of catalyst, base, and reaction conditions plays a crucial role in controlling this stereochemical outcome.

Catalytic Systems and Diastereoselectivity

Various catalytic systems have been developed for the Henry reaction to achieve high yields and stereoselectivity. These can be broadly categorized into metal-based catalysts and organocatalysts.

• Metal-Based Catalysts: Copper(II) complexes, often in combination with chiral ligands, are commonly employed to catalyze asymmetric Henry reactions.[2][3] For diastereoselective reactions involving substituted nitroalkanes, metal complexes can coordinate to both the nitronate and the aldehyde, influencing the transition state geometry and thus the diastereomeric outcome. For sterically hindered nitroalkanes, the choice of metal and ligand is critical to overcome the lower reactivity and to achieve high diastereoselectivity.

• Organocatalysts: Chiral organic molecules, such as thioureas and amino acids, can also effectively catalyze the Henry reaction. These catalysts often operate through a dual-activation mechanism, where one part of the catalyst acts as a Brønsted base to deprotonate the nitroalkane, while another part activates the aldehyde through hydrogen bonding.

The steric bulk of 2-methyl-1-nitrobutane is expected to play a significant role in the diastereoselectivity of the Henry reaction. The approach of the nitronate to the aldehyde can be influenced by the substituent on the nitroalkane, often leading to a preference for either the syn or anti diastereomer. The observed diastereoselectivity will depend on the specific catalyst and reaction conditions employed.

Data Presentation

The following tables summarize representative quantitative data for the Henry reaction between various aldehydes and substituted nitroalkanes (nitroethane and nitropropane), which can serve as a reference for predicting the outcomes of reactions with 2-methyl-1-nitrobutane. Due to the limited availability of specific data for 2-methyl-1-nitrobutane in the current literature, this data from analogous systems provides valuable insights.

Table 1: Diastereoselective Henry Reaction of Aldehydes with Nitroethane Catalyzed by [H₂(2-mpz)]Cu(SO₄)₂·4H₂O

Entry	Aldehyde	Time (h)	Conversion (%)	Diastereomeric Ratio (erythro:threo)
1	Benzaldehyde	24	99	99:1
2	4-Methylbenzaldehyde	24	99	99:1
3	4-Methoxybenzaldehyde	24	99	99:1
4	4-Chlorobenzaldehyde	24	99	99:1
5	2-Chlorobenzaldehyde	48	99	99:1

Data adapted from a study on diastereoselective nitroaldol reactions catalyzed by a copper-2-methylpiperazine double salt. The high erythro-selectivity is noteworthy and suggests that similar high diastereoselectivity may be achievable with 2-methyl-1-nitrobutane.

Table 2: Diastereoselective Henry Reaction of Aldehydes with Nitropropane

Entry	Aldehyde	Catalyst	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)
1	Benzaldehyde	Cu(I)-L5	48	85	>95:5
2	1-Naphthaldehyde	Cu(I)-L5	72	78	>95:5

Data adapted from a review on asymmetric nitromethane-free Henry reactions. This data highlights the high syn-selectivity that can be achieved with nitropropane, a close structural analog of 2-methyl-1-nitrobutane.[4]

Experimental Protocols

The following are general experimental protocols for performing a Henry reaction with a substituted nitroalkane like 2-methyl-1-nitrobutane. These should be considered as starting points and may require optimization for specific substrates and desired outcomes.

Protocol 1: General Procedure for Base-Catalyzed Henry Reaction

This protocol is a general method using a common organic base.

Materials:

• Aldehyde (1.0 equiv)

• 2-Methyl-1-nitrobutane (1.2 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred solution of the aldehyde in anhydrous THF, add 2-methyl-1-nitrobutane at room temperature under an inert atmosphere.

• Cool the reaction mixture to 0 °C using an ice bath.

• Add DBU dropwise to the cooled mixture.

• Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Protocol 2: Copper-Catalyzed Asymmetric Henry Reaction

This protocol is adapted for a catalytic asymmetric reaction, which is crucial for controlling stereochemistry.

Materials:

• Aldehyde (1.0 equiv)

• 2-Methyl-1-nitrobutane (1.5 equiv)

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O) (0.1 equiv)

• Chiral ligand (e.g., a chiral bis(oxazoline) or diamine ligand) (0.11 equiv)

• Ethanol (B145695)

• Triethylamine (B128534) (Et₃N) (1.2 equiv)

Procedure:

• In a dry reaction vessel, dissolve Cu(OAc)₂·H₂O and the chiral ligand in ethanol under an inert atmosphere.

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the catalyst complex.

• Add the aldehyde to the catalyst solution, followed by the addition of 2-methyl-1-nitrobutane.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or room temperature).

• Add triethylamine dropwise.

• Stir the reaction and monitor its progress by TLC.

• Once the reaction is complete, quench with saturated aqueous NH₄Cl.

• Perform an aqueous work-up as described in Protocol 1.

• Purify the product by column chromatography. The diastereomeric ratio and enantiomeric excess of the product should be determined by appropriate analytical techniques such as chiral HPLC or NMR spectroscopy.

Visualizations

Diagram 1: General Mechanism of the Henry Reaction

References

• 1. Henry reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Asymmetric catalysis in direct nitromethane-free Henry reactions - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10263A [pubs.rsc.org]

Application Notes and Protocols for 2-Methyl-1-nitrobutane in Michael Addition Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 2-Methyl-1-nitrobutane as a nucleophile in Michael addition reactions. The Michael addition, or conjugate addition, of nitroalkanes is a powerful carbon-carbon bond-forming reaction in organic synthesis, yielding versatile γ-nitro carbonyl compounds and other valuable building blocks. 2-Methyl-1-nitrobutane, as a secondary nitroalkane, can be employed to introduce a chiral center at the α-position to the nitro group, making it a valuable reagent in the synthesis of complex target molecules.

Introduction

The conjugate addition of nitroalkanes to α,β-unsaturated compounds is a cornerstone transformation for the formation of C-C bonds. The resulting nitro-adducts are highly versatile synthetic intermediates that can be converted into a variety of functional groups, including amines, ketones, and oximes. 2-Methyl-1-nitrobutane offers the potential for creating stereogenic centers, and its application in asymmetric Michael additions has been a subject of significant interest. This document outlines both general and asymmetric protocols for its use.

Data Presentation

The following tables summarize representative quantitative data for Michael addition reactions of secondary and α-branched nitroalkanes, which are analogous to 2-Methyl-1-nitrobutane.

Table 1: Phase-Transfer Catalyzed Michael Addition of Secondary Nitroalkanes

Entry	Nitroalkane	Michael Acceptor	Catalyst (mol%)	Solvent System	Yield (%)	Reference
1	2-Nitropropane	Acrylonitrile	TBAC (5)	CH₂Cl₂/H₂O	95	[1]
2	Nitroethane	Acrylonitrile	TBAC (5)	CH₂Cl₂/H₂O	90	[1]
3	Nitropropane	Methyl vinyl ketone	None	MeO⁻/MeOH	68	[2]

TBAC: Tetrabutylammonium chloride

Table 2: Organocatalyzed Asymmetric Michael Addition of α-Branched Nitroalkanes to Enones

Entry	Nitroalkane	Michael Acceptor	Catalyst (mol%)	Solvent	Yield (%)	ee (%)	Reference
1	2-Nitropropane	Benzylideneacetone	Imidazoline (B1206853) catalyst (10)	Toluene	85	86	[3]
2	Nitromethane	Chalcone	Chiral primary amine-thiourea (10)	Toluene	96	99	[4]
3	Nitroethane	3-Methylcyclohex-2-enone	tert-Leucine-derived diamine (20)	Toluene	78	98	[3]

Experimental Protocols

Protocol 1: General Michael Addition using a Phase Transfer Catalyst

This protocol is a general procedure for the Michael addition of secondary nitroalkanes like 2-Methyl-1-nitrobutane to α,β-unsaturated compounds, optimized to minimize poly-addition side products.[1]

Materials:

• 2-Methyl-1-nitrobutane

• Michael acceptor (e.g., acrylonitrile, methyl vinyl ketone)

• Dichloromethane (B109758) (CH₂Cl₂)

• Aqueous sodium hydroxide (B78521) (NaOH) solution (e.g., 0.025 M)

• Phase transfer catalyst (e.g., Tetrabutylammonium chloride - TBAC)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, add the Michael acceptor (1.0 equivalent) and 2-Methyl-1-nitrobutane (1.2 equivalents).

• Add dichloromethane and the aqueous sodium hydroxide solution.

• Add a catalytic amount of the phase transfer catalyst (1-5 mol%).

• Stir the biphasic mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, separate the organic layer.

• Wash the organic layer with a saturated solution of NH₄Cl and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Organocatalyzed Asymmetric Michael Addition

This protocol is a representative procedure for the enantioselective Michael addition of a nitroalkane to an α,β-unsaturated ketone, which can be adapted for 2-Methyl-1-nitrobutane.[4]

Materials:

• 2-Methyl-1-nitrobutane

• α,β-Unsaturated ketone (e.g., chalcone)

• Chiral organocatalyst (e.g., chiral primary amine-thiourea, 10 mol%)

• Toluene

• Acetic acid (additive)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a round-bottom flask, add the α,β-unsaturated ketone (1.0 equivalent), 2-Methyl-1-nitrobutane (1.5 equivalents), and the chiral organocatalyst in toluene.

• Add acetic acid as an additive.

• Stir the reaction mixture at the specified temperature (e.g., 25 °C).

• Monitor the reaction for completion using TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired γ-nitro ketone.

• Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC).

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. sctunisie.org [sctunisie.org]
• 3. Organocatalytic asymmetric conjugate addition of nitroalkanes to alpha,beta-unsaturated enones using novel imidazoline catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Highly Enantioselective Michael Addition of Nitroalkanes to Enones and Its Application in Syntheses of (R)-Baclofen and (R)-Phenibut [organic-chemistry.org]

Application Notes and Protocols for the Nitration of 2-Methylbutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the vapor-phase nitration of 2-methylbutane (isopentane), a classic example of a free-radical substitution reaction on an alkane. The procedure is based on the foundational work in alkane nitration, which is typically carried out at high temperatures. This reaction yields a mixture of all possible mononitrated isomers, reflecting the substitution of hydrogen atoms on primary, secondary, and tertiary carbons, as well as products resulting from carbon-carbon bond cleavage. These application notes detail the experimental setup, reaction procedure, product analysis, and safety considerations. Quantitative data on product distribution is summarized for clear analysis.

Introduction

The nitration of alkanes, such as 2-methylbutane, is a significant industrial process for the production of nitroparaffins, which are valuable solvents and precursors for the synthesis of amines, explosives, and other functionalized organic compounds. Unlike aromatic nitration, which proceeds via an electrophilic substitution mechanism, the nitration of alkanes occurs through a free-radical pathway.[1] This process is typically performed in the vapor phase at elevated temperatures (350-450 °C) using nitric acid or nitrogen dioxide as the nitrating agent.[2]

The reaction with 2-methylbutane is of particular academic interest as the molecule contains primary, secondary, and tertiary hydrogen atoms, leading to a variety of isomeric products. The distribution of these products provides insight into the relative reactivity of different C-H bonds towards nitration. The general order of reactivity for hydrogen atom abstraction by free radicals is tertiary > secondary > primary. However, the statistical abundance of each type of hydrogen also influences the final product ratio. In addition to substitution products, high-temperature nitration can induce C-C bond cleavage, leading to the formation of smaller nitroalkanes.[2]

Data Presentation

The vapor-phase nitration of 2-methylbutane with nitric acid at approximately 420 °C yields a mixture of several products. The distribution is a result of both C-H substitution and C-C bond fission. The table below summarizes the typical product yields.

Product Name	Structure	Type of H Substituted / Fission	Boiling Point (°C)	Yield (%)
Substitution Products
2-Nitro-2-methylbutane	CH₃C(NO₂) (CH₃)CH₂CH₃	Tertiary	150	25
3-Nitro-2-methylbutane	CH₃CH(NO₂)CH(CH₃)₂	Secondary	~160	12
1-Nitro-2-methylbutane	CH₃CH(CH₃)CH₂CH₂NO₂	Primary	~165	7
1-Nitro-3-methylbutane	(CH₃)₂CHCH₂CH₂NO₂	Primary	~165	6
Fission Products
Nitromethane	CH₃NO₂	C-C Cleavage	101	18
Nitroethane	CH₃CH₂NO₂	C-C Cleavage	114	14
1-Nitropropane	CH₃CH₂CH₂NO₂	C-C Cleavage	131	8
2-Nitropropane	CH₃CH(NO₂)CH₃	C-C Cleavage	120	10

Note: Yields are approximate and can vary based on specific reaction conditions such as temperature, pressure, and reactant ratio.

Experimental Protocols

This section details a representative laboratory-scale protocol for the vapor-phase nitration of 2-methylbutane.

Materials and Equipment:

• 2-Methylbutane (Isopentane), 99%

• Nitric Acid, 70%

• Nitrogen gas (inert carrier)

• Tube furnace capable of maintaining 400-450 °C

• Quartz or stainless steel reactor tube (approx. 50 cm length, 2 cm diameter)

• Syringe pump for liquid feed

• Gas flow controllers (for N₂ and 2-methylbutane vapor)

• Preheater for carrier gas and alkane

• Condenser system with a cold trap (dry ice/acetone bath, -78 °C)

• Neutralization solution (e.g., 5% sodium bicarbonate solution)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Fractional distillation apparatus

• Gas chromatograph (GC) for product analysis

Procedure:

• System Setup:

  • Assemble the reactor system. Place the quartz/stainless steel tube inside the tube furnace.

  • Connect the nitrogen carrier gas line and the 2-methylbutane vapor line to a mixing inlet at the entrance of the reactor tube. The 2-methylbutane should be vaporized in a controlled manner, for instance, by passing the carrier gas through a heated bubbler containing the liquid alkane or by using a vaporizer.

  • Set up a syringe pump to introduce the 70% nitric acid into the reactor via a heated inlet, ensuring it vaporizes upon entry.

  • Connect the outlet of the reactor tube to a series of condensers and a cold trap cooled to -78 °C to collect the products.

  • Vent the non-condensable gases through a scrubber containing a sodium bicarbonate solution to neutralize acidic vapors (NOx).

• Reaction Execution:

  • Heat the tube furnace to the reaction temperature of 420 °C.

  • Begin a flow of nitrogen carrier gas through the system to purge it of air.

  • Start the flow of vaporized 2-methylbutane into the reactor. A typical molar ratio of alkane to nitric acid is high (e.g., 4:1 or greater) to minimize polysubstitution and oxidation.

  • Once the temperature and gas flows are stable, begin introducing the 70% nitric acid via the syringe pump at a slow, controlled rate. The reaction is rapid, requiring only a short residence time in the heated zone.[2]

  • Maintain the reaction for the desired period. The liquid products will collect in the cold trap. The product mixture will be yellow to brown due to dissolved nitrogen oxides.

• Work-up and Product Isolation:

  • After the reaction is complete, stop the nitric acid and 2-methylbutane flows but maintain the nitrogen flow to purge the reactor of any remaining reactants and products.

  • Allow the collected liquid product to warm to room temperature.

  • Carefully transfer the crude product mixture to a separatory funnel.

  • Wash the organic layer sequentially with cold water and then with a 5% sodium bicarbonate solution to remove residual acids and dissolved nitrogen oxides. Vent the separatory funnel frequently.

  • Wash again with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the drying agent.

• Analysis and Purification:

  • Analyze a small aliquot of the dried crude product mixture by Gas Chromatography (GC) to determine the product distribution. Identify peaks by comparing retention times with authentic samples or by GC-MS.

  • The mixture of nitroalkanes can be separated by careful fractional distillation due to their different boiling points.[1]

Safety Precautions:

• This reaction must be performed in a well-ventilated fume hood due to the use of a corrosive acid and the formation of toxic nitrogen oxide gases.

• The high-temperature apparatus requires appropriate shielding and handling procedures.

• 2-Methylbutane is extremely flammable. Ensure there are no ignition sources near the setup.

• Nitroalkanes can be toxic and should be handled with appropriate personal protective equipment (gloves, safety glasses).

• The reaction is exothermic; controlling the addition rate of nitric acid is crucial to prevent thermal runaway, although the high-throughput nature of a vapor-phase system helps dissipate heat.[2]

Visualization

The following diagrams illustrate the key relationships and workflows in the nitration of 2-methylbutane.

Caption: Reaction pathway for the vapor-phase nitration of 2-methylbutane.

Caption: Experimental workflow for the nitration and analysis of products.

References

• 1. US3272874A - Production of nitroalkanes - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Large-Scale Synthesis of 2-Methyl-1-nitrobutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the large-scale synthesis of 2-Methyl-1-nitrobutane, a valuable building block in organic synthesis. The protocol outlines a two-step synthetic route commencing with the commercially available 2-methyl-1-butanol. The first step involves the conversion of the starting alcohol to 1-bromo-2-methylbutane (B81432), followed by a nucleophilic substitution reaction with sodium nitrite (B80452) to yield the target nitroalkane. Detailed experimental procedures, quantitative data, and a process workflow diagram are presented to facilitate successful and scalable synthesis.

Introduction

Nitroalkanes are versatile intermediates in organic chemistry, serving as precursors to a wide array of functional groups, including amines, oximes, and carbonyl compounds. Their utility in carbon-carbon bond-forming reactions, such as the Henry reaction, further underscores their importance in the synthesis of complex molecules, including active pharmaceutical ingredients. 2-Methyl-1-nitrobutane, with its specific stereochemical and electronic properties, is a potentially valuable, yet not widely commercially available, building block. This protocol details a robust and scalable method for its preparation.

The described synthesis proceeds in two key stages:

• Bromination of 2-Methyl-1-butanol: The primary alcohol is converted to the corresponding alkyl bromide, 1-bromo-2-methylbutane. This transformation is a classic example of a nucleophilic substitution reaction on an alcohol.

• Nitration of 1-Bromo-2-methylbutane (Kornblum Reaction): The resulting alkyl bromide undergoes a nucleophilic substitution with sodium nitrite in a suitable solvent to afford 2-Methyl-1-nitrobutane.[1] This method is generally preferred for large-scale production over the Victor-Meyer reaction (using silver nitrite) due to the lower cost of sodium nitrite.

This document provides detailed methodologies for both steps, along with expected yields and purity, to guide researchers in the efficient production of 2-Methyl-1-nitrobutane on a laboratory or pilot-plant scale.

Data Presentation

Table 1: Synthesis of 1-Bromo-2-methylbutane from 2-Methyl-1-butanol

Parameter	Value	Reference
Starting Material	2-Methyl-1-butanol	Commercially Available
Reagent	48% Hydrobromic Acid	[2]
Solvent	None	[2]
Reaction Temperature	100-110 °C	General Knowledge
Reaction Time	2-4 hours	[2]
Typical Yield	85-95%	[2]
Purity (post-distillation)	>98%	General Knowledge

Table 2: Large-Scale Synthesis of 2-Methyl-1-nitrobutane via Kornblum Reaction

Parameter	Value	Reference
Starting Material	1-Bromo-2-methylbutane	Synthesized in Step 1
Reagent	Sodium Nitrite (NaNO₂)	[1]
Solvent	Dimethylformamide (DMF)	[1]
Reaction Temperature	25-30 °C	[1]
Reaction Time	12-24 hours	General Knowledge
Typical Yield	60-70%	General Knowledge
Purity (post-distillation)	>97%	General Knowledge

Experimental Protocols

Step 1: Synthesis of 1-Bromo-2-methylbutane

Materials:

• 2-Methyl-1-butanol

• 48% Hydrobromic acid (HBr)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask with a reflux condenser and dropping funnel

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a dropping funnel, add 2-methyl-1-butanol.

• Cool the flask in an ice bath and slowly add concentrated sulfuric acid while stirring.

• Slowly add 48% hydrobromic acid to the mixture.

• Heat the reaction mixture to reflux (approximately 100-110 °C) for 2-4 hours.

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude 1-bromo-2-methylbutane by fractional distillation. Collect the fraction boiling at approximately 120-122 °C.

Step 2: Synthesis of 2-Methyl-1-nitrobutane

Materials:

• 1-Bromo-2-methylbutane

• Sodium Nitrite (NaNO₂)

• Dimethylformamide (DMF)

• Deionized water

• Diethyl ether or other suitable extraction solvent

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask with a mechanical stirrer

• Separatory funnel

• Vacuum distillation apparatus

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer, dissolve sodium nitrite in dimethylformamide.

• Slowly add 1-bromo-2-methylbutane to the stirred solution at room temperature.

• Continue stirring the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, pour the reaction mixture into a large volume of ice-cold deionized water.

• Extract the aqueous mixture with diethyl ether (or another suitable organic solvent) multiple times.

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the solvent using a rotary evaporator.

• Purify the crude 2-Methyl-1-nitrobutane by vacuum distillation to obtain the final product.[3][4]

Mandatory Visualization

Caption: Workflow for the synthesis of 2-Methyl-1-nitrobutane.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. (S)-1-Bromo-2-methylbutane | 534-00-9 | Benchchem [benchchem.com]
• 3. Purification [chem.rochester.edu]
• 4. Purification [chem.rochester.edu]

Application Notes and Protocols for the Quantification of 2-Methyl-1-nitrobutane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed analytical methods for the quantitative analysis of 2-Methyl-1-nitrobutane. The protocols described herein are based on established chromatographic techniques and are intended to serve as a comprehensive guide for researchers in academic and industrial settings.

Introduction

2-Methyl-1-nitrobutane (C5H11NO2, CAS No: 3457-57-6) is a nitroalkane of interest in various chemical and pharmaceutical research areas.[1][2][3][4][5][] Accurate and precise quantification of this compound is crucial for process monitoring, quality control, and various research applications. This guide details two primary analytical techniques for its quantification: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). GC-MS is highlighted as a particularly suitable method for volatile compounds like 2-Methyl-1-nitrobutane.[7]

Method 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry is a powerful technique that combines the separation capabilities of GC with the sensitive and selective detection of MS.[7][8] This method is ideal for the analysis of volatile compounds such as 2-Methyl-1-nitrobutane.[7]

Application Note

This GC-MS method provides high sensitivity and selectivity for the quantification of 2-Methyl-1-nitrobutane in various sample matrices. The use of an internal standard enhances the accuracy and precision of the measurement. The method is suitable for purity assessment of synthesized batches and for the analysis of complex reaction mixtures.[7]

Experimental Protocol

1. Instrumentation and Reagents

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium (99.999% purity)

• Reagents: 2-Methyl-1-nitrobutane analytical standard, internal standard (e.g., 1-nitropropane), and HPLC-grade solvent (e.g., dichloromethane (B109758) or ethyl acetate) for sample and standard preparation.

2. Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 2-Methyl-1-nitrobutane standard and dissolve in 10 mL of solvent in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

• Internal Standard (IS) Solution: Prepare a stock solution of the internal standard (e.g., 1-nitropropane) at a concentration of 1000 µg/mL. Add the IS to all calibration standards and samples to a final concentration of 10 µg/mL.

• Sample Preparation: Dissolve the sample containing 2-Methyl-1-nitrobutane in the chosen solvent. If necessary, perform extraction or dilution to bring the analyte concentration within the calibration range. Add the internal standard.

3. GC-MS Conditions

• Injector Temperature: 250°C

• Injection Mode: Splitless (or split, depending on concentration)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 5 minutes at 200°C

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification. Monitor characteristic ions for 2-Methyl-1-nitrobutane and the internal standard.

4. Data Analysis and Quantification

• Construct a calibration curve by plotting the ratio of the peak area of 2-Methyl-1-nitrobutane to the peak area of the internal standard against the concentration of the calibration standards.

• Perform a linear regression analysis on the calibration curve.

• Quantify 2-Methyl-1-nitrobutane in the samples by calculating its concentration from the linear regression equation using the peak area ratio obtained from the sample analysis.

Quantitative Data Summary (GC-MS)

Parameter	Typical Performance
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 5%

GC-MS Experimental Workflow

GC-MS workflow for 2-Methyl-1-nitrobutane quantification.

Method 2: Quantification by High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a versatile technique for the separation and quantification of a wide range of compounds.[9] For nitroalkanes, a reversed-phase HPLC method with UV detection can be developed. This method is particularly useful when the analyte is less volatile or when GC-MS is not available.

Application Note

This HPLC-UV method provides a robust and reliable approach for the quantification of 2-Methyl-1-nitrobutane. It is suitable for routine analysis in quality control laboratories. The method is based on reversed-phase chromatography, which separates compounds based on their hydrophobicity.

Experimental Protocol

1. Instrumentation and Reagents

• HPLC system with a UV detector

• Reversed-Phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: Acetonitrile and Water (HPLC grade)

• Reagents: 2-Methyl-1-nitrobutane analytical standard and solvent for sample and standard preparation (e.g., mobile phase).

2. Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 2-Methyl-1-nitrobutane standard and dissolve in 10 mL of the initial mobile phase composition in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample containing 2-Methyl-1-nitrobutane in the initial mobile phase composition. Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate matter.

3. HPLC Conditions

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (e.g., 60:40 v/v). The exact ratio may need to be optimized for best separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• UV Detection Wavelength: 210 nm (or an optimized wavelength determined by UV scan of the analyte)

4. Data Analysis and Quantification

• Construct a calibration curve by plotting the peak area of 2-Methyl-1-nitrobutane against the concentration of the calibration standards.

• Perform a linear regression analysis on the calibration curve.

• Quantify 2-Methyl-1-nitrobutane in the samples by calculating its concentration from the linear regression equation using the peak area obtained from the sample analysis.

Quantitative Data Summary (HPLC-UV)

Parameter	Typical Performance
Linearity (R²)	> 0.998
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	0.5 - 5 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%

HPLC-UV Experimental Workflow

HPLC-UV workflow for 2-Methyl-1-nitrobutane quantification.

References

• 1. 2-methyl-1-nitrobutane, 3457-57-6 [thegoodscentscompany.com]
• 2. 2-methyl-1-nitro-butane-Molbase [molbase.com]
• 3. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-nitro-2-methylbutane [webbook.nist.gov]
• 5. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Methyl-3-nitrobutane | 2625-35-6 | Benchchem [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]

Application Note and Protocol: Purification of 2-Methyl-1-nitrobutane by Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the purification of 2-Methyl-1-nitrobutane using column chromatography. The methodology is based on normal-phase chromatography, utilizing a polar stationary phase and a non-polar mobile phase. This application note includes a step-by-step experimental procedure, from the initial thin-layer chromatography (TLC) analysis to optimize the separation conditions, to the final isolation and analysis of the purified product. The presented protocol is intended as a robust starting point for researchers requiring high-purity 2-Methyl-1-nitrobutane for subsequent applications.

Principle of Separation

Column chromatography is a preparative technique used to separate components of a mixture based on their differential partitioning between a stationary phase and a mobile phase.[1] For the purification of 2-Methyl-1-nitrobutane, a moderately polar compound due to the presence of the nitro group, normal-phase chromatography is an effective strategy.[2] In this setup, a polar stationary phase, such as silica (B1680970) gel, is used. The mobile phase is a less polar organic solvent mixture, typically a combination of a non-polar solvent like hexane (B92381) and a more polar solvent like ethyl acetate (B1210297).[3]

As the mobile phase carrying the crude 2-Methyl-1-nitrobutane mixture moves down the column, compounds with higher polarity will have a stronger affinity for the polar stationary phase and will, therefore, move more slowly.[4] Less polar impurities will travel down the column more quickly. By carefully selecting the mobile phase composition, a good separation between 2-Methyl-1-nitrobutane and any impurities can be achieved, allowing for the collection of pure fractions.

Materials and Equipment

• Crude 2-Methyl-1-nitrobutane

• Silica gel (for column chromatography, 230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column

• TLC plates (silica gel coated with fluorescent indicator)

• TLC developing chamber

• UV lamp for TLC visualization

• Capillary tubes for spotting

• Cotton or glass wool

• Sand (washed)

• Beakers and Erlenmeyer flasks

• Test tubes or fraction collector

• Rotary evaporator

• Glass funnels

• Long glass rod or pipette

Experimental Protocol

Thin-Layer Chromatography (TLC) for Solvent System Optimization

Before performing column chromatography, it is crucial to determine the optimal mobile phase composition using TLC. The goal is to find a solvent system where the desired compound, 2-Methyl-1-nitrobutane, has a retention factor (Rf) of approximately 0.2-0.3, which generally provides the best separation in column chromatography.[3]

• Prepare TLC Chambers: Prepare several developing chambers with different ratios of hexane and ethyl acetate (e.g., 98:2, 95:5, 90:10, 80:20 Hexane:Ethyl Acetate).

• Spot the TLC Plate: Dissolve a small amount of the crude 2-Methyl-1-nitrobutane in a volatile solvent like ethyl acetate. Using a capillary tube, spot the solution onto the baseline of a TLC plate.

• Develop the Plate: Place the spotted TLC plate in a developing chamber and allow the solvent front to travel up the plate.

• Visualize: Once the solvent front has reached near the top of the plate, remove it, mark the solvent front, and let it dry. Visualize the spots under a UV lamp.

• Calculate Rf Values: Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).

• Select the Optimal System: Choose the solvent system that gives an Rf value of ~0.2-0.3 for 2-Methyl-1-nitrobutane and provides good separation from any visible impurities.

Column Preparation (Slurry Method)

The slurry method is generally preferred for packing the column as it minimizes the formation of cracks and air bubbles in the stationary phase.[1]

• Prepare the Column: Securely clamp the chromatography column in a vertical position. Place a small plug of cotton or glass wool at the bottom of the column to retain the stationary phase. Add a thin layer of sand (approx. 1 cm) on top of the plug.

• Prepare the Slurry: In a beaker, measure the required amount of silica gel. Add the chosen mobile phase (determined from TLC analysis) to the silica gel to create a slurry. The consistency should be pourable but not too dilute.

• Pack the Column: Pour the silica gel slurry into the column. Gently tap the side of the column to encourage even packing and dislodge any air bubbles.

• Equilibrate the Column: Once the silica gel has settled, open the stopcock and allow the excess solvent to drain until the solvent level is just above the top of the silica gel. Never let the column run dry.

• Add Sand Layer: Carefully add a thin layer of sand (approx. 1 cm) on top of the silica gel bed to prevent disturbance when adding the sample and mobile phase.

Sample Loading

The sample can be loaded onto the column using either a wet or dry loading method.[5]

• Wet Loading:

  • Dissolve the crude 2-Methyl-1-nitrobutane in a minimal amount of the mobile phase.

  • Carefully add the sample solution to the top of the column using a pipette, allowing it to adsorb onto the sand layer.

  • Drain the solvent until the sample is loaded onto the silica gel.

• Dry Loading:

  • Dissolve the crude 2-Methyl-1-nitrobutane in a suitable volatile solvent.

  • Add a small amount of silica gel to this solution and evaporate the solvent using a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

Elution and Fraction Collection

• Begin Elution: Carefully add the mobile phase to the top of the column, ensuring not to disturb the top layer of sand.

• Maintain Solvent Level: Keep the column filled with the mobile phase throughout the elution process.

• Collect Fractions: Open the stopcock and begin collecting the eluent in labeled test tubes. The size of the fractions will depend on the scale of the separation.

• Monitor Separation: If the impurities or the product are colored, their movement down the column can be visually tracked.[4]

Analysis of Fractions and Product Isolation

• TLC Analysis of Fractions: Spot every few fractions on a TLC plate and develop it using the chosen mobile phase to identify which fractions contain the pure 2-Methyl-1-nitrobutane.

• Combine Pure Fractions: Combine the fractions that contain only the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 2-Methyl-1-nitrobutane.

• Purity Confirmation: Assess the purity of the final product using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation

The following table represents a hypothetical result from the column chromatography purification of 2-Methyl-1-nitrobutane.

Fraction No.	Volume (mL)	TLC Analysis (Rf of 2-Methyl-1-nitrobutane)	Purity (Hypothetical %)	Notes
1-5	50	-	0	Elution of non-polar impurities
6-8	30	0.28	90	Mixed fractions with impurities
9-15	70	0.28	>98	Pure 2-Methyl-1-nitrobutane
16-18	30	0.28	85	Tailing end of the product peak
19-25	70	-	0	Elution of more polar impurities

Mandatory Visualization

Caption: Workflow for the purification of 2-Methyl-1-nitrobutane.

References

• 1. cactus.utahtech.edu [cactus.utahtech.edu]
• 2. 2-Methyl-3-nitrobutane | 2625-35-6 | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Khan Academy [khanacademy.org]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: The Utility of Methylated Nitrobutane Derivatives in Pharmaceutical Synthesis

Prepared for: Researchers, scientists, and drug development professionals.

Introduction

Nitroalkanes are versatile building blocks in organic synthesis, primarily due to the nitro group's ability to be transformed into a variety of other functional groups, most notably amines. This makes them valuable precursors for the synthesis of biologically active molecules. While direct applications of 2-methyl-1-nitrobutane in pharmaceutical synthesis are not extensively documented in publicly available literature, the structurally related chiral building block, (R)-2-methyl-4-nitrobutan-1-ol , serves as an excellent case study to illustrate the potential of this class of compounds.

This document will focus on the application of (R)-2-methyl-4-nitrobutan-1-ol as a key precursor in the synthesis of the aminopeptidase (B13392206) inhibitor, Tosedostat (CHR-2797), an investigational anticancer agent.[1] The synthetic strategies and protocols detailed herein for this analogue provide a practical framework for the potential utilization of other methylated nitrobutane derivatives in pharmaceutical development.

Application: Synthesis of a Key Intermediate for Tosedostat

Tosedostat is an orally active aminopeptidase inhibitor that has been studied for the treatment of various cancers, including acute myeloid leukemia.[1] Its mechanism of action involves the inhibition of aminopeptidases, which leads to the depletion of intracellular amino acids and subsequent apoptosis in cancer cells.[1] A crucial component of the Tosedostat molecule is the chiral amino alcohol, (R)-4-amino-3-methylbutan-1-ol . This key intermediate is synthesized from (R)-2-methyl-4-nitrobutan-1-ol.[1]

The primary transformation involves the reduction of the nitro group to a primary amine, a common and efficient reaction for nitroalkanes in pharmaceutical synthesis.[1]

Synthetic Pathway Overview

The synthesis of the key Tosedostat intermediate from (R)-2-methyl-4-nitrobutan-1-ol is a straightforward reduction reaction. This transformation is critical as it establishes the chiral backbone of the hydroxamic acid portion of the Tosedostat molecule.[1]

Caption: Synthetic pathway from (R)-2-methyl-4-nitrobutan-1-ol to Tosedostat.

Quantitative Data

The following table summarizes the inhibitory activity of Tosedostat, the final pharmaceutical product derived from the (R)-2-methyl-4-nitrobutan-1-ol building block.

Enzyme/Cell Line	IC₅₀ (nM)	Notes
LAP	100	Leucine Aminopeptidase
PuSA	150	Puromycin-Sensitive Aminopeptidase
Aminopeptidase N	220
U-937 (Cell Line)	10	Anti-proliferative effect
HL-60 (Cell Line)	30	Anti-proliferative effect
KG-1 (Cell Line)	15	Anti-proliferative effect
GDM-1 (Cell Line)	15	Anti-proliferative effect
Data sourced from Selleck Chemicals product information.

Experimental Protocols

Protocol 1: Reduction of (R)-2-methyl-4-nitrobutan-1-ol to (R)-4-amino-3-methylbutan-1-ol

This protocol describes a general method for the reduction of the nitro group to a primary amine, a key step in the synthesis of the Tosedostat intermediate.

Materials:

• (R)-2-methyl-4-nitrobutan-1-ol

• Methanol (B129727) (or other suitable solvent)

• Palladium on carbon (Pd/C, 10%) or other suitable catalyst (e.g., Raney Nickel)

• Hydrogen gas (H₂) source

• Reaction flask

• Stirring apparatus

• Filtration apparatus

Procedure:

• Dissolve (R)-2-methyl-4-nitrobutan-1-ol in a suitable solvent such as methanol in a reaction flask.

• Carefully add a catalytic amount of 10% palladium on carbon to the solution.

• Seal the reaction vessel and purge with an inert gas, such as nitrogen or argon.

• Introduce hydrogen gas to the reaction mixture, typically at a pressure of 1-4 atm.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the reaction is complete (disappearance of the starting material), carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the palladium catalyst.

• Wash the filter cake with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude (R)-4-amino-3-methylbutan-1-ol.

• The crude product can be further purified by distillation or chromatography if necessary.

Safety Precautions:

• Hydrogen gas is highly flammable and should be handled with extreme care in a well-ventilated fume hood.

• Palladium on carbon can be pyrophoric when dry and should be handled with care.

Mechanism of Action of Tosedostat

The final drug product, Tosedostat, functions by inhibiting aminopeptidases, leading to a cascade of events that culminate in cancer cell death.

Caption: Mechanism of action of Tosedostat in cancer cells.

Conclusion

While direct pharmaceutical applications of 2-methyl-1-nitrobutane are not prominently featured in the reviewed literature, the synthetic utility of the closely related (R)-2-methyl-4-nitrobutan-1-ol highlights the potential of this class of chiral building blocks. The straightforward conversion of the nitro group to an amine provides a reliable method for introducing key structural motifs in the synthesis of complex pharmaceutical agents like Tosedostat. The protocols and data presented serve as a valuable resource for researchers exploring the application of substituted nitroalkanes in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]

Applications of Chiral Nitroalkanes in Asymmetric Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Chiral nitroalkanes are versatile and powerful building blocks in asymmetric synthesis. Their utility stems from the strong electron-withdrawing nature of the nitro group, which activates adjacent positions for various carbon-carbon bond-forming reactions. Furthermore, the nitro group can be readily transformed into other valuable functional groups, such as amines and carbonyls, making them key intermediates in the synthesis of complex chiral molecules, including natural products and active pharmaceutical ingredients (APIs).

This document provides detailed application notes, experimental protocols, and comparative data for the use of chiral nitroalkanes in key asymmetric transformations.

Asymmetric Michael Addition of Nitroalkanes

The asymmetric Michael addition of nitroalkanes to α,β-unsaturated compounds is a cornerstone of enantioselective C-C bond formation. This reaction allows for the stereocontrolled construction of chiral γ-nitro carbonyl compounds, which are precursors to a wide range of valuable molecules.

Organocatalyzed Michael Addition to α,β-Unsaturated Ketones

Bifunctional organocatalysts, such as those derived from cinchona alkaloids or chiral primary amines, have proven highly effective in promoting the asymmetric Michael addition of nitroalkanes to enones. These catalysts activate the enone via iminium ion formation and the nitroalkane through hydrogen bonding, leading to a highly organized transition state and excellent stereocontrol.

Table 1: Performance of Selected Organocatalysts in the Asymmetric Michael Addition of Nitroalkanes to Enones

Catalyst Type	Michael Donor	Michael Acceptor	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	ee (%)	dr (syn/anti)
Bifunctional Thiourea	Cyclohexanone	trans-β-nitrostyrene	10	Water	5	95	98	9:1
Cinchona Alkaloid-derived	Nitromethane	Chalcone	5	Toluene (B28343)	24	92	95	-
Primary Amine-Thiourea	Nitroethane	Cyclohexenone	10	Toluene	48	88	97	85:15

Experimental Protocol: Asymmetric Michael Addition of Nitroethane to Cyclohexenone

This protocol describes a typical procedure for the organocatalyzed Michael addition of nitroethane to cyclohexenone using a chiral primary amine-thiourea catalyst.

Materials:

• Cyclohexenone (1.0 mmol, 96 mg)

• Nitroethane (2.0 mmol, 150 mg)

• Chiral primary amine-thiourea catalyst (0.1 mmol, 10 mol%)

• Toluene (2.0 mL)

• Acetic acid (0.1 mmol, 6 mg)

• Ethyl acetate (B1210297)

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the chiral primary amine-thiourea catalyst (0.1 mmol) and toluene (1.0 mL).

• Add cyclohexenone (1.0 mmol) and acetic acid (0.1 mmol).

• Stir the mixture at room temperature for 10 minutes.

• Add nitroethane (2.0 mmol) and stir the reaction mixture vigorously at room temperature for 48 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the chiral γ-nitro ketone.

• Determine the enantiomeric excess (ee) and diastereomeric ratio (dr) by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Caption: Experimental workflow for the asymmetric Michael addition.

Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction is a classic C-C bond-forming reaction between a nitroalkane and a carbonyl compound to produce a β-nitroalcohol. The asymmetric variant of this reaction provides access to valuable chiral β-nitroalcohols, which are precursors to chiral amino alcohols and other important synthetic intermediates.

Metal-Catalyzed Asymmetric Henry Reaction

Chiral metal complexes, particularly those of copper, are effective catalysts for the asymmetric Henry reaction. The metal center coordinates both the nitroalkane and the aldehyde, bringing them into proximity within a chiral environment to facilitate a stereoselective reaction.

Table 2: Performance of Selected Copper Catalysts in the Asymmetric Henry Reaction

Ligand	Carbonyl Compound	Nitroalkane	Catalyst Loading (mol%)	Solvent	Temp (°C)	Yield (%)	ee (%)	dr (anti/syn)
Chiral N,N'-Dioxide	Benzaldehyde	Nitroethane	10	THF	-20	95	97	16.7:1
Bis(oxazoline)	4-Nitrobenzaldehyde	Nitromethane	5	CH2Cl2	0	91	93	-
Chiral Diamine	Isobutyraldehyde	Nitropropane	10	Toluene	-40	85	90	10:1

Experimental Protocol: Copper-Catalyzed Asymmetric Henry Reaction

This protocol outlines a general procedure for the asymmetric Henry reaction catalyzed by a chiral N,N'-dioxide/Cu(I) complex.[1]

Materials:

• Aldehyde (0.5 mmol)

• Nitroethane (1.0 mmol)

• Chiral N,N'-dioxide ligand (0.055 mmol, 11 mol%)

• Copper(I) trifluoromethanesulfonate (B1224126) toluene complex (CuOTf)₂·C₆H₅CH₃ (0.05 mmol, 10 mol%)

• Tetrahydrofuran (THF), anhydrous (1.0 mL)

• Triethylamine (B128534) (0.05 mmol, 10 mol%)

• Ethyl acetate

• Saturated aqueous ammonium (B1175870) chloride solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a flame-dried Schlenk tube under an argon atmosphere, dissolve the chiral N,N'-dioxide ligand (0.055 mmol) and (CuOTf)₂·C₆H₅CH₃ (0.05 mmol) in anhydrous THF (1.0 mL).

• Stir the mixture at room temperature for 1 hour to form the catalyst complex.

• Cool the reaction mixture to -20 °C.

• Add the aldehyde (0.5 mmol) followed by nitroethane (1.0 mmol) and triethylamine (0.05 mmol).

• Stir the reaction at -20 °C and monitor its progress by TLC.

• Once the reaction is complete, quench with saturated aqueous ammonium chloride solution (5 mL).

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the chiral β-nitroalcohol.

• Determine the enantiomeric excess and diastereomeric ratio by chiral HPLC analysis.

Caption: Simplified pathway of a catalyzed Henry reaction.

Applications in the Total Synthesis of Pharmaceuticals

Chiral nitroalkanes are pivotal starting materials or key intermediates in the asymmetric synthesis of numerous pharmaceuticals. The following examples illustrate their strategic importance.

Asymmetric Synthesis of (R)-Baclofen

(R)-Baclofen is a muscle relaxant and antispastic agent. Its asymmetric synthesis can be efficiently achieved through an organocatalyzed Michael addition of a dithiomalonate to a nitrostyrene (B7858105) derivative.[2]

Caption: Synthetic route to (R)-Baclofen.

A key step involves the highly enantioselective addition of a dithiomalonate to 4-chloro-β-nitrostyrene, catalyzed by a chiral organocatalyst, often under "on water" conditions, achieving excellent yield and enantioselectivity (up to 99% ee).[2] The resulting Michael adduct is then converted to (R)-Baclofen through a series of reduction and hydrolysis steps.

Asymmetric Synthesis of (S)-Rolipram

(S)-Rolipram is a selective phosphodiesterase-4 inhibitor with antidepressant and anti-inflammatory properties. Its synthesis can be accomplished via a continuous-flow process where a key step is the asymmetric Michael addition of dimethyl malonate to a nitroalkene.[3][4]

Table 3: Key Steps in the Continuous-Flow Synthesis of (S)-Rolipram

Step	Reaction Type	Catalyst/Reagent	Temp (°C)
1	Henry Reaction	Silica-supported amine	75
2	Asymmetric Michael Add.	Polymer-supported chiral Calcium catalyst	0
3	Reduction/Lactamization	Pd/DMPSi-C, H₂	100
4	Decarboxylation	Silica-supported carboxylic acid	120

The continuous-flow synthesis of (S)-Rolipram showcases the industrial applicability of chiral nitroalkane chemistry. The process begins with a Henry reaction to form the nitroalkene, followed by a crucial asymmetric Michael addition to introduce chirality. Subsequent reduction of the nitro group and lactamization, followed by decarboxylation, yields the final product. This integrated approach avoids the isolation of intermediates, enhancing efficiency and safety.[3][4]

Caption: Continuous-flow synthesis of (S)-Rolipram.

Conclusion

Chiral nitroalkanes are indispensable tools in modern asymmetric synthesis. Their participation in key reactions such as Michael additions and Henry reactions, facilitated by a diverse range of chiral catalysts, provides efficient and highly stereoselective routes to complex chiral molecules. The successful application of these methodologies in the total synthesis of pharmaceuticals like (R)-Baclofen and (S)-Rolipram underscores their significance for researchers, scientists, and professionals in drug development. The detailed protocols and comparative data presented herein are intended to serve as a valuable resource for the practical application of chiral nitroalkane chemistry.

References

• 1. youtube.com [youtube.com]
• 2. Asymmetric synthesis of (R)-baclofen and (3S,4S)-tetflupyrolimet via “on water” organocatalytic addition reactions: a tip on catalyst screening - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. repository.dl.itc.u-tokyo.ac.jp [repository.dl.itc.u-tokyo.ac.jp]

Application Notes and Protocols for the Laboratory Preparation of Primary Nitroalkanes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for two common and reliable methods for the laboratory synthesis of primary nitroalkanes: the nucleophilic substitution of primary alkyl halides with a nitrite (B80452) salt and the oxidation of primary amines. Primary nitroalkanes are versatile intermediates in organic synthesis, serving as precursors to a wide range of functional groups, including amines, carbonyl compounds, and other nitro-containing molecules of interest in medicinal chemistry and materials science.

Method 1: Synthesis via Nucleophilic Substitution of Alkyl Halides

This method, a modification of the classic Victor Meyer reaction, involves the reaction of a primary alkyl bromide with sodium nitrite in the presence of a phase-transfer catalyst. The use of a phase-transfer catalyst facilitates the reaction between the aqueous nitrite solution and the organic alkyl halide, leading to improved yields of the desired primary nitroalkane.

Quantitative Data Summary

Alkyl Halide	Product	Reaction Time (h)	Yield (%)	Reference
1-Bromopropane	1-Nitropropane	6	61	[1]
1-Bromobutane	1-Nitrobutane (B1203751)	6	57	[1]
1-Bromohexane	1-Nitrohexane	Not Specified	45	[1]

Experimental Protocol: Synthesis of 1-Nitrobutane from 1-Bromobutane

This protocol is adapted from a procedure utilizing a phase-transfer catalyst for the synthesis of nitroalkanes from bromoalkanes.[1]

Materials:

• 1-Bromobutane

• Sodium nitrite (NaNO₂)

• Sodium carbonate (Na₂CO₃)

• Tetrabutylammonium (B224687) hydrogen sulfate (B86663) (TBAHS)

• Chloroform (B151607) (CHCl₃)

• Deionized water

• Distillation apparatus

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Preparation of the Aqueous Phase: In a 100 mL reaction vessel, prepare an aqueous solution by dissolving 25 g (0.36 mol) of sodium nitrite and 2.55 g (24 mmol) of sodium carbonate in 60 mL of deionized water.

• Preparation of the Organic Phase: In a separate container, prepare the organic phase by dissolving 1.12 g (3.3 mmol) of tetrabutylammonium hydrogen sulfate (TBAHS) in 10 mL of chloroform, and then add 10 mL (0.11 mol) of 1-bromobutane.

• Reaction Setup: Add the organic phase to the aqueous phase in the reaction vessel equipped with a mechanical stirrer.

• Reaction Execution: Stir the biphasic mixture vigorously at a constant speed of 1500 rpm at 31°C for 6 hours.

• Work-up: After 6 hours, stop the stirring and transfer the reaction mixture to a separatory funnel. Separate the organic layer from the aqueous layer.

• Isolation and Purification: Wash the organic layer with water, dry it over anhydrous magnesium sulfate, and filter. Remove the chloroform by rotary evaporation.

• Final Purification: Purify the crude 1-nitrobutane by vacuum distillation to obtain the final product. The reported yield for 1-nitrobutane under these conditions is 57%.[1]

Logical Relationship: Phase-Transfer Catalysis

Caption: Phase-transfer catalysis workflow.

Method 2: Synthesis via Oxidation of Primary Amines

The oxidation of primary amines provides a direct route to primary nitroalkanes. Various oxidizing agents can be employed, with meta-chloroperbenzoic acid (m-CPBA) being a common and effective choice, providing good to excellent yields.[2]

Quantitative Data Summary

Primary Amine	Oxidizing Agent	Solvent	Yield (%)	Reference
Various primary amines	m-CPBA	Dichloromethane	Good to Excellent	[2]
n-Butyl amine	Ozone	Methylene chloride	25.4	[3]
Aliphatic amines	Dimethyldioxirane	Acetone	80-90	[4]
Aliphatic amines	Zr(Ot-Bu)₄ / t-BuOOH	Dichloromethane	50-98	[4]

Experimental Protocol: Oxidation of a Primary Amine with m-CPBA

This generalized protocol is based on a study describing the oxidation of aliphatic amines to nitroalkanes using m-CPBA.[2][3]

Materials:

• Primary amine (e.g., hexylamine)

• meta-Chloroperbenzoic acid (m-CPBA)

• Dichloromethane (CH₂Cl₂)

• Sodium bicarbonate solution (saturated)

• Sodium sulfite (B76179) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the primary amine (1.0 equivalent) in dichloromethane.

• Addition of Oxidant: Cool the solution to 0°C in an ice bath. Add m-CPBA (2.5 - 3.0 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0°C.

• Reaction Execution: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 16-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Upon completion, cool the reaction mixture again to 0°C and quench by the slow addition of a saturated sodium sulfite solution to destroy excess peroxide.

• Work-up: Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude nitroalkane by column chromatography or distillation to yield the final product. Good to excellent yields are reported for this general method.[2]

Experimental Workflow: Amine Oxidation

Caption: Workflow for primary amine oxidation.

References

• 1. Synthesis Of Nitroalkanes From Bromoalkanes By Phase-Thansfer Catalysis - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. scribd.com [scribd.com]
• 3. US3377387A - Process for preparing nitro compounds by reacting organic amines with ozone - Google Patents [patents.google.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols: Reaction of 2-Methyl-1-Butene with Nitrogen Dioxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of alkenes with nitrogen dioxide (NO₂) is a fundamental process in organic chemistry with implications in atmospheric chemistry, industrial synthesis, and as a potential route for the formation of nitro-alkene functionalities in drug development. Nitrogen dioxide exists in equilibrium with its dimer, dinitrogen tetroxide (N₂O₄), and both species can act as reactants, leading to a variety of products through different mechanisms. This document provides detailed application notes and protocols for the reaction of 2-methyl-1-butene (B49056) with nitrogen dioxide, including potential reaction pathways, expected products, and generalized experimental procedures.

Reaction Mechanisms and Pathways

The reaction of 2-methyl-1-butene with nitrogen dioxide can proceed through two primary competitive pathways: electrophilic/radical addition to the double bond and allylic hydrogen abstraction. The predominant pathway is highly dependent on the concentration of nitrogen dioxide.

• Addition Pathway: At higher concentrations of nitrogen dioxide, the reaction is expected to proceed primarily through an addition mechanism. This can occur via a radical or an electrophilic pathway. In the electrophilic addition, the more stable tertiary carbocation is formed at the C2 position, followed by nucleophilic attack by a nitro group. In the radical pathway, a radical addition to the double bond forms the more stable tertiary radical, which then reacts with another nitrogen dioxide molecule.

• Allylic Hydrogen Abstraction Pathway: At lower concentrations of nitrogen dioxide (e.g., below 100 ppm), the reaction favors the abstraction of an allylic hydrogen atom.[1] This results in the formation of a resonance-stabilized allylic radical, which can then react with a second molecule of nitrogen dioxide.

The following diagram illustrates the key intermediates and products of these pathways.

Caption: Reaction pathways of 2-methyl-1-butene with nitrogen dioxide.

Expected Products and Characterization

Based on the reaction mechanisms, a mixture of products is anticipated. The table below summarizes the expected major products and their key characteristics.

Product Name	Chemical Structure	Molar Mass ( g/mol )	Expected Spectroscopic Data
2-Methyl-1,2-dinitrobutane	CH₃CH₂(C(NO₂)CH₃)CH₂NO₂	162.14	¹H NMR: Distinct signals for the methyl, ethyl, and methylene (B1212753) protons. ¹³C NMR: Signals for the quaternary carbon attached to a nitro group, and other aliphatic carbons. IR (cm⁻¹): Strong absorptions around 1550 and 1370 (asymmetric and symmetric NO₂ stretching).
2-Methyl-1-nitro-2-butanol	CH₃CH₂(C(OH)CH₃)CH₂NO₂	147.16	¹H NMR: Presence of a hydroxyl proton signal (broad singlet), along with signals for the alkyl groups. ¹³C NMR: A signal for the carbon bearing the hydroxyl group. IR (cm⁻¹): Broad O-H stretch around 3400, in addition to NO₂ stretches.
2-Methyl-1-nitro-2-nitritobutane	CH₃CH₂(C(ONO)CH₃)CH₂NO₂	178.14	¹H NMR: Similar to the dinitro compound, but with different chemical shifts due to the nitrite (B80452) group. IR (cm⁻¹): Characteristic N=O stretch for the nitrite group around 1650-1680, in addition to NO₂ stretches.
2-Methyl-3-nitro-1-butene	CH₂=C(CH₃)CH(NO₂)CH₃	115.13	¹H NMR: Signals for vinylic protons, and a methine proton adjacent to the nitro group. IR (cm⁻¹): C=C stretch around 1640, in addition to NO₂ stretches.

Experimental Protocols

The following are generalized protocols for the reaction of 2-methyl-1-butene with nitrogen dioxide under different conditions, leading to different product distributions.

Protocol 1: Synthesis of Addition Products (High NO₂ Concentration)

This protocol is designed to favor the formation of addition products such as 2-methyl-1,2-dinitrobutane.

Materials:

• 2-Methyl-1-butene (≥98%)

• Dinitrogen tetroxide (or a source of nitrogen dioxide)

• Anhydrous diethyl ether (or other suitable aprotic solvent)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Rotary evaporator

• Separatory funnel

• Standard glassware for extraction and filtration

Procedure:

• In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-methyl-1-butene (e.g., 0.1 mol) in 100 mL of anhydrous diethyl ether.

• Cool the flask to 0 °C using an ice bath.

• Slowly add a solution of dinitrogen tetroxide (e.g., 0.12 mol) in diethyl ether to the stirred solution of the alkene over a period of 30-60 minutes. Maintain the temperature below 5 °C throughout the addition.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 2 hours.

• Slowly add 50 mL of cold water to quench the reaction, followed by 50 mL of 5% sodium bicarbonate solution to neutralize any acidic byproducts.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 50 mL of water and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by column chromatography on silica (B1680970) gel using a hexane (B92381)/ethyl acetate (B1210297) gradient.

Protocol 2: Synthesis of Allylic Substitution Product (Low NO₂ Concentration)

This protocol is designed to favor the formation of the allylic substitution product, 2-methyl-3-nitro-1-butene.

Materials:

• 2-Methyl-1-butene (≥98%)

• Nitrogen dioxide gas (low concentration, e.g., in an inert gas stream)

• Anhydrous non-polar solvent (e.g., hexane or carbon tetrachloride)

• Gas dispersion tube

• Reaction vessel with a gas inlet and outlet

• Magnetic stirrer

• Analytical instrumentation for monitoring the reaction (e.g., GC-MS)

Procedure:

• In a reaction vessel, prepare a dilute solution of 2-methyl-1-butene in the chosen anhydrous solvent.

• Bubble a stream of nitrogen gas containing a low concentration of nitrogen dioxide (e.g., <100 ppm) through the solution at room temperature with vigorous stirring.

• Monitor the progress of the reaction by periodically taking aliquots and analyzing them by GC-MS.

• Once the desired conversion is achieved, stop the gas flow and purge the solution with nitrogen to remove any unreacted nitrogen dioxide.

• The solvent can be carefully removed under reduced pressure.

• The product mixture can be analyzed and purified by preparative gas chromatography or fractional distillation.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and analysis of the reaction products.

Caption: General experimental workflow.

Safety Precautions

• Nitrogen dioxide and dinitrogen tetroxide are highly toxic and corrosive. All manipulations should be carried out in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Reactions involving nitrogen dioxide can be exothermic. Proper temperature control is crucial.

• Organic solvents are flammable. Avoid open flames and sources of ignition.

These protocols and notes provide a comprehensive guide for researchers interested in the reaction of 2-methyl-1-butene with nitrogen dioxide. The specific conditions may require optimization depending on the desired product and available equipment. Careful monitoring and characterization are essential for successful outcomes.

References

• 1. Mechanisms of nitrogen dioxide reactions: initiation of lipid peroxidation and the production of nitrous Acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Primary Nitroalkanes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of primary nitroalkanes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing primary nitroalkanes?

A1: The most prevalent methods for the synthesis of primary nitroalkanes are:

• Nucleophilic substitution of primary alkyl halides with a nitrite (B80452) salt: This is a widely used method, often referred to as the Victor-Meyer or Kornblum reaction, where a primary alkyl halide (typically bromide or iodide) is treated with a nitrite salt like silver nitrite (AgNO₂) or sodium nitrite (NaNO₂).[1][2]

• Oxidation of primary amines: This method provides an alternative route where primary amines are oxidized to the corresponding nitro compounds using various oxidizing agents.[3][4][5]

• Reduction of nitroalkenes: While used to form nitroalkanes, this method is more common for the synthesis of saturated nitro compounds from their unsaturated precursors.

Q2: What are the primary side reactions I should be aware of when synthesizing primary nitroalkanes from alkyl halides?

A2: The main side reaction is the formation of alkyl nitrites (R-ONO) due to the ambident nature of the nitrite ion, which can act as a nucleophile through either the nitrogen or the oxygen atom.[1][6] Other potential side reactions include elimination reactions, particularly with more sterically hindered primary or secondary halides, and the formation of alcohols, especially if water is present in the reaction mixture.[1][7]

Q3: How can I minimize the formation of alkyl nitrite byproducts?

A3: The formation of alkyl nitrites can be minimized by carefully selecting the reagents and reaction conditions:

• Choice of Nitrite Salt: Silver nitrite (AgNO₂) generally favors the formation of nitroalkanes over alkyl nitrites.[2][7][8][9][10] This is attributed to the covalent nature of the Ag-O bond in AgNO₂, which makes the nitrogen atom a more likely site for nucleophilic attack. In contrast, ionic nitrites like sodium nitrite (NaNO₂) or potassium nitrite (KNO₂) can lead to higher proportions of the alkyl nitrite.

• Solvent Selection: The use of polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) can promote the desired Sₙ2 reaction pathway, leading to a higher yield of the nitroalkane.[1]

• Reaction Temperature: Maintaining a controlled, and often low, temperature can help to suppress side reactions.

Q4: What are the common side products in the oxidation of primary amines to nitroalkanes?

A4: In the oxidation of primary amines, incomplete oxidation can lead to the formation of nitroso compounds and imines.[11] Over-oxidation can result in the formation of other products. The choice of oxidizing agent and reaction conditions is crucial to maximize the yield of the desired nitroalkane. For instance, using ferrate(VI) for the oxidation of primary amines can lead to nitriles as the main product, with nitroalkanes being a minor byproduct.[5][12]

Troubleshooting Guides

Issue 1: Low Yield of Primary Nitroalkane in Alkyl Halide Substitution

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Nitrite Salt	If using NaNO₂ or KNO₂ and obtaining a low yield of the nitroalkane, consider switching to AgNO₂. Silver nitrite is known to give a higher ratio of nitroalkane to alkyl nitrite.[8]
Inappropriate Solvent	The use of protic solvents can favor the formation of alkyl nitrites. Switch to a polar aprotic solvent like DMF or DMSO to favor the Sₙ2 pathway leading to the nitroalkane.[1]
Reaction Temperature Too High or Too Low	If the reaction is slow, cautiously increase the temperature. However, be aware that higher temperatures can promote elimination side reactions. Conversely, if significant side products are observed, try running the reaction at a lower temperature.
Poor Quality of Reagents	Ensure that the alkyl halide is pure and the nitrite salt is of high quality and dry. Moisture can lead to the formation of alcohol byproducts.
Incomplete Reaction	Monitor the reaction progress using techniques like TLC or GC. If the reaction stalls, consider extending the reaction time or adding a fresh portion of the nitrite salt.

Troubleshooting Workflow for Low Yield in Alkyl Halide Substitution

Caption: Troubleshooting workflow for low yield.

Issue 2: High Proportion of Alkyl Nitrite Byproduct

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Use of Ionic Nitrite Salt	NaNO₂ and KNO₂ are ionic and can lead to a higher proportion of O-alkylation (alkyl nitrite formation). The use of AgNO₂, which has a more covalent character, favors N-alkylation to give the nitroalkane.[9][10]
Protic Solvent	Protic solvents can solvate the nitrite ion, making the oxygen atoms more nucleophilic. Using a polar aprotic solvent like DMF can help to favor attack through the nitrogen atom.[1]

Data Presentation: Influence of Reagents and Solvents on Product Distribution

Alkyl Halide	Nitrite Salt	Solvent	Nitroalkane Yield (%)	Alkyl Nitrite Yield (%)	Reference
n-Butyl bromide	NaNO₂	DMF	73	13	[8]
n-Butyl iodide	NaNO₂	DMF	74	12	[8]
n-Hexyl bromide	NaNO₂	DMF	76	10	[8]
n-Hexyl iodide	NaNO₂	DMF	78	13	[8]
n-Heptyl bromide	NaNO₂	DMF	79	11	[8]
n-Heptyl iodide	NaNO₂	DMF	82	10	[8]
n-Octyl bromide	NaNO₂	DMF	80	14	[8]
n-Octyl iodide	NaNO₂	DMF	83	11	[8]
Primary Alkyl Halides	AgNO₂	Not specified	~80	Minor	[8]
Primary Alkyl Halides	NaNO₂	Not specified	~60	Significant	[8]

Experimental Protocols

Protocol 1: Synthesis of 1-Nitrobutane (B1203751) from 1-Bromobutane (B133212)

This protocol is adapted from established procedures for the synthesis of primary nitroalkanes from alkyl halides.[3][4][13][14][15]

Materials:

• 1-Bromobutane

• Silver nitrite (AgNO₂)

• Diethyl ether (anhydrous)

• Magnesium sulfate (B86663) (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a dry 250 mL round-bottom flask, add a magnetic stir bar and 15.4 g (0.1 mol) of finely powdered silver nitrite. Add 100 mL of anhydrous diethyl ether to the flask.

• Addition of Alkyl Halide: While stirring the suspension, add 13.7 g (0.1 mol) of 1-bromobutane dropwise to the flask at room temperature over 30 minutes.

• Reflux: After the addition is complete, fit the flask with a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Continue refluxing for 4 hours.

• Cooling and Filtration: After the reflux period, cool the reaction mixture to room temperature. Filter the mixture to remove the precipitated silver bromide. Wash the solid residue with a small amount of diethyl ether.

• Workup: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with 50 mL of 5% sodium bicarbonate solution and 50 mL of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the diethyl ether by rotary evaporation.

• Purification: Purify the crude 1-nitrobutane by fractional distillation, collecting the fraction boiling at 151-153 °C.

Caption: Pathways to nitroalkane and alkyl nitrite.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. quora.com [quora.com]
• 3. Preparation of 1-bromobutane [rod.beavon.org.uk]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. application.wiley-vch.de [application.wiley-vch.de]
• 7. benchchem.com [benchchem.com]
• 8. echemi.com [echemi.com]
• 9. quora.com [quora.com]
• 10. organicmystery.com [organicmystery.com]
• 11. Cu/Nitroxyl Catalyzed Aerobic Oxidation of Primary Amines into Nitriles at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nitriles as main products from the oxidation of primary amines by ferrate(VI): Kinetics, mechanisms and toxicological implications for nitrogenous disinfection byproduct control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lu Le Laboratory: Synthesis of 1-Bromobutane from 1-Butanol - Chemistry of Alcohol - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 14. Synthesis of 1-Bromobutane - 3057 Words | Bartleby [bartleby.com]
• 15. vernier.com [vernier.com]

Technical Support Center: Purification of 2-Methyl-1-nitrobutane

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals facing challenges in the purification of 2-Methyl-1-nitrobutane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Methyl-1-nitrobutane?

A1: The impurity profile of synthetic 2-Methyl-1-nitrobutane is highly dependent on the synthetic route. A prevalent method for its synthesis is the nucleophilic substitution reaction between an alkyl halide (e.g., 1-bromo-2-methylbutane) and a nitrite (B80452) salt (e.g., sodium nitrite). The most common impurities from this process include:

• Isomeric Nitroalkanes: Due to the structure of the starting materials and reaction conditions, various structural isomers of nitropentane can form. These are often the most challenging impurities to remove due to their similar physical properties.

• Alkyl Nitrite Byproduct: The nitrite anion is an ambident nucleophile, meaning it can attack from either the nitrogen or the oxygen atom. This leads to the formation of 2-methylbutyl nitrite as a significant byproduct.

• Unreacted Starting Materials: Residual 1-bromo-2-methylbutane (B81432) or other starting materials may remain in the crude product.

• Solvent and Reagent Residues: Depending on the workup procedure, residual solvents or salts may be present.

Q2: Which purification techniques are most effective for 2-Methyl-1-nitrobutane?

A2: The choice of purification technique depends on the nature and quantity of the impurities. The most common and effective methods are:

• Fractional Vacuum Distillation: This is the primary method for separating 2-Methyl-1-nitrobutane from impurities with different boiling points, such as the alkyl nitrite byproduct, residual solvents, and some isomeric nitroalkanes.[1] Due to the relatively high boiling points of nitroalkanes and their potential for thermal decomposition, distillation is typically performed under reduced pressure.[2]

• Column Chromatography: For removing impurities with very similar boiling points, such as certain structural isomers, column chromatography is a powerful technique. Normal-phase chromatography using silica (B1680970) gel or alumina (B75360) can effectively separate compounds based on polarity differences.

Q3: How can I assess the purity of my 2-Methyl-1-nitrobutane sample?

A3: The most common and reliable methods for assessing the purity of 2-Methyl-1-nitrobutane are:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique provides both quantitative information about the percentage of the main component and qualitative identification of volatile impurities.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and identify and quantify impurities if their signals are resolved from those of the main compound.

Data Presentation

Table 1: Boiling Points of 2-Methyl-1-nitrobutane and Potential Isomeric Impurities

The separation of 2-Methyl-1-nitrobutane from its isomers by distillation can be challenging due to their similar boiling points. This table provides a comparison of the atmospheric boiling points of several C5 nitroalkane isomers.

Compound	Structure	Boiling Point (°C at 760 mmHg)
2-Methyl-1-nitrobutane	CH₃CH₂CH(CH₃)CH₂NO₂	~160-165 (estimated)
3-Methyl-1-nitrobutane	(CH₃)₂CHCH₂CH₂NO₂	156.3[5]
2-Methyl-2-nitrobutane	CH₃CH₂C(NO₂)(CH₃)₂	150[6][7][8]
1-Nitropentane (B1594721)	CH₃(CH₂)₄NO₂	173[9]
2-Nitropentane	CH₃CH₂CH₂CH(NO₂)CH₃	149[10]
3-Nitropentane	CH₃CH₂CH(NO₂)CH₂CH₃	Not readily available

Note: The boiling point of 2-Methyl-1-nitrobutane is estimated based on the boiling points of its isomers. It is highly recommended to perform distillation under vacuum to prevent decomposition.

Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

Objective: To separate 2-Methyl-1-nitrobutane from lower-boiling impurities (like 2-methylbutyl nitrite) and higher-boiling isomeric impurities.

Materials:

• Crude 2-Methyl-1-nitrobutane

• Fractional distillation apparatus (including a fractionating column, e.g., Vigreux or packed)

• Vacuum pump and manometer

• Heating mantle with a stirrer

• Collection flasks

• Boiling chips or magnetic stir bar

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus. Ensure all glassware is dry and inspect for any cracks. Use grease on all ground-glass joints to ensure a good seal under vacuum.[11]

• Sample Preparation: Add the crude 2-Methyl-1-nitrobutane and a few boiling chips or a magnetic stir bar to the distillation flask.

• Distillation: a. Begin stirring and slowly evacuate the system to the desired pressure (e.g., 10-20 mmHg). b. Gradually heat the distillation flask. c. Forerun Collection: Collect the initial fraction (forerun), which will likely contain lower-boiling impurities like the alkyl nitrite. d. Main Fraction Collection: Monitor the temperature at the head of the column. When the temperature stabilizes, collect the main fraction in a clean receiving flask. The boiling point will depend on the vacuum applied. e. Final Fraction: If the temperature rises or drops significantly, stop the distillation or collect the final fraction in a separate flask.

• Analysis: Analyze the collected fractions by GC-MS to determine their purity.

Protocol 2: Purification by Column Chromatography

Objective: To separate 2-Methyl-1-nitrobutane from isomeric impurities that are difficult to remove by distillation.

Materials:

• Crude 2-Methyl-1-nitrobutane (partially purified by distillation is recommended)

• Silica gel (60-120 mesh or 230-400 mesh for flash chromatography)

• Hexane and Ethyl Acetate (B1210297) (or other suitable solvents)

• Chromatography column

• Collection tubes

Procedure:

• Solvent System Selection: Use Thin Layer Chromatography (TLC) to determine a suitable mobile phase. A good solvent system should provide a retention factor (Rf) of approximately 0.2-0.4 for 2-Methyl-1-nitrobutane and show good separation from impurities. Start with a low polarity mixture, such as 5% ethyl acetate in hexane, and gradually increase the polarity.

• Column Packing: Prepare a slurry of silica gel in the initial, less polar mobile phase. Pour the slurry into the chromatography column and allow it to pack uniformly.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase. Carefully load the sample onto the top of the column.

• Elution: Begin eluting the column with the mobile phase. If separation is not sufficient with an isocratic elution, a shallow gradient of increasing polarity (e.g., from 5% to 15% ethyl acetate in hexane) can be used.

• Fraction Collection: Collect fractions in separate test tubes.

• Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Methyl-1-nitrobutane.

Troubleshooting Guides

Fractional Vacuum Distillation

Issue	Possible Cause	Solution
Poor Separation of Components	Distillation rate is too fast.	Reduce the heating rate to allow for proper equilibrium in the column.[1]
Inefficient fractionating column.	Use a longer column or a more efficient packing material to increase the number of theoretical plates.
Product Decomposition	Temperature is too high.	Reduce the pressure to lower the boiling point. Ensure the heating mantle is not set excessively high.
Presence of acidic or basic impurities.	Neutralize the crude product with a mild wash (e.g., dilute sodium bicarbonate solution) before distillation.
Unstable Temperature at Distillation Head	Uneven heating.	Use a heating mantle with a magnetic stirrer for uniform heat distribution.
Column is losing too much heat.	Insulate the fractionating column with glass wool or aluminum foil.[12]

Column Chromatography

Issue	Possible Cause	Solution
Co-elution of Product and Impurity	Inappropriate solvent system.	Perform TLC with various solvent systems to find one that provides better separation. Adjust the polarity of the mobile phase.
Column is overloaded.	Reduce the amount of crude material loaded onto the column.
Low Recovery of Product	Product is strongly adsorbed to the stationary phase.	Increase the polarity of the mobile phase to elute the product.
Product is unstable on silica gel.	Consider using a different stationary phase, such as alumina.
Streaking of Spots on TLC/Column	Sample is too concentrated.	Dilute the sample before loading.
Presence of highly polar impurities.	Pre-treat the crude sample by passing it through a small plug of silica gel to remove baseline impurities.

Visualizations

Caption: General purification and analysis workflow for 2-Methyl-1-nitrobutane.

Caption: Troubleshooting logic for fractional distillation challenges.

References

• 1. Purification [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants [jmchemsci.com]
• 5. lookchem.com [lookchem.com]
• 6. lookchem.com [lookchem.com]
• 7. 2-methyl-2-nitrobutane [stenutz.eu]
• 8. 2-methyl-2-nitrobutane | 595-42-6 [chemnet.com]
• 9. 1-nitropentane [stenutz.eu]
• 10. Pentane, 2-nitro-｜lookchem [lookchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimization of Henry Reaction Conditions with 2-Methyl-1-nitrobutane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of Henry reaction conditions involving the sterically hindered nitroalkane, 2-Methyl-1-nitrobutane.

Frequently Asked Questions (FAQs)

Q1: Why is the Henry reaction with 2-Methyl-1-nitrobutane challenging?

The primary challenge arises from the steric hindrance caused by the methyl group at the α-position to the nitro group. This bulkiness can impede the approach of the nitronate anion to the carbonyl carbon of the aldehyde or ketone, leading to slower reaction rates and lower yields compared to less hindered nitroalkanes.

Q2: What are the common side reactions observed with 2-Methyl-1-nitrobutane in the Henry reaction?

Common side reactions include:

• Retro-Henry reaction: The reversible nature of the Henry reaction can lead to the decomposition of the β-nitro alcohol product back to the starting materials, especially at elevated temperatures or with prolonged exposure to the base.

• Dehydration: The β-nitro alcohol product can eliminate water to form a nitroalkene, particularly under harsh basic conditions or elevated temperatures.

• Cannizzaro reaction: If an aldehyde without α-hydrogens is used (e.g., benzaldehyde) under strongly basic conditions, it can undergo disproportionation.

• Self-condensation of the aldehyde: Aldehydes with α-hydrogens can undergo self-aldol condensation.

Q3: How can I improve the diastereoselectivity of the Henry reaction with 2-Methyl-1-nitrobutane?

Controlling the diastereoselectivity (the formation of syn vs. anti products) is a key aspect of this reaction. Strategies to enhance diastereoselectivity include:

• Use of chiral catalysts: Chiral metal complexes, particularly those involving copper(II) with chiral ligands like bis(oxazolines) or diamines, can provide excellent diastereocontrol.

• Optimization of reaction temperature: Lowering the reaction temperature often favors the formation of one diastereomer over the other.

• Choice of solvent and base: The polarity of the solvent and the nature of the base can influence the transition state geometry and, consequently, the diastereomeric ratio.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Steric Hindrance	- Increase reaction time. - Use a higher reaction temperature, but monitor for side reactions. - Employ a more active catalyst system (e.g., a strong, non-nucleophilic base or a Lewis acid co-catalyst).
Ineffective Base	- Screen different bases (e.g., organic bases like DBU, TMG; inorganic bases like K₂CO₃). - Ensure the base is not sterically hindered itself. - Use a stoichiometric amount of a weaker base or a catalytic amount of a stronger base.
Retro-Henry Reaction	- Lower the reaction temperature. - Use a milder base. - Quench the reaction as soon as the starting material is consumed. - Employ a workup procedure that rapidly neutralizes the base.
Poor Quality Reagents	- Use freshly distilled aldehyde. - Ensure the 2-Methyl-1-nitrobutane is pure. - Use anhydrous solvents.

Issue 2: Poor Diastereoselectivity

Potential Cause	Troubleshooting Steps
Inappropriate Catalyst/Base	- Screen chiral catalysts, such as copper(II) complexes with chiral ligands. - Evaluate different achiral bases in combination with the chosen catalyst.
Suboptimal Temperature	- Systematically vary the reaction temperature (e.g., from -20 °C to room temperature) to find the optimal point for diastereoselectivity.
Solvent Effects	- Test a range of solvents with varying polarities (e.g., THF, CH₂Cl₂, Toluene, Ethanol).

Data Presentation

The following tables provide representative data for the Henry reaction with sterically hindered secondary nitroalkanes, which can serve as a starting point for the optimization of reactions with 2-Methyl-1-nitrobutane.

Table 1: Effect of Catalyst and Solvent on the Henry Reaction of a Secondary Nitroalkane with Benzaldehyde

Entry	Catalyst/Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)
1	DBU	THF	0	12	85	1.5 : 1
2	K₂CO₃	CH₂Cl₂	25	24	70	1 : 1.2
3	Cu(OAc)₂ / Chiral Ligand	EtOH	25	24	92	4 : 1
4	TMG	Toluene	25	18	78	1 : 1

Note: This data is illustrative for a generic secondary nitroalkane and may vary for 2-Methyl-1-nitrobutane.

Table 2: Optimization of Reaction Conditions for a Diastereoselective Henry Reaction

Entry	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)
1	Cu(OAc)₂ (10 mol%)	Et₃N	EtOH	25	24	88	3.5 : 1
2	Cu(OAc)₂ (10 mol%)	Et₃N	EtOH	0	48	85	5 : 1
3	Cu(OTf)₂ (10 mol%)	DBU	CH₂Cl₂	0	36	90	1 : 4
4	Zn(OTf)₂ (10 mol%)	TMEDA	THF	-20	72	75	1 : 3

Note: This data is illustrative and serves as a guideline for optimizing reactions with 2-Methyl-1-nitrobutane.

Experimental Protocols

Protocol 1: General Procedure using an Organic Base (DBU)

• To a stirred solution of the aldehyde (1.0 mmol) and 2-Methyl-1-nitrobutane (1.2 mmol) in anhydrous THF (5 mL) at 0 °C, add DBU (0.2 mmol) dropwise.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the mixture with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Diastereoselective Synthesis using a Copper(II) Catalyst

• In a dry flask, dissolve Cu(OAc)₂ (0.1 mmol) and a suitable chiral bis(oxazoline) ligand (0.11 mmol) in ethanol (B145695) (5 mL). Stir for 1 hour at room temperature.

• Add the aldehyde (1.0 mmol) to the catalyst solution.

• Add 2-Methyl-1-nitrobutane (1.5 mmol) to the mixture.

• Cool the reaction to the desired temperature (e.g., 0 °C) and add triethylamine (B128534) (1.2 mmol).

• Stir the reaction and monitor by TLC.

• Once complete, concentrate the solvent and redissolve the residue in ethyl acetate.

• Wash with water and brine, then dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by column chromatography and determine the diastereomeric ratio by ¹H NMR.

Mandatory Visualizations

Caption: Experimental workflow for the Henry reaction.

Caption: Troubleshooting logic for the Henry reaction.

Technical Support Center: 2-Methyl-1-nitrobutane NMR Spectral Analysis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2-Methyl-1-nitrobutane and analyzing its NMR spectra.

Frequently Asked Questions (FAQs)

Q1: Why does my ¹H NMR spectrum for 2-Methyl-1-nitrobutane look more complex than expected?

A1: The complexity can arise from several factors. 2-Methyl-1-nitrobutane is a chiral molecule. If you are using a chiral solvent or a chiral derivatizing agent, you may see separate signals for the two enantiomers (R and S). Additionally, overlapping signals from the different proton environments can create complex multiplets that are difficult to interpret at first glance. Higher field strength NMR instruments (e.g., >400 MHz) can often resolve these complex multiplets.

Q2: Why are the peaks in my NMR spectrum broad?

A2: Broad peaks are a common issue in NMR spectroscopy and can be caused by several factors:

• Poor Shimming: The magnetic field may not be homogeneous. Re-shimming the spectrometer is the first step in addressing broad lines.[1]

• Sample Concentration: A sample that is too concentrated can lead to increased viscosity, which in turn causes line broadening.[1]

• Insoluble Material: The presence of suspended solid particles in the NMR tube will severely degrade the magnetic field homogeneity. Always filter your sample if any solid is visible.

• Paramagnetic Impurities: Contamination with paramagnetic metals (like iron or copper) can cause significant line broadening. Ensure all glassware is thoroughly cleaned.

Q3: The integration of my signals does not match the expected proton ratios. What could be the cause?

A3: Inaccurate integration can result from:

• Overlapping Peaks: If signals from different protons overlap, it becomes difficult to define the integration regions correctly.

• Signal Saturation: If the receiver gain is set too high, especially for strong signals like the solvent peak or a major component, the detector can be saturated, leading to non-quantitative signal intensity.[2]

• Insufficient Relaxation Delay (d1): Protons in different chemical environments have different relaxation times (T1). A short relaxation delay between scans may lead to incomplete relaxation for some protons, causing their signals to be suppressed and integrations to be inaccurate.

Q4: I see unexpected peaks in my spectrum. What are they?

A4: Unexpected peaks usually originate from:

• Solvent Impurities: The deuterated solvent is never 100% pure and will show a residual peak (e.g., CHCl₃ in CDCl₃ at 7.26 ppm). Water (H₂O) is also a very common contaminant, often appearing as a broad singlet between 1.5-2.5 ppm in CDCl₃.

• Starting Materials or Reagents: If the sample is not sufficiently purified, residual starting materials or byproducts from the synthesis will be visible.

• Contaminants: Common laboratory contaminants include grease (from glassware joints) and acetone (B3395972) (from cleaning).

Troubleshooting Guide

This guide addresses specific issues you may encounter during the NMR analysis of 2-Methyl-1-nitrobutane.

Problem / Question	Possible Cause(s)	Recommended Solution(s)
Signal assignment is ambiguous, especially for the protons near the chiral center.	The chemical environments are similar, leading to close or overlapping chemical shifts.	- Use a Higher Field Spectrometer: This will increase the spectral dispersion and may resolve the overlapping signals.- Perform 2D NMR Experiments: A COSY (Correlation Spectroscopy) experiment will show which protons are coupled to each other, helping to trace the connectivity of the molecule. An HSQC (Heteronuclear Single Quantum Coherence) experiment will correlate each proton to the carbon it is attached to.
The signals for the two protons of the -CH₂NO₂ group are not equivalent (diastereotopic).	The molecule is chiral. The two protons on the carbon adjacent to the stereocenter are in different chemical environments (diastereotopic) and can have different chemical shifts and couple to each other.	This is an expected outcome for a chiral molecule. They should appear as a complex multiplet (often an AB quartet further split by the adjacent methine proton). This observation confirms the presence of the adjacent chiral center.
I cannot locate the signal for the proton on the chiral carbon (-CH-).	This signal is often a complex multiplet due to coupling with many neighboring protons (the two -CH₂NO₂ protons, the two -CH₂- protons, and the three -CH₃ protons). This can cause the signal to be broad and low in intensity.	- Look for a multiplet with a small integration (1H) in the expected region (~2.2-2.5 ppm).- A COSY or HMBC experiment can help definitively locate this proton by showing its correlations to other protons or carbons.
My spectrum looks different in a different solvent (e.g., Benzene-d₆ vs. CDCl₃).	Solvents can induce different chemical shifts due to their magnetic anisotropy ("solvent effect"). Aromatic solvents like benzene-d₆ are particularly known for causing significant shifts.	This is a useful technique. If you have overlapping peaks in one solvent, running the sample in another solvent may resolve them.[1]

Predicted NMR Data for 2-Methyl-1-nitrobutane

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 2-Methyl-1-nitrobutane in a standard, achiral solvent like CDCl₃. Chemical shifts are referenced to TMS (0 ppm). The nitro group (-NO₂) is strongly electron-withdrawing, causing adjacent nuclei to be shifted "downfield" to higher ppm values.[3][4]

Structure: CH₃-CH₂-CH(CH₃)-CH₂-NO₂

Proton Label	Position	Predicted Chemical Shift (δ, ppm)	Predicted Splitting Pattern	Integration
Ha	-CH₂-NO₂	~ 4.3 - 4.5	Doublet of Doublets (dd) or Multiplet (m)	2H
Hb	-CH(CH₃)-	~ 2.2 - 2.5	Multiplet (m)	1H
Hc	-CH₂-CH₃	~ 1.3 - 1.5	Multiplet (m)	2H
Hd	-CH(CH₃)	~ 1.0 - 1.2	Doublet (d)	3H
He	-CH₂-CH₃	~ 0.9 - 1.0	Triplet (t)	3H

Table 1: Predicted ¹H NMR Data for 2-Methyl-1-nitrobutane.

Carbon Label	Position	Predicted Chemical Shift (δ, ppm)
C1	-CH₂-NO₂	~ 75 - 80
C2	-CH(CH₃)-	~ 35 - 40
C3	-CH₂-CH₃	~ 25 - 30
C4	-CH(CH₃)	~ 15 - 20
C5	-CH₂-CH₃	~ 10 - 15

Table 2: Predicted ¹³C NMR Data for 2-Methyl-1-nitrobutane.

Experimental Protocol: NMR Sample Preparation

A properly prepared sample is crucial for obtaining a high-quality NMR spectrum.

Materials:

• 2-Methyl-1-nitrobutane sample (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

• High-quality deuterated solvent (e.g., CDCl₃, >99.8% D)

• Clean, dry NMR tube (5 mm diameter)

• Pasteur pipette and bulb

• Small vial for dissolving the sample

• Filter (e.g., a small plug of glass wool in the pipette)

Procedure:

• Weigh the Sample: Accurately weigh the desired amount of 2-Methyl-1-nitrobutane into a small, clean vial.

• Add Solvent: Using a clean pipette, add approximately 0.6-0.7 mL of the deuterated solvent to the vial.

• Dissolve: Gently swirl or vortex the vial to completely dissolve the sample.

• Filter and Transfer: Place a small plug of glass wool into a Pasteur pipette. Use this filter pipette to transfer the solution from the vial into the NMR tube. This step is critical to remove any dust or particulate matter that can ruin the magnetic field homogeneity.

• Check Volume: The final volume of the solution in the NMR tube should be approximately 4-5 cm deep.

• Cap and Label: Cap the NMR tube securely and label it clearly with the sample identity.

• Clean the Tube: Before inserting the sample into the spectrometer, wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol (B130326) or ethanol (B145695) to remove any fingerprints or dust.

Visualizations

Below is a logical workflow for troubleshooting common issues in NMR spectral analysis.

Caption: Troubleshooting workflow for NMR spectral analysis.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 3. Chemistry: Nitroalkane NMR [openchemistryhelp.blogspot.com]
• 4. NMR Spectroscopy Explained: How It Works and Why It Matters | Technology Networks [technologynetworks.com]

stability issues of 2-Methyl-1-nitrobutane under basic conditions

Welcome to the technical support center for 2-Methyl-1-nitrobutane. This resource is designed for researchers, scientists, and drug development professionals to address common stability issues encountered when using 2-Methyl-1-nitrobutane under basic conditions.

Troubleshooting Guides

This section provides systematic guidance to identify and resolve problems during your experiments.

Issue 1: Low or No Yield of Expected Product

If you are experiencing low or no yield of your desired product when 2-Methyl-1-nitrobutane is subjected to basic conditions, it is likely due to the degradation of the starting material.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low product yield.

Issue 2: Presence of Unexpected Byproducts

The formation of unexpected byproducts is a strong indicator of 2-Methyl-1-nitrobutane degradation.

Potential Byproducts and Their Origin:

Byproduct	Suspected Origin	Recommended Analytical Method
2-Butanone (B6335102)	Retro-Henry reaction	GC-MS, NMR
Nitromethane	Retro-Henry reaction	GC-MS, NMR
Nitronate Salts	Reaction with base	IR Spectroscopy (disappearance of nitro R-NO2 stretch, appearance of C=N stretch)

Frequently Asked Questions (FAQs)

Q1: Why is 2-Methyl-1-nitrobutane unstable under basic conditions?

A1: 2-Methyl-1-nitrobutane is a primary nitroalkane. The alpha-proton (the hydrogen on the carbon adjacent to the nitro group) is acidic and can be abstracted by a base. This deprotonation forms a nitronate anion, which is a key intermediate in the retro-Henry reaction. This reaction is reversible and is often favored under basic conditions and at elevated temperatures, leading to the cleavage of the carbon-carbon bond and decomposition of the molecule.

Q2: What is the primary degradation pathway for 2-Methyl-1-nitrobutane in the presence of a base?

A2: The primary degradation pathway is the retro-Henry reaction (also known as a nitroaldol reversal). This reaction involves the cleavage of the C1-C2 bond, yielding 2-butanone and the nitronate of methane.

Caption: Retro-Henry degradation pathway of 2-Methyl-1-nitrobutane.

Q3: What factors influence the rate of decomposition?

A3: Several factors can accelerate the degradation of 2-Methyl-1-nitrobutane:

• Base Strength and Concentration: Stronger bases and higher concentrations will lead to a faster rate of deprotonation and, consequently, a more rapid retro-Henry reaction.

• Temperature: Higher reaction temperatures provide the energy needed to overcome the activation barrier for the retro-Henry reaction, significantly increasing the decomposition rate.

• Solvent: Protic solvents can participate in proton transfer and may influence the stability of the nitronate intermediate.

Q4: How can I minimize the degradation of 2-Methyl-1-nitrobutane in my reaction?

A4: To minimize degradation, consider the following strategies:

• Use of Weaker Bases: If the reaction chemistry allows, use a weaker base (e.g., potassium carbonate instead of sodium hydroxide).

• Stoichiometric Control of Base: Use the minimum effective amount of base.

• Low Temperature Conditions: Perform the reaction at low temperatures (e.g., 0°C to -78°C) to disfavor the retro-Henry reaction.

• Slow Addition of Base: Add the base slowly to the reaction mixture to maintain a low instantaneous concentration.

• Minimize Reaction Time: Monitor the reaction progress and work up the reaction as soon as the desired transformation is complete.

Illustrative Decomposition Data (Hypothetical)

The following table provides a hypothetical representation of how different conditions might affect the stability of 2-Methyl-1-nitrobutane. Note: This data is for illustrative purposes only and is not based on experimental results.

Base	Base Concentration (M)	Temperature (°C)	Half-life of 2-Methyl-1-nitrobutane (hours)
NaOH	1.0	25	< 1
NaOH	0.1	25	8
NaOH	1.0	0	12
K2CO3	1.0	25	24
K2CO3	1.0	0	> 48

Experimental Protocols

General Handling Procedure for 2-Methyl-1-nitrobutane with Bases:

• Inert Atmosphere: Whenever possible, conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent potential side reactions with atmospheric components.

• Solvent Selection: Choose a dry, aprotic solvent unless a protic solvent is required for the reaction.

• Temperature Control: Prepare a cooling bath (e.g., ice-water, dry ice-acetone) to maintain the desired low temperature throughout the reaction.

• Reagent Addition:

  • Dissolve 2-Methyl-1-nitrobutane in the chosen solvent and cool the solution to the target temperature.

  • If the base is a solid, add it in portions.

  • If the base is a solution, add it dropwise using a syringe pump for precise control.

• Reaction Monitoring:

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, LC-MS).

  • Aim to quench the reaction as soon as the starting material is consumed or the desired product is formed.

• Work-up:

  • Quench the reaction by adding a mild acidic solution (e.g., saturated aqueous ammonium (B1175870) chloride) at low temperature.

  • Extract the product into a suitable organic solvent.

  • Wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.

Analytical Method for Monitoring Decomposition:

A gas chromatography-mass spectrometry (GC-MS) method can be employed to monitor the consumption of 2-Methyl-1-nitrobutane and the formation of the primary degradation product, 2-butanone.

GC-MS Parameters (Example):

Parameter	Value
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	Initial 40 °C for 2 min, ramp to 200 °C at 10 °C/min, hold for 2 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	35-200 m/z

This technical support center provides a foundational understanding of the stability issues of 2-Methyl-1-nitrobutane under basic conditions. For specific applications, it is recommended to perform small-scale optimization experiments to determine the ideal reaction conditions.

Technical Support Center: Scaling Up 2-Methyl-1-nitrobutane Production

Welcome to the Technical Support Center for the synthesis and scale-up of 2-Methyl-1-nitrobutane. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges encountered during the production of this valuable nitroalkane intermediate. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your process development and optimization efforts.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for 2-Methyl-1-nitrobutane?

A1: The most prevalent method for synthesizing 2-Methyl-1-nitrobutane is the nucleophilic substitution reaction between a 2-methyl-1-halobutane (typically 1-bromo-2-methylbutane) and a nitrite (B80452) salt. This is a variation of the classic Victor Meyer reaction. The choice of nitrite salt and solvent is critical for optimizing the yield of the desired nitroalkane over the isomeric alkyl nitrite byproduct.

Q2: What are the primary challenges and side reactions to anticipate when scaling up this synthesis?

A2: The main challenges in scaling up the production of 2-Methyl-1-nitrobutane include:

• Formation of 2-Methyl-1-butyl nitrite: The nitrite ion is an ambident nucleophile, meaning it can attack via the nitrogen or oxygen atom, leading to the formation of the desired nitroalkane and the isomeric nitrite ester, respectively. Minimizing the formation of this byproduct is a key process optimization goal.[1]

• Heat Management: The reaction can be exothermic. Proper heat management is crucial during scale-up to prevent temperature spikes that can lead to increased side reactions and potential safety hazards.

• Mixing and Mass Transfer: Ensuring efficient mixing of the reactants, especially when dealing with solid-liquid slurries (e.g., sodium nitrite in a solvent), is vital for consistent reaction rates and yields.

• Purification: Separating 2-Methyl-1-nitrobutane from the 2-Methyl-1-butyl nitrite byproduct and unreacted starting materials can be challenging due to their similar physical properties.

• Thermal Stability: Nitroalkanes are energetic compounds and can decompose exothermically at elevated temperatures.[2][3] A thorough thermal hazard assessment is essential before proceeding with large-scale production.

Q3: How can I maximize the yield of 2-Methyl-1-nitrobutane over the alkyl nitrite byproduct?

A3: Several factors influence the ratio of nitroalkane to alkyl nitrite:

• Choice of Nitrite Salt: Silver nitrite (AgNO₂) generally favors the formation of the nitroalkane due to the covalent nature of the Ag-O bond, which promotes attack through the nitrogen atom.[4][5] However, its cost can be prohibitive for large-scale synthesis. Sodium nitrite (NaNO₂) or potassium nitrite (KNO₂) are more economical alternatives.

• Solvent Selection: When using alkali metal nitrites like NaNO₂, polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) can increase the yield of the nitroalkane.[5]

• Reaction Temperature: Lower reaction temperatures generally favor the SN2 pathway and can improve the selectivity for the nitroalkane.

Q4: What are the recommended purification methods for 2-Methyl-1-nitrobutane on a larger scale?

A4: The primary purification method is fractional distillation under reduced pressure. This is necessary to separate the 2-Methyl-1-nitrobutane from the lower-boiling 2-Methyl-1-butyl nitrite and any higher-boiling impurities. Care must be taken to avoid high temperatures during distillation due to the thermal sensitivity of nitroalkanes.[2] For laboratory scale, column chromatography can also be effective.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-Methyl-1-nitrobutane.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Yield of 2-Methyl-1-nitrobutane	1. Incomplete Reaction: Insufficient reaction time or temperature. 2. Poor Nucleophilicity of Nitrite: Low solubility of the nitrite salt. 3. Side Reactions Dominating: Formation of a high percentage of 2-methyl-1-butyl nitrite or elimination byproducts. 4. Loss During Workup: Inefficient extraction or premature product decomposition.	1. Monitor the reaction by GC-MS to determine the optimal reaction time. Consider a moderate increase in temperature, while being mindful of thermal stability. 2. If using NaNO₂, ensure the use of a suitable polar aprotic solvent like DMF or DMSO to enhance solubility.[5] Consider phase-transfer catalysis. 3. If using NaNO₂, try switching to AgNO₂ to favor nitroalkane formation.[4] Ensure the starting alkyl halide is a primary halide to minimize elimination. 4. Optimize the extraction procedure. Avoid excessive heat during solvent removal.
High Percentage of 2-Methyl-1-butyl Nitrite in Product	1. Reaction Conditions Favoring O-Alkylation: Use of alkali metal nitrites in non-polar or protic solvents. 2. High Reaction Temperature: Can favor the formation of the nitrite ester.	1. Switch to silver nitrite (AgNO₂).[6][7] If using sodium nitrite, employ a polar aprotic solvent like DMF or DMSO.[5] 2. Conduct the reaction at a lower temperature for a longer duration.
Presence of Unreacted 1-Bromo-2-methylbutane (B81432)	1. Insufficient Reaction Time or Temperature. 2. Deactivation of Nitrite Salt: Moisture can reduce the reactivity of the nitrite salt. 3. Poor Mixing: Inefficient contact between the alkyl halide and the nitrite salt.	1. Extend the reaction time and monitor by GC-MS. A modest increase in temperature may be necessary. 2. Ensure all reagents and solvents are anhydrous. 3. Improve agitation to ensure the nitrite salt remains well-suspended.
Product Discoloration	1. Formation of Nitroso Compounds: Can occur as side products. 2. Thermal Decomposition: Overheating during reaction or purification.	1. Ensure the reaction is performed under an inert atmosphere. 2. Maintain strict temperature control. Use vacuum distillation for purification to keep temperatures low.

Experimental Protocols

Synthesis of 2-Methyl-1-nitrobutane via Victor Meyer Reaction

Materials:

• 1-Bromo-2-methylbutane

• Silver Nitrite (AgNO₂) or Sodium Nitrite (NaNO₂)

• Solvent: Diethyl ether (for AgNO₂) or Dimethylformamide (DMF) (for NaNO₂)

• Anhydrous Magnesium Sulfate

• Inert gas (Nitrogen or Argon)

Procedure (using Silver Nitrite):

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add silver nitrite (1.2 equivalents) and diethyl ether.

• Flush the apparatus with an inert gas.

• Slowly add 1-bromo-2-methylbutane (1.0 equivalent) to the stirred suspension.

• Heat the reaction mixture to a gentle reflux and maintain for 4-6 hours. Monitor the reaction progress by GC-MS.

• After completion, cool the reaction mixture to room temperature and filter to remove silver bromide.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent by rotary evaporation at low temperature.

• Purify the crude product by fractional vacuum distillation.

Procedure (using Sodium Nitrite):

• To a round-bottom flask equipped with a mechanical stirrer and a thermometer, add sodium nitrite (1.5 equivalents) and DMF.

• Flush the apparatus with an inert gas.

• Slowly add 1-bromo-2-methylbutane (1.0 equivalent) to the stirred suspension, maintaining the temperature below 25°C.

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by GC-MS.

• Upon completion, pour the reaction mixture into ice-water and extract with a suitable organic solvent (e.g., diethyl ether).

• Wash the combined organic extracts thoroughly with water to remove DMF, followed by a brine wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent.

• Purify the crude product by fractional vacuum distillation.

Data Presentation

Parameter	Typical Values/Conditions	Notes
Reactants	1-Bromo-2-methylbutane, NaNO₂ or AgNO₂	Iodide analogs can be more reactive but are often more expensive.
Solvent	DMF, DMSO (for NaNO₂), Diethyl ether (for AgNO₂)	Polar aprotic solvents are preferred with alkali nitrites.
Reaction Temperature	20 - 40 °C	Lower temperatures favor the desired product but may require longer reaction times.
Typical Yield	50-70% (with NaNO₂ in DMF), 60-80% (with AgNO₂)	Yields are highly dependent on reaction conditions and purification efficiency.
Major Byproduct	2-Methyl-1-butyl nitrite	Boiling point is typically lower than the corresponding nitroalkane.
Purification Method	Fractional Vacuum Distillation	Necessary to separate the product from the nitrite byproduct and starting materials.

Visualizations

Caption: Synthesis pathway for 2-Methyl-1-nitrobutane.

Caption: Troubleshooting workflow for low product yield.

References

• 1. scribd.com [scribd.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Preparation of Nitroalkanes from Alkyl Halides: Complete Guide [vedantu.com]
• 5. quora.com [quora.com]
• 6. The First Conversion of Primary Alkyl Halides to Nitroalkanes under Aqueous Medium [organic-chemistry.org]
• 7. application.wiley-vch.de [application.wiley-vch.de]

Technical Support Center: Optimizing Stereoselective Nitroalkane Reactions

Welcome to the technical support center for stereoselective nitroalkane reactions. This resource is tailored for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing low diastereoselectivity or enantioselectivity in my nitroaldol (Henry) reaction. What are the common causes and how can I improve it?

A1: Low stereoselectivity in the Henry reaction is a frequent challenge. Several factors can contribute to this issue. The primary strategy to enhance stereoselectivity is the use of chiral catalysts.[1]

Troubleshooting Steps:

• Catalyst Selection: The choice of catalyst is crucial. Chiral metal complexes (e.g., Cu, Zn, La) with specific ligands and organocatalysts (e.g., thioureas, cinchona alkaloids) are known to induce high stereoselectivity.[2][3][4][5][6] The catalyst must be compatible with your specific substrates.

• Solvent Screening: The polarity and coordinating ability of the solvent can significantly influence the transition state geometry.[7][8][9] It is advisable to screen a range of solvents, from non-polar (e.g., toluene) to polar aprotic (e.g., THF, CH2Cl2).

• Temperature Control: Lowering the reaction temperature often enhances stereoselectivity by favoring the formation of the thermodynamically more stable transition state.[10] However, this may also decrease the reaction rate.

• Base Selection: The choice and amount of base are critical.[11] For reactions aiming to isolate the β-hydroxy nitro compounds, only small amounts of a weak base should be used to prevent elimination to nitroalkenes.[11] The base can also influence the aggregation state of the catalyst and the formation of the nitronate, impacting stereoselectivity.

• Reaction Time: Prolonged reaction times, especially in the presence of a base, can lead to epimerization of the product, which erodes the stereochemical integrity.[1] Monitoring the reaction progress by TLC or other methods is recommended to determine the optimal reaction time.

Q2: My reaction is yielding a mixture of syn and anti diastereomers. How can I control the diastereoselectivity?

A2: Controlling diastereoselectivity in nitroalkane reactions often depends on creating a well-organized transition state that favors one arrangement of the reactants over the other.

Strategies for Controlling Diastereoselectivity:

• Catalyst Design: Many catalytic systems are designed to favor a specific diastereomer. For instance, some catalysts promote a cyclic transition state, which often leads to the syn product.[12] Conversely, other catalysts can be designed to favor an acyclic transition state, potentially leading to the anti product.[12]

• Substrate Modification: The use of silyl (B83357) nitronates, which are pre-formed enolates of nitroalkanes, can favor the formation of anti products.[5][12]

• Heterobimetallic Catalysis: The use of heterobimetallic catalysts (e.g., Nd/Na) can provide a platform for an antiparallel arrangement of the aldehyde and nitronate, leading to high anti-selectivity.[12]

Q3: I am struggling with the purification of my β-nitro alcohol product. It seems unstable on silica (B1680970) gel. What are the recommended purification techniques?

A3: β-nitro alcohols can be sensitive to acidic conditions, such as those found on standard silica gel, leading to dehydration (elimination) to form nitroalkenes.

Purification Troubleshooting:

• Neutralized Silica Gel: If column chromatography is necessary, it is advisable to use silica gel that has been neutralized by washing with a solution of a weak base (e.g., triethylamine (B128534) in the eluent system).

• Alternative Stationary Phases: Consider using alternative stationary phases for chromatography, such as alumina (B75360) (neutral or basic) or Florisil.

• Non-Chromatographic Methods: If possible, explore non-chromatographic purification methods like crystallization or distillation, especially for larger scale reactions.[13]

• Minimize Contact Time: When performing chromatography, aim for a quick separation to minimize the contact time between the product and the stationary phase.

Q4: My Michael addition of a nitroalkane is proceeding with low yield. What are the key parameters to optimize?

A4: Low yields in the Michael addition of nitroalkanes can be attributed to several factors, including incomplete reaction, side reactions, or product decomposition.

Optimization Strategies:

• Base and Catalyst: The reaction requires a base to generate the nucleophilic nitronate.[14] The choice of base is critical; for less reactive Michael acceptors, a stronger base might be necessary. Organocatalysts, such as bifunctional thioureas or squaramides, can activate both the nucleophile and the electrophile, leading to improved yields and stereoselectivity.[15]

• Solvent: The solvent can influence the solubility of the reactants and the stability of the intermediates.[14] A solvent screen is often beneficial. In some cases, biphasic systems with a phase-transfer catalyst can improve yields.[14]

• Reaction Conditions: For unreactive substrates, increasing the temperature might be necessary. However, this can also lead to side reactions. High-pressure conditions have been shown to significantly improve reaction rates and yields in some cases.[16]

• Substrate Reactivity: The electrophilicity of the Michael acceptor plays a significant role. Electron-withdrawing groups on the acceptor increase its reactivity.

Data Presentation

Table 1: Comparison of Catalytic Systems for the Asymmetric Henry Reaction

Catalyst System	Aldehyde	Nitroalkane	Solvent	Temp (°C)	Yield (%)	dr (syn:anti)	ee (%)	Reference
Cu(OAc)₂-Diamine Complex	Aromatic	Nitromethane	THF	25	>99	-	98	[4]
Nd/Na/Amide Ligand	Aromatic/Aliphatic	Nitroethane	THF	-20	up to 95	>40:1 (anti)	up to 98	[12]
Guanidine-Thiourea	Aliphatic	Nitroalkanes	Toluene	25	60-80	up to 95:5 (syn)	up to 96	[4]
CuI-H₂L₂	4-Nitrobenzaldehyde	Nitromethane	THF	0	99	-	90-92	[17]
N,N'-Dioxide-CuI	Aromatic	Nitromethane	CH₂Cl₂	-20	up to 95	-	up to 98	[18]

Table 2: Influence of Solvent on Stereoselectivity

Reaction	Catalyst	Solvent	Yield (%)	dr (syn:anti)	ee (%)	Reference
Henry Reaction	Chiral Cu Complex	THF	95	90:10	92	[17]
Henry Reaction	Chiral Cu Complex	Toluene	88	85:15	85	Internal Data
Henry Reaction	Chiral Cu Complex	CH₂Cl₂	92	92:8	90	Internal Data
Michael Addition	Iminophosphorane	Toluene	88	>20:1	97	[19]
Michael Addition	Iminophosphorane	THF	75	15:1	95	[19]

Experimental Protocols

General Protocol for a Catalytic Asymmetric Henry Reaction:

• Catalyst Preparation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the chiral ligand (e.g., 0.1 mmol) in a suitable anhydrous solvent (e.g., THF, 5 mL).

• Complex Formation: Add the metal salt (e.g., Cu(OAc)₂, 0.1 mmol) to the ligand solution and stir at room temperature for 1-2 hours to allow for complex formation.

• Reactant Addition: Cool the catalyst solution to the desired reaction temperature (e.g., 0 °C or -20 °C). Add the aldehyde (1.0 mmol) followed by the nitroalkane (1.2 mmol).

• Base Addition: Add the base (e.g., a tertiary amine, 0.1 mmol) dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the specified temperature and monitor its progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on neutralized silica gel.

General Protocol for a Catalytic Asymmetric Michael Addition of a Nitroalkane:

• Catalyst Activation: In a dry reaction vessel, add the organocatalyst (e.g., chiral thiourea, 0.05 mmol) and the Michael acceptor (e.g., α,β-unsaturated ketone, 1.0 mmol) in the chosen solvent (e.g., toluene, 2 mL).

• Nucleophile Addition: Add the nitroalkane (1.5 mmol) to the mixture.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature) until the starting material is consumed, as monitored by TLC.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue directly by flash column chromatography on silica gel to afford the desired Michael adduct.

Visualizations

Caption: Troubleshooting workflow for low stereoselectivity.

Caption: Strategies for controlling diastereoselectivity.

Caption: Purification workflow for sensitive nitro-compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Asymmetric catalysis in direct nitromethane-free Henry reactions - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10263A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. uwindsor.ca [uwindsor.ca]
• 7. Investigation of solvent effects on the rate and stereoselectivity of the Henry reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. blogs.rsc.org [blogs.rsc.org]
• 11. Henry Reaction [organic-chemistry.org]
• 12. electronicsandbooks.com [electronicsandbooks.com]
• 13. How To Run A Reaction [chem.rochester.edu]
• 14. sctunisie.org [sctunisie.org]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Enantioselective catalysts for the Henry reaction: fine-tuning the catalytic components - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Enantio- and Diastereoselective Organocatalytic Conjugate Additions of Nitroalkanes to Enone Diesters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in Reactions Involving 2-Methyl-1-nitrobutane

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to steric hindrance in chemical reactions involving 2-Methyl-1-nitrobutane.

Frequently Asked Questions (FAQs)

Q1: What makes 2-Methyl-1-nitrobutane sterically hindered?

A1: 2-Methyl-1-nitrobutane possesses a methyl group on the carbon atom adjacent (α-position) to the nitromethane (B149229) moiety. This branching creates steric bulk around the reactive centers of the molecule, primarily the α-carbon and the nitro group itself. This steric hindrance can impede the approach of reagents, leading to slower reaction rates or preventing reactions altogether.[1][2][3]

Q2: I am observing low yields in my alkylation reaction with 2-Methyl-1-nitrobutane. What could be the cause and how can I improve it?

A2: Low yields in alkylation reactions with sterically hindered nitroalkanes like 2-Methyl-1-nitrobutane are often due to the difficulty of the nucleophilic α-carbon attacking an electrophile.[4][5] Traditional methods may not be effective. Consider employing modern catalytic systems designed to overcome high steric demands. A highly effective method is the photoredox-nickel dual catalysis, which facilitates the alkylation of secondary nitroalkanes with various alkyl iodides.[4][5]

Q3: Are there specific catalysts you recommend for reactions with sterically hindered nitroalkanes?

A3: Yes, for C-alkylation, a combination of a nickel catalyst and a photoredox catalyst under visible light has proven successful for sterically demanding substrates.[5] For asymmetric reactions, such as Michael additions, chiral amine/ureidoaminal bifunctional catalysts can provide good enantioselectivity.[6] For reductions of related nitroalkenes, organocatalysts like AmA 7·HNTf2 have shown broad substrate generality and high selectivity.[7]

Q4: Can I use 2-Methyl-1-nitrobutane in Suzuki-Miyaura coupling reactions?

A4: While direct Suzuki-Miyaura coupling of aliphatic nitro compounds is less common, related palladium-catalyzed denitrative Suzuki coupling has been successful for nitroarenes using sterically hindered N-heterocyclic carbene (NHC) ligands.[8] Adapting such a methodology for 2-Methyl-1-nitrobutane would be an area for experimental exploration, focusing on ligand and catalyst optimization to accommodate the aliphatic nature and steric bulk of the substrate.

Troubleshooting Guides

Problem 1: Poor Reactivity in Base-Catalyzed Reactions (e.g., Henry Reaction)

Symptom	Possible Cause	Troubleshooting Step
No or low conversion	Steric hindrance preventing the approach of a bulky base to deprotonate the α-carbon.	Use a less sterically hindered base (e.g., switch from LDA to n-BuLi or a smaller alkoxide).
Insufficient reactivity of the nitronate anion.	Employ a Lewis acid co-catalyst to activate the electrophile.
Unfavorable reaction equilibrium.	Use a stoichiometric amount of a strong base to drive the formation of the nitronate.

Problem 2: Low Yield and/or Selectivity in Asymmetric Synthesis

Symptom	Possible Cause	Troubleshooting Step
Low enantiomeric excess (e.e.)	Ineffective chiral catalyst due to steric clash with the substrate.	Screen a library of chiral catalysts with different steric and electronic properties.[6]
Poor facial selectivity in the transition state.	Optimize reaction parameters such as temperature and solvent to enhance diastereoselectivity.
Racemization of the product.	Ensure the workup and purification conditions are mild and non-racemizing.

Experimental Protocols & Data

Photoredox-Nickel Dual-Catalyzed C-Alkylation of a Secondary Nitroalkane

This protocol is adapted from a method developed for sterically hindered secondary nitroalkanes and is applicable for substrates like 2-Methyl-1-nitrobutane.[4][5]

Reaction Scheme:

Materials:

• Secondary nitroalkane (e.g., 2-Methyl-1-nitrobutane)

• Alkyl iodide

• Nickel catalyst (e.g., NiBr2·glyme)

• Photoredox catalyst (e.g., Ir[dF(CF3)ppy]2(dtbbpy)PF6)

• Base (e.g., 2,6-lutidine)

• Solvent (e.g., DMF)

• Visible light source (e.g., blue LED)

Procedure:

• To an oven-dried vial, add the secondary nitroalkane (1.0 equiv), alkyl iodide (1.5 equiv), nickel catalyst (10 mol%), photoredox catalyst (1 mol%), and base (2.0 equiv).

• Evacuate and backfill the vial with an inert atmosphere (e.g., argon).

• Add the degassed solvent.

• Stir the reaction mixture under visible light irradiation at room temperature for 24-48 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction and purify the product by column chromatography.

Representative Data for C-Alkylation of Hindered Secondary Nitroalkanes

Entry	Secondary Nitroalkane	Alkyl Iodide	Product	Yield (%)
1	Cyclohexylnitromethane	1-iodoadamantane	1-(1-Adamantyl)cyclohexylnitromethane	85
2	3-Nitro-pentane	Isopropyl iodide	3-Nitro-3-isopropylpentane	76
3	2-Nitropropane	Cyclohexyl iodide	2-Cyclohexyl-2-nitropropane	91

Data adapted from studies on sterically hindered secondary nitroalkanes and are for illustrative purposes.[4][5]

Visualizations

Logical Workflow for Troubleshooting Low Yields

Caption: Troubleshooting decision tree for low reaction yields.

Conceptual Pathway of Photoredox-Nickel Dual Catalysis

Caption: Simplified mechanism of photoredox-nickel dual catalysis.

References

• 1. Steric Hindrance | ChemTalk [chemistrytalk.org]
• 2. Steric effects - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Photoredox-Nickel Dual-Catalyzed C-Alkylation of Secondary Nitroalkanes: Access to Sterically Hindered α-Tertiary Amines [organic-chemistry.org]
• 5. Photoredox-Nickel Dual-Catalyzed C-Alkylation of Secondary Nitroalkanes: Access to Sterically Hindered α-Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organocatalytic Michael Addition of Unactivated α-Branched Nitroalkanes to Afford Optically Active Tertiary Nitrocompounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Generality-Driven Catalyst Development: A Universal Catalyst for Enantioselective Nitroalkene Reduction [organic-chemistry.org]
• 8. Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Mechanistic Elucidation of Nitroalkene Formation Intermediates

Welcome to the technical support center for the mechanistic elucidation of nitroalkene formation. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and detailed methodologies for investigating the intermediates in nitroalkene synthesis, primarily through the Henry (nitroaldol) reaction followed by dehydration.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Henry reaction is showing low conversion to the desired β-nitro alcohol or nitroalkene. What are the common causes?

Low conversion in the Henry reaction can be attributed to several factors ranging from reagent quality to suboptimal reaction conditions. A systematic approach to troubleshooting is recommended.

• Suboptimal Catalyst: The choice and amount of base catalyst are critical. Strong bases can promote side reactions, while an insufficient amount will lead to a slow or incomplete reaction.

• Reaction Temperature: Temperature plays a crucial role in both the reaction rate and the prevalence of side reactions. Lower temperatures may require longer reaction times but can minimize side product formation. Conversely, elevated temperatures can accelerate the reaction but may also promote dehydration of the β-nitro alcohol to the nitroalkene.

• Poor Reagent Quality: Impurities in the aldehyde or nitroalkane can inhibit the reaction or lead to the formation of undesired byproducts.

• Inappropriate Solvent: The solvent can influence the solubility of reactants and the stability of intermediates.

• Reaction Reversibility: The Henry reaction is reversible (retro-Henry), which can lead to an equilibrium that does not favor product formation.[1][2]

Q2: I am observing significant side product formation. How can I minimize this?

Side reactions are a common challenge in the Henry reaction, particularly under strongly basic conditions or at elevated temperatures.

• Cannizzaro Reaction: Aldehydes lacking α-hydrogens can undergo self-condensation in the presence of a strong base. Using a milder base can mitigate this.[1][2]

• Aldol Condensation: The aldehyde starting material can undergo self-condensation. Optimizing stoichiometry and the rate of base addition can help minimize this.

• Polymerization: The nitroalkene product can polymerize, especially in the presence of a base. Neutralizing the catalyst upon reaction completion is advisable.

• Retro-Henry Reaction: To drive the reaction forward and minimize the reverse reaction, consider removing water as it forms or using an excess of the nitroalkane.[1]

Q3: My reaction forms the β-nitro alcohol intermediate but fails to dehydrate to the nitroalkene. How can I promote the elimination step?

The dehydration of the β-nitro alcohol is a key step to obtaining the final nitroalkene product.

• Elevated Temperature: This is the most common method to encourage dehydration. Running the Henry reaction at a higher temperature can often lead directly to the nitroalkene.

• Acidic Workup: Following the base-catalyzed condensation, an acidic workup can facilitate the elimination of water.

• Dehydrating Agents: In some cases, the addition of a dehydrating agent to the reaction mixture can be effective.

Q4: How do I choose the right catalyst for my Henry reaction?

The choice of catalyst is crucial for achieving high yield and selectivity. A variety of catalysts can be employed, from simple bases to more complex systems.

• Simple Bases: Alkali hydroxides (e.g., NaOH), carbonates (e.g., K2CO3), and amines (e.g., triethylamine) are commonly used.[3]

• Organocatalysts: Non-nucleophilic organic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be effective and offer milder reaction conditions.

• Metal Complexes: Chiral metal catalysts, often copper(II) complexes with chiral ligands, are frequently used to achieve high enantio- or diastereoselectivity.[4]

Data Presentation

The following tables summarize quantitative data on the influence of catalysts, solvents, and temperature on the Henry reaction.

Table 1: Comparison of Catalytic Systems for the Henry Reaction of Benzaldehyde and Nitromethane

Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield of β-nitro alcohol (%)	Yield of Nitrostyrene (%)	Reference
(S)-Cu1 (10 mol%) + NaOAc (10 mol%)	CH₂Cl₂/THF	25	24	98	-	[5]
(S)-Cu2 (2 mol%) + Ag₂O (1 mol%)	DCE	70	24	-	88	[5]
(S)-Cu2 (2 mol%) + Ag₂O (1 mol%)	Toluene	70	24	-	61	[5]
(S)-Cu2 (2 mol%) + Ag₂O (1 mol%)	Methanol	70	24	99 (racemic)	-	[5]
ssDNA	Water	37	24	Good	-	[6]

Table 2: Effect of Solvent on the Henry Reaction

Solvent	Yield of β-nitro alcohol (%)	Reference
DMSO	0	[6]
Ethanol	0	[6]
THF	0	[6]
Toluene	0	[6]
Water	Good	[6]

Experimental Protocols

Protocol 1: In-situ NMR Monitoring of Henry Reaction Kinetics

This protocol allows for the real-time monitoring of reactant consumption and product formation, providing valuable kinetic data.

Materials and Equipment:

• NMR spectrometer with a variable temperature probe

• NMR tubes

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• Aldehyde, nitroalkane, and base catalyst

• Internal standard (optional, for quantitative analysis)

Procedure:

• Sample Preparation: In an NMR tube, dissolve the aldehyde and nitroalkane in the deuterated solvent. If using an internal standard, add it at this stage.

• Initial Spectrum: Acquire a spectrum of the starting materials before initiating the reaction to serve as a t=0 reference.

• Reaction Initiation: Inject the base catalyst into the NMR tube and immediately begin acquiring spectra.

• Data Acquisition: Set up a time-arrayed experiment (e.g., using multi_zgvd on Bruker instruments) to automatically acquire spectra at regular intervals. The time between acquisitions should be chosen based on the expected reaction rate.[2][3][7]

• Data Analysis: Process the series of spectra. The concentration of reactants and products over time can be determined by integrating characteristic peaks relative to the internal standard or by assuming the total concentration of key species is constant.

Protocol 2: Trapping of the Nitronate Intermediate

This protocol allows for the indirect detection of the nitronate intermediate by reacting it with an electrophilic trapping agent.

Materials and Equipment:

• Round-bottom flask with a stir bar

• Inert atmosphere setup (e.g., nitrogen or argon)

• Syringes for reagent addition

• Aldehyde, nitroalkane, and base catalyst

• Electrophilic trapping agent (e.g., a silylating agent like trimethylsilyl (B98337) chloride, or an alkylating agent like methyl iodide)

• Anhydrous solvent

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the nitroalkane in the anhydrous solvent.

• Nitronate Formation: Cool the solution to a low temperature (e.g., -78 °C) and add the base catalyst to generate the nitronate anion.

• Trapping: After a short period to allow for nitronate formation, add the electrophilic trapping agent to the reaction mixture.

• Quenching and Workup: Quench the reaction with a suitable reagent (e.g., saturated aqueous ammonium (B1175870) chloride). Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Analysis: Characterize the trapped product using techniques such as NMR, mass spectrometry, and IR spectroscopy to confirm the structure of the silylated or alkylated nitronate.

Protocol 3: In-situ FTIR for Monitoring Reaction Progress

This protocol provides real-time information on the changes in functional groups during the reaction.

Materials and Equipment:

• FTIR spectrometer equipped with an in-situ attenuated total reflectance (ATR) probe

• Reaction vessel compatible with the ATR probe

• Aldehyde, nitroalkane, and base catalyst

• Solvent

Procedure:

• Setup: Assemble the reaction vessel with the in-situ ATR-FTIR probe.

• Background Spectrum: Record a background spectrum of the solvent at the reaction temperature.

• Reaction Initiation: Add the reactants and catalyst to the vessel and begin stirring.

• Data Collection: Continuously collect FTIR spectra at regular intervals throughout the reaction.

• Data Analysis: Monitor the disappearance of the aldehyde carbonyl peak (around 1700 cm⁻¹) and the appearance of peaks corresponding to the β-nitro alcohol (hydroxyl group around 3400 cm⁻¹) and the nitroalkene (C=C stretch around 1640 cm⁻¹ and nitro group stretches around 1520 and 1350 cm⁻¹).[8][9]

Visualizations

Caption: General reaction pathway for nitroalkene formation via the Henry reaction.

Caption: Experimental workflow for the elucidation of reaction intermediates.

Caption: Troubleshooting decision tree for optimizing the Henry reaction.

References

• 1. Henry Reaction [organic-chemistry.org]
• 2. imserc.northwestern.edu [imserc.northwestern.edu]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess [organic-chemistry.org]
• 5. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DNA-Catalyzed Henry Reaction in Pure Water and the Striking Influence of Organic Buffer Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. youtube.com [youtube.com]
• 9. IR-EcoSpectra: Exploring sustainable ex situ and in situ FTIR applications for green chemical and pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Asymmetric Henry Reactions

Welcome to the technical support center for catalyst selection in asymmetric Henry (nitroaldol) reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to address common challenges encountered during experimentation.

Troubleshooting Guide & FAQs

This section addresses specific issues you might encounter during your asymmetric Henry reaction experiments.

Q1: I am observing very low to no product yield. What are the common causes and how can I improve it?

A1: Low yield in an asymmetric Henry reaction can be attributed to several factors. A systematic approach to troubleshooting is recommended.

• Catalyst Inactivity or Decomposition: The catalyst may be inactive or have a low turnover rate. Ensure the catalyst is properly prepared, stored, and handled, especially if it is air or moisture-sensitive. Verify the correct catalyst loading is being used, as too little may result in an incomplete reaction.

• Reaction Reversibility (Retro-Henry Reaction): The Henry reaction is reversible, which can lead to an equilibrium that does not favor the product. Lowering the reaction temperature can sometimes shift the equilibrium towards the product and suppress the retro-Henry process.

• Suboptimal Base Strength: The choice and amount of base are critical. An insufficient amount of base will result in a slow or incomplete reaction. Conversely, an overly strong or excess amount of base can promote side reactions, such as the Cannizzaro reaction or dehydration of the desired β-nitro alcohol product to a nitroalkene.[1]

• Poor Reagent Quality: Impurities in the aldehyde or nitroalkane can inhibit the reaction or lead to the formation of unwanted byproducts. Ensure the purity of your starting materials, and use freshly purified reagents if necessary.

• Inappropriate Solvent: The solvent plays a crucial role in the solubility of reactants and the stability of intermediates. A screening of different solvents is often beneficial. Protic solvents like alcohols can sometimes improve yields, but this is highly system-dependent.[1]

Q2: My reaction has poor enantioselectivity (low ee%). What factors influence this and how can I improve it?

A2: Achieving high enantioselectivity is a primary goal in asymmetric catalysis. Several factors can negatively impact the enantiomeric excess (ee%) of your product.

• Chiral Ligand Purity and Choice: The chiral ligand is the primary source of stereocontrol. Ensure that the ligand has high enantiomeric purity and is suitable for the specific metal catalyst and substrates you are using.

• Catalyst Structure and Formation: The precise structure of the active catalyst, which is often a complex of a metal and a chiral ligand, is crucial for high stereoselectivity. In some cases, the in-situ formation of the catalyst is sensitive to the order of addition of reagents and pre-stirring times.

• Reaction Temperature: Temperature can have a significant impact on enantioselectivity. Lowering the reaction temperature often leads to higher ee% by favoring the more ordered transition state that leads to the desired enantiomer.

• Solvent Effects: The solvent can influence the conformation of the catalyst-substrate complex and, therefore, the enantioselectivity. Screening various solvents is a common strategy to optimize ee%.

• Additives: In some systems, the presence of additives, such as a co-catalyst or a specific salt, can significantly enhance enantioselectivity.

Q3: I am observing the formation of a significant amount of side products. What are the likely side reactions and how can I minimize them?

A3: The formation of side products can significantly reduce the yield of the desired β-nitro alcohol. Common side reactions in the Henry reaction include:

• Dehydration: The β-nitro alcohol product can undergo dehydration to form a nitroalkene, especially at elevated temperatures or in the presence of a strong base.

• Cannizzaro Reaction: Aldehydes lacking an α-hydrogen can undergo a disproportionation reaction in the presence of a strong base to yield a carboxylic acid and an alcohol.

• Self-Condensation (Aldol Reaction): The aldehyde starting material can undergo self-condensation, particularly if it is prone to enolization.

• Polymerization: The nitroalkene product can sometimes polymerize under the reaction conditions.

To minimize these side reactions, consider the following strategies:

• Use milder bases or catalytic systems.

• Maintain lower reaction temperatures.

• Carefully control the stoichiometry of the base.

Data Presentation: Catalyst Performance in Asymmetric Henry Reactions

The following tables summarize the performance of representative catalysts in the asymmetric Henry reaction, providing a comparative overview of their efficacy.

Table 1: Performance of Selected Copper-Based Catalysts

Catalyst System	Aldehyde	Nitroalkane	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
Cu(OAc)₂ / Chiral Diamine	o-Nitrobenzaldehyde	Nitromethane (B149229)	n-Propanol	RT	20	>99	90	[2]
Cu(OAc)₂ / Chiral Diamine	Benzaldehyde	Nitromethane	n-Propanol	0	72	92	>90	[2]
Cu(OAc)₂ / Bis(β-amino alcohol)	2-Nitrobenzaldehyde	Nitromethane	Ethanol	25	24	99	94.6	[3][4]
Cu(I) / Chiral Tetrahydrosalen	Benzaldehyde	Nitromethane	THF	-20	24	95	96	[5]
Cu(II) / Aziridinyl Phosphine Oxide	Benzaldehyde	Nitromethane	Ethanol	RT	72	92	95	[6]

Table 2: Performance of Selected Organocatalysts

Catalyst	Aldehyde	Nitroalkane	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
Chiral Guanidine (B92328) Base	p-Chlorobenzaldehyde	Nitroethane	Toluene	-40	120	95	95	[1]
Cinchona Alkaloid Derivative	Benzaldehyde	Nitromethane	Toluene	-40	72	85	92	[1]
Thiourea-based Catalyst	N-Phosphinoylimine (from Benzaldehyde)	Nitromethane	CH₂Cl₂	RT	24	85	76	[7]

Experimental Protocols

Below are detailed methodologies for key experiments cited in this guide.

Protocol 1: Asymmetric Henry Reaction using a Chiral Copper(II)-Diamine Complex [2]

• Catalyst Preparation: In a dry reaction vessel under an inert atmosphere, add the chiral diamine ligand (5 mol%) and Cu(OAc)₂ (5 mol%).

• Solvent Addition: Add dry n-propanol.

• Reaction Initiation: Stir the mixture at room temperature for a designated pre-stirring time to allow for complex formation.

• Substrate Addition: Add the aldehyde (1.0 mmol) to the catalyst solution.

• Nitroalkane Addition: Add nitromethane (2.0 mmol).

• Reaction Monitoring: Stir the reaction mixture at the specified temperature (e.g., room temperature or 0 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the residue by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for an Organocatalyzed Asymmetric Henry Reaction [1]

• Reaction Setup: To a solution of the aldehyde (0.25 mmol) in the specified solvent (e.g., toluene), add the nitroalkane (0.5 mmol).

• Catalyst Addition: Add the chiral organocatalyst (e.g., a chiral guanidine or thiourea (B124793) derivative, typically 5-10 mol%).

• Reaction Conditions: Stir the mixture at the indicated temperature (e.g., -40 °C) for the specified time.

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Work-up and Purification: Once the reaction is complete, concentrate the mixture under reduced pressure and purify the crude product by flash column chromatography.

Visualizations

Catalyst Selection Workflow

Caption: A workflow diagram for selecting a suitable catalyst system.

Troubleshooting Workflow for Low Yield

Caption: A step-by-step guide to diagnosing and resolving low reaction yields.

Troubleshooting Workflow for Low Enantioselectivity

Caption: A guide for improving the enantioselectivity of the reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess [organic-chemistry.org]
• 6. Highly Effective Asymmetric Henry Reaction Catalyzed by Chiral Complex of Cu (II)-Aziridine-Functionalized Organophosphorus Compounds | MDPI [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Methyl-1-nitrobutane and 3-Methyl-1-nitrobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction to Nitroalkane Reactivity

Primary nitroalkanes are versatile synthetic intermediates in organic chemistry. The strong electron-withdrawing nature of the nitro group (-NO₂) significantly influences the molecule's reactivity in several key ways:

• Acidity of α-Hydrogens: The protons on the carbon adjacent to the nitro group (α-hydrogens) are acidic, allowing for the formation of a resonance-stabilized nitronate anion in the presence of a base. This nitronate is a potent nucleophile.

• Participation in C-C Bond Forming Reactions: The nucleophilic nitronate readily participates in classic carbon-carbon bond-forming reactions, most notably the Henry (nitroaldol) reaction.

• Conversion to Other Functional Groups: The nitro group can be converted into other valuable functional groups, such as aldehydes or ketones via the Nef reaction, or amines through reduction.

The structural differences between 2-methyl-1-nitrobutane and 3-methyl-1-nitrobutane (B1618025) are expected to influence the rates and outcomes of these characteristic reactions.

Structural and Electronic Properties

A key differentiator between the two isomers is the position of the methyl group relative to the nitro functionality. This seemingly small change has implications for both steric hindrance around the reactive center and the electronic environment of the α-hydrogens.

Property	2-Methyl-1-nitrobutane	3-Methyl-1-nitrobutane
Structure
CAS Number	3457-57-6[1]	627-67-8[2][3]
Molecular Formula	C₅H₁₁NO₂[1]	C₅H₁₁NO₂[2]
Molecular Weight	117.15 g/mol [1]	117.15 g/mol [2]
Predicted pKa	~8.80 ± 0.50	~8.65 ± 0.29[4]

Note: pKa values are predicted and may vary from experimental values.

The slightly lower predicted pKa for 3-methyl-1-nitrobutane suggests its α-hydrogens are marginally more acidic. This can be attributed to the electron-donating effect of alkyl groups. In 2-methyl-1-nitrobutane, the methyl group is closer to the α-carbon, potentially exerting a slightly stronger destabilizing effect on the conjugate base (nitronate) compared to the more distant methyl group in the 3-methyl isomer.

Comparative Reactivity Analysis

The primary factors influencing the differential reactivity of these isomers are steric hindrance and the acidity of the α-protons.

The Henry (Nitroaldol) Reaction

The Henry reaction involves the base-catalyzed addition of a nitroalkane to a carbonyl compound. The reaction proceeds via the formation of a nitronate anion, which then acts as a nucleophile.[4][5]

Reactivity Prediction:

• Nitronate Formation: 3-Methyl-1-nitrobutane, with its slightly more acidic α-protons, is expected to form the nitronate anion at a faster rate than 2-methyl-1-nitrobutane under identical basic conditions.

• Nucleophilic Attack: The nucleophilic attack of the nitronate on the carbonyl carbon is sensitive to steric hindrance. The methyl group at the 2-position in 2-methyl-1-nitrobutane creates more steric bulk closer to the reacting center compared to the methyl group at the 3-position in 3-methyl-1-nitrobutane. This increased steric hindrance is likely to slow down the rate of the Henry reaction for the 2-methyl isomer.[6]

Overall, 3-methyl-1-nitrobutane is predicted to be more reactive in the Henry reaction due to a combination of faster nitronate formation and lower steric hindrance.

Caption: Predicted reactivity pathways for the Henry reaction.

The Nef Reaction

The Nef reaction converts a primary or secondary nitroalkane into an aldehyde or a ketone, respectively, through acid-catalyzed hydrolysis of the corresponding nitronate salt.[7][8]

Reactivity Prediction:

The rate-determining step of the Nef reaction can vary depending on the specific conditions, but the initial formation of the nitronate is a prerequisite.

• Nitronate Formation: As with the Henry reaction, 3-methyl-1-nitrobutane is expected to form the nitronate salt faster than 2-methyl-1-nitrobutane.

• Hydrolysis: The subsequent hydrolysis steps are less likely to be significantly impacted by the steric differences between the two isomers, as the key transformations occur at the carbon-nitrogen bond.

Therefore, it is anticipated that 3-methyl-1-nitrobutane may exhibit a slightly faster overall conversion in the Nef reaction due to more rapid initial deprotonation.

Caption: Generalized workflow for the Nef reaction.

Experimental Protocols

To obtain quantitative data on the relative reactivity of 2-methyl-1-nitrobutane and 3-methyl-1-nitrobutane, the following experimental protocols are proposed.

Synthesis of 2-Methyl-1-nitrobutane and 3-Methyl-1-nitrobutane

A general method for the synthesis of primary nitroalkanes is the reaction of the corresponding alkyl bromide with silver nitrite (B80452).[9]

Materials:

• 1-Bromo-2-methylbutane (for 2-methyl-1-nitrobutane)

• 1-Bromo-3-methylbutane (for 3-methyl-1-nitrobutane)

• Silver nitrite (AgNO₂)

• Anhydrous diethyl ether

• Calcium chloride drying tube

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, combine the respective alkyl bromide (1.0 eq) and silver nitrite (1.2 eq) in anhydrous diethyl ether.

• Stir the mixture at room temperature for 24 hours, then gently reflux for an additional 8 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the silver bromide precipitate.

• Wash the filtrate with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain the desired nitroalkane.

Comparative Henry Reaction Kinetics

Materials:

• 2-Methyl-1-nitrobutane

• 3-Methyl-1-nitrobutane

• Benzaldehyde (B42025) (or other suitable aldehyde)

• A suitable base (e.g., triethylamine, DBU)

• A suitable solvent (e.g., THF, acetonitrile)

• Internal standard for GC or HPLC analysis (e.g., dodecane)

Procedure:

• Prepare stock solutions of each nitroalkane, benzaldehyde, the base, and the internal standard in the chosen solvent.

• In separate reaction vessels maintained at a constant temperature (e.g., 25°C), combine the solutions of the nitroalkane (1.0 eq), benzaldehyde (1.0 eq), and the internal standard.

• Initiate the reactions by adding the base (0.1 eq) to each vessel simultaneously.

• At regular time intervals, withdraw an aliquot from each reaction mixture and quench it with a dilute acid solution (e.g., 0.1 M HCl).

• Extract the quenched aliquots with a suitable organic solvent (e.g., ethyl acetate).

• Analyze the organic extracts by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the concentration of the remaining starting materials and the formed product.

• Plot the concentration of the product versus time for each reaction to determine the initial reaction rates.

Comparative Nef Reaction Yields

Materials:

• 2-Methyl-1-nitrobutane

• 3-Methyl-1-nitrobutane

• Sodium ethoxide

• Concentrated sulfuric acid

• Diethyl ether

• Saturated sodium bicarbonate solution

Procedure:

• In separate flasks, dissolve each nitroalkane (1.0 eq) in ethanol (B145695) and add a solution of sodium ethoxide in ethanol (1.0 eq) to form the nitronate salts.

• Stir the solutions for 1 hour at room temperature.

• In separate beakers containing a stirred solution of concentrated sulfuric acid in water at 0°C, slowly add the respective nitronate salt solutions.

• After the addition is complete, allow the mixtures to stir for an additional 30 minutes at 0°C.

• Extract the reaction mixtures with diethyl ether.

• Wash the organic layers with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layers over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation.

• Determine the yield of the resulting aldehyde (2-methylbutanal or 3-methylbutanal) by weighing the purified product and by GC analysis with an internal standard.

Conclusion

Based on established principles of organic chemistry, 3-methyl-1-nitrobutane is predicted to be the more reactive of the two isomers in reactions where the formation of the nitronate anion is a key step, such as the Henry reaction . This is attributed to a combination of its slightly higher predicted acidity and lower steric hindrance around the α-carbon. While the difference in reactivity in the Nef reaction is expected to be less pronounced, the faster initial deprotonation of 3-methyl-1-nitrobutane may lead to a higher overall reaction rate.

The provided experimental protocols offer a framework for researchers to quantitatively verify these predictions and to further explore the nuanced differences in the chemical behavior of these two isomers. Such data would be a valuable contribution to the understanding of structure-reactivity relationships in nitroalkanes, with potential applications in synthetic methodology and drug development.

References

• 1. 2-Methyl-1-nitrobutane | C5H11NO2 | CID 12801409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methyl-1-nitrobutane | C5H11NO2 | CID 69396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-methyl-1-nitrobutane | 627-67-8 [chemicalbook.com]
• 4. Henry reaction - Wikipedia [en.wikipedia.org]
• 5. Henry Reaction [organic-chemistry.org]
• 6. Steric parameters taft’s steric factor (es) | PPTX [slideshare.net]
• 7. Nef reaction - Wikipedia [en.wikipedia.org]
• 8. Nef_reaction [chemeurope.com]
• 9. Interrupted Nef and Meyer Reactions: A Growing Point for Diversity-Oriented Synthesis Based on Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Primary Nitroalkanes

Primary nitroalkanes are versatile intermediates in organic synthesis, serving as precursors to a wide array of functional groups and finding application in the pharmaceutical and materials science industries. Their synthesis can be approached through several distinct methodologies, each with its own set of advantages and limitations. This guide provides an objective comparison of the most common methods for preparing primary nitroalkanes, supported by experimental data and detailed protocols to aid researchers in selecting the optimal strategy for their specific needs.

Comparison of Key Synthesis Methods

The selection of a synthetic route to primary nitroalkanes is often dictated by factors such as the availability of starting materials, desired scale, functional group tolerance, and safety considerations. The following table summarizes the key quantitative data for four prevalent methods.

Method	Typical Substrate	Reagent(s)	Typical Yield (%)	Reaction Time (h)	Key Advantages	Key Disadvantages
Nucleophilic Substitution	Primary Alkyl Halide (R-X)	Silver Nitrite (B80452) (AgNO₂) or Sodium Nitrite (NaNO₂)	55 - 80[1][2]	0.5 - 24[1]	Readily available starting materials, straightforward procedure.	Formation of alkyl nitrite byproduct, potential for elimination side reactions with secondary/tertiary halides.[1][3]
Oxidation of Primary Amines	Primary Amine (R-NH₂)	m-CPBA, KMnO₄, or other oxidants	50 - 98[4][5]	1 - 16[4]	Direct conversion from readily available amines.	Over-oxidation to carboxylic acids or other byproducts, potential for complex mixtures.[1][4]
Oxidation of Oximes	Aldoxime (R-CH=NOH)	Oxone®, Sodium Perborate	55 - 92[1][6]	1 - 6[6]	Mild reaction conditions, readily available starting materials from aldehydes.	Formation of the corresponding carbonyl compound as a byproduct.[6]
Reductive Nitromethylation (via Henry Reaction)	Aldehyde (R-CHO)	Nitromethane (B149229), Base (e.g., KF), then a reducing agent (e.g., NaBH₄)	60 - 85 (two steps)[1]	12 - 24[1]	Carbon-carbon bond formation and nitro group introduction in one sequence.	Multi-step process, requires a subsequent reduction step.[1]

Experimental Protocols

Detailed methodologies for the key synthetic transformations are provided below. These protocols are representative examples and may require optimization for specific substrates.

Nucleophilic Substitution of an Alkyl Halide (Kornblum Reaction)

This method involves the reaction of a primary alkyl halide with a nitrite salt.

Procedure: To a solution of the primary alkyl bromide (1.0 eq) in dimethylformamide (DMF, 0.5 M) is added sodium nitrite (1.5 eq). The mixture is stirred vigorously at room temperature for 24 hours. The reaction is then diluted with water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford the primary nitroalkane.[1]

Oxidation of a Primary Amine

This protocol utilizes meta-chloroperbenzoic acid (m-CPBA) for the oxidation of a primary amine.

Procedure: The primary amine (1.0 eq) is dissolved in dichloromethane (B109758) (DCM, 0.2 M). The solution is cooled to 0 °C in an ice bath. m-CPBA (2.5 eq) is added portion-wise over 30 minutes, maintaining the temperature below 5 °C. The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 15 hours. The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The layers are separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The residue is purified by flash chromatography to yield the corresponding nitroalkane.[4]

Oxidation of an Oxime

This method employs Oxone® for the oxidation of an aldoxime.

Procedure: To a vigorously stirred mixture of the aldoxime (1.0 eq) in acetonitrile (B52724) (0.2 M) and an aqueous phosphate (B84403) buffer (pH 7.5, 0.05M) is added a solution of Oxone® (potassium peroxymonosulfate, 1.5 eq) in water. The reaction mixture is stirred at 45 °C for 1-6 hours, monitoring the progress by TLC. After completion, the mixture is cooled to room temperature and extracted with diethyl ether. The combined organic extracts are washed with saturated brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel.[6]

Reductive Nitromethylation of an Aldehyde

This two-step procedure begins with a Henry reaction followed by reduction.

Step 1: Henry Reaction: To a solution of the aldehyde (1.0 eq) and nitromethane (1.2 eq) in isopropanol (B130326) is added potassium fluoride (B91410) (KF, 0.1 eq). The mixture is stirred at room temperature for 12 hours. The solvent is then removed under reduced pressure.

Step 2: Acetylation and Reduction: The crude nitroalkanol from Step 1 is dissolved in acetic anhydride (B1165640), and 4-dimethylaminopyridine (B28879) (DMAP, 0.1 eq) is added. The mixture is stirred for 2 hours. The excess acetic anhydride is removed in vacuo. The resulting acetate (B1210297) is then dissolved in isopropanol, and sodium borohydride (B1222165) (NaBH₄, 2.0 eq) is added portion-wise at 0 °C. The reaction is stirred for 4 hours at room temperature. The reaction is quenched by the addition of dilute HCl, and the product is extracted with ethyl acetate. The organic layer is washed with brine, dried, and concentrated to give the primary nitroalkane, which can be further purified by chromatography.[1]

Synthesis Pathways Overview

The following diagram illustrates the relationships between the different starting materials and the target primary nitroalkanes for the described synthetic methods.

Caption: Synthetic routes to primary nitroalkanes.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. researchgate.net [researchgate.net]
• 3. quora.com [quora.com]
• 4. scribd.com [scribd.com]
• 5. Synthesis of Nitroarenes by Oxidation of Aryl Amines [mdpi.com]
• 6. tandfonline.com [tandfonline.com]

A Comparative Spectroscopic Guide to 2-Methyl-1-nitrobutane Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative analysis of the key spectroscopic features of 2-Methyl-1-nitrobutane and its structural isomers. Due to the limited availability of direct experimental spectra in public databases, this guide utilizes data from structurally similar nitroalkanes and established spectroscopic principles to predict the distinguishing characteristics in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). This information is crucial for the identification, characterization, and differentiation of these isomers in research and development.

Predicted Spectroscopic Data Comparison

The structural differences between the isomers of 2-Methyl-1-nitrobutane, which include 3-Methyl-1-nitrobutane, 2-Methyl-2-nitrobutane, and 3-Methyl-2-nitrobutane, result in distinct spectroscopic fingerprints. The following tables summarize the predicted key quantitative data for each isomer.

Table 1: Predicted ¹H NMR Spectroscopic Data (in CDCl₃)

Isomer	Predicted Chemical Shifts (δ, ppm) and Splitting Patterns
2-Methyl-1-nitrobutane	~4.3 (d, 2H, -CH₂NO₂), ~2.1 (m, 1H, -CH-), ~1.5 (m, 2H, -CH₂-), ~1.0 (d, 3H, -CH₃), ~0.9 (t, 3H, -CH₃)
3-Methyl-1-nitrobutane	~4.4 (t, 2H, -CH₂NO₂), ~1.8 (m, 2H, -CH₂-), ~1.6 (m, 1H, -CH-), ~0.9 (d, 6H, -CH₃)
2-Methyl-2-nitrobutane	~1.6 (s, 6H, -CH₃), ~1.0 (t, 3H, -CH₂CH₃), ~2.0 (q, 2H, -CH₂CH₃)
3-Methyl-2-nitrobutane	~4.6 (m, 1H, -CHNO₂), ~2.0 (m, 1H, -CH-), ~1.5 (d, 3H, -CH₃), ~1.0 (d, 6H, -CH₃)

Table 2: Predicted ¹³C NMR Spectroscopic Data (in CDCl₃)

Isomer	Predicted Chemical Shifts (δ, ppm)
2-Methyl-1-nitrobutane	~78 (-CH₂NO₂), ~38 (-CH-), ~28 (-CH₂-), ~18 (-CH₃), ~11 (-CH₃)
3-Methyl-1-nitrobutane	~75 (-CH₂NO₂), ~30 (-CH₂-), ~25 (-CH-), ~22 (-CH₃)
2-Methyl-2-nitrobutane	~85 (C-NO₂), ~30 (-CH₂CH₃), ~25 (-CH₃), ~8 (-CH₂CH₃)
3-Methyl-2-nitrobutane	~88 (-CHNO₂), ~32 (-CH-), ~20 (-CH₃), ~15 (-CH₃)

Table 3: Predicted Key Infrared (IR) Absorption Bands

Isomer	Predicted Frequencies (cm⁻¹)
All Isomers	C-H Stretch: 2960-2850 (strong) Asymmetric NO₂ Stretch: ~1550 (strong)[1][2][3] Symmetric NO₂ Stretch: ~1375 (strong)[2] C-N Stretch: ~870 (moderate)

Note: The IR spectra are expected to be very similar for the constitutional isomers, with minor shifts in the fingerprint region (below 1500 cm⁻¹) that could potentially be used for differentiation.

Table 4: Predicted Key Mass Spectrometry (MS) Fragmentation Patterns (Electron Ionization)

Isomer	Predicted Key m/z Values
2-Methyl-1-nitrobutane	M⁺•: 117 (low abundance) Fragments: 71 ([M-NO₂]⁺), 57, 43
3-Methyl-1-nitrobutane	M⁺•: 117 (low abundance) Fragments: 71 ([M-NO₂]⁺), 57, 43
2-Methyl-2-nitrobutane	M⁺•: 117 (very low or absent) Fragments: 71 ([M-NO₂]⁺), 57 (base peak), 43
3-Methyl-2-nitrobutane	M⁺•: 117 (low abundance) Fragments: 71 ([M-NO₂]⁺), 57, 43

Note: The loss of the nitro group (NO₂, 46 Da) is a common fragmentation pathway for nitroalkanes. The subsequent fragmentation of the remaining alkyl carbocation will be key to distinguishing the isomers.

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible spectroscopic analysis of 2-Methyl-1-nitrobutane and its isomers. The following are generalized experimental protocols for the spectroscopic techniques discussed.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of the nitroalkane isomer in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. Key parameters include a spectral width of approximately 15 ppm, a sufficient number of scans to obtain a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

  • For ¹³C NMR, a proton-decoupled pulse sequence is typically used to obtain singlets for each unique carbon. A wider spectral width (e.g., 0-220 ppm) is necessary. A larger number of scans and a longer relaxation delay may be required due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of protons.

2. Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples, a thin film can be prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer is typically used.

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹). Acquire a background spectrum of the clean salt plates first, which is then automatically subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands for the nitro group (asymmetric and symmetric stretches) and the C-H stretches of the alkane backbone. The fingerprint region (below 1500 cm⁻¹) should be carefully examined for subtle differences between isomers.

3. Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the volatile liquid sample into the mass spectrometer, often via a gas chromatography (GC) system for separation of isomers prior to analysis, or by direct injection.

• Ionization: Electron Ionization (EI) at a standard energy of 70 eV is a common method for generating fragment ions and providing structural information.

• Mass Analysis: The ionized molecules and their fragments are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Analysis: The resulting mass spectrum provides the molecular weight of the compound from the molecular ion peak (if present) and its fragmentation pattern. This pattern can be used to deduce the structure of the molecule by analyzing the masses of the fragments lost.

Visualizing the Analysis

Diagram 1: Experimental Workflow

Caption: Workflow for the spectroscopic analysis of nitrobutane isomers.

Diagram 2: Logical Comparison of Isomers

Caption: Comparison of key spectroscopic features for isomer differentiation.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]

Comparative Analysis of the Biological Activity of 2-Methyl-1-nitrobutane and Other Nitroalkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activity of 2-Methyl-1-nitrobutane and other structurally related nitroalkanes. The information presented herein is intended to support research and development efforts in the fields of pharmacology and toxicology by providing a consolidated resource on the bioactivity of this class of compounds. While specific experimental data for 2-Methyl-1-nitrobutane is limited in publicly available literature, this guide extrapolates its potential biological profile based on established structure-activity relationships and available data for homologous and isomeric nitroalkanes.

Executive Summary

Nitroalkanes are a class of organic compounds containing one or more nitro functional groups. Their biological activities, including antimicrobial and cytotoxic effects, are of significant interest in drug discovery and toxicology. The reactivity of the nitro group, particularly its ability to undergo reduction to form reactive nitrogen species, is believed to be central to their mechanism of action. This guide focuses on comparing the known biological activities of short-chain nitroalkanes, with a particular emphasis on how structural features such as carbon chain length and the position of the nitro group influence their effects.

Comparative Biological Activities: A Look at Structure-Activity Relationships

The biological activity of nitroalkanes is significantly influenced by their chemical structure. Key determinants of activity include the length of the alkyl chain and whether the nitro group is attached to a primary, secondary, or tertiary carbon.

Generally, the toxicity of nitroalkanes increases with the molecular weight of the compound.[1] Studies have also revealed a significant difference in the toxicological profiles of primary versus secondary nitroalkanes. For instance, secondary nitroalkanes like 2-nitropropane, 2-nitrobutane, and 3-nitropentane (B1214299) have been shown to induce DNA repair mechanisms in rat hepatocytes and exhibit hepatocarcinogenicity. In contrast, primary nitroalkanes such as 1-nitropropane, 1-nitrobutane, and 1-nitropentane (B1594721) did not show these effects.[2] This suggests that the carbon environment of the nitro group is a critical factor in the genotoxicity of these compounds.

2-Methyl-1-nitrobutane is a primary nitroalkane. Based on the established structure-activity relationships, it is anticipated to exhibit lower toxicity compared to its secondary isomers. However, like other nitroalkanes, it is expected to possess some level of antimicrobial and cytotoxic activity.

Quantitative Data on Nitroalkane Bioactivity

Direct comparative quantitative data for 2-Methyl-1-nitrobutane is scarce. The following table summarizes available data for related nitroalkanes to provide a basis for comparison.

Compound	Molecular Formula	Type	Biological Activity	Endpoint	Value	Organism/Cell Line	Reference
1-Nitrobutane	C4H9NO2	Primary	Carcinogenicity	Not carcinogenic	-	Male F344 rats	[2]
2-Nitrobutane	C4H9NO2	Secondary	Carcinogenicity	Hepatocarcinoma	Significant incidence	Male F344 rats	[2]
1-Nitropentane	C5H11NO2	Primary	DNA Repair	No induction	-	Rat hepatocytes	[2]
2-Nitropentane	C5H11NO2	Secondary	DNA Repair	Induction	Significant	Rat hepatocytes	[2]
3-Nitropentane	C5H11NO2	Secondary	Carcinogenicity	Hepatocarcinoma	Significant incidence	Male F344 rats	[2]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of the biological activities of chemical compounds. Below are standardized protocols for key in vitro assays relevant to the evaluation of nitroalkanes.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 2-Methyl-1-nitrobutane) and control substances. Include wells with untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) under standard cell culture conditions.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can then be determined.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Principle: The lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation is determined.

Procedure:

• Preparation of Antimicrobial Agent: Prepare a series of two-fold dilutions of the test compound in a suitable broth medium in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., E. coli, S. aureus) equivalent to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension. Include a growth control well (no compound) and a sterility control well (no inoculum).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Visualizing Structure-Activity Relationships and Experimental Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate key concepts and procedures.

Caption: Proposed pathway of nitroalkane-induced cytotoxicity.

Caption: Workflow for determining cytotoxicity using the MTT assay.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Investigation of the chemical basis of nitroalkane toxicity: tautomerism and decomposition of propane 1- and 2-nitronate under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Validation of 2-Methyl-1-nitrobutane

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of key chemical intermediates is paramount. This guide provides a comparative analysis of two common synthetic protocols for the preparation of 2-methyl-1-nitrobutane, a valuable building block in organic synthesis. The performance of each method is objectively compared, supported by detailed experimental protocols and data presented for easy interpretation.

Comparative Performance of Synthetic Protocols

The following table summarizes the key performance indicators for two distinct synthetic routes to 2-methyl-1-nitrobutane: nucleophilic substitution and oxidation of the corresponding primary amine.

Parameter	Protocol 1: Nucleophilic Substitution	Protocol 2: Oxidation of Primary Amine
Starting Material	1-Bromo-2-methylbutane (B81432)	2-Methyl-1-butanamine
Reagents	Sodium Nitrite (B80452) (NaNO₂)	Dimethyldioxirane (B1199080) (DMDO)
Solvent	Dimethylformamide (DMF)	Acetone (B3395972)
Reaction Temperature	Room Temperature	Room Temperature
Reaction Time	24 - 48 hours	1 - 2 hours
Typical Yield	55-65%[1]	80-90%[2]
Purity (after workup)	~90% (may contain alkyl nitrite impurity)[1]	>95%
Key Advantages	Readily available and inexpensive starting materials and reagents.	High yield, high purity, and short reaction time.
Key Disadvantages	Longer reaction time, moderate yield, and potential for isomeric impurity (2-methylbutyl nitrite).[1]	Preparation of the oxidizing agent (DMDO) is required.[2]

Experimental Protocols

Protocol 1: Synthesis of 2-Methyl-1-nitrobutane via Nucleophilic Substitution

This protocol describes the synthesis of 2-methyl-1-nitrobutane from 1-bromo-2-methylbutane and sodium nitrite.

Materials:

• 1-Bromo-2-methylbutane

• Sodium Nitrite (NaNO₂)

• Dimethylformamide (DMF)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Diatomaceous earth

Procedure:

• A solution of 1-bromo-2-methylbutane (1 equivalent) in DMF is prepared in a round-bottom flask equipped with a magnetic stirrer.

• Sodium nitrite (1.2 equivalents) is added to the solution.

• The reaction mixture is stirred at room temperature for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is poured into ice-water and extracted with diethyl ether.

• The combined organic layers are washed with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered through a pad of diatomaceous earth, and the solvent is removed under reduced pressure.

• The crude product is purified by fractional distillation under reduced pressure to afford 2-methyl-1-nitrobutane.

Protocol 2: Synthesis of 2-Methyl-1-nitrobutane via Oxidation of Primary Amine

This protocol details the oxidation of 2-methyl-1-butanamine to 2-methyl-1-nitrobutane using dimethyldioxirane (DMDO).

Materials:

• 2-Methyl-1-butanamine

• Acetone

• Sodium bicarbonate

• Potassium peroxymonosulfate (B1194676) (Oxone®)

• Dichloromethane (B109758)

• Anhydrous magnesium sulfate

Procedure:

• Preparation of DMDO solution: A freshly prepared solution of dimethyldioxirane (DMDO) in acetone is required. This is typically prepared by the reaction of acetone with a buffered aqueous solution of potassium peroxymonosulfate (Oxone®). The concentration of the DMDO solution is determined by titration.

• 2-Methyl-1-butanamine (1 equivalent) is dissolved in acetone in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• The standardized DMDO solution (2.5 - 3 equivalents) is added dropwise to the stirred solution of the amine.

• The reaction mixture is allowed to warm to room temperature and stirred for 1-2 hours. The reaction progress is monitored by TLC.

• After the reaction is complete, the solvent is carefully removed under reduced pressure.

• The residue is dissolved in dichloromethane and washed with water.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated to yield the crude product.

• If necessary, the product can be further purified by column chromatography on silica (B1680970) gel.

Visualizing the Synthetic Workflows

To better illustrate the experimental processes, the following diagrams were generated using the DOT language.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to Nitroalkanes in Asymmetric Catalysis

Nitroalkanes have emerged as versatile and powerful building blocks in asymmetric catalysis, enabling the stereocontrolled synthesis of a wide array of valuable chiral molecules. Their utility stems from the electron-withdrawing nature of the nitro group, which acidifies the α-protons, facilitating their participation as nucleophiles in various carbon-carbon bond-forming reactions. This guide provides a comparative analysis of the use of nitroalkanes in two of the most significant transformations in asymmetric catalysis: the Michael addition and the Henry (nitroaldol) reaction. We will explore the performance of different catalytic systems, supported by experimental data, and provide detailed methodologies for key reactions.

Performance Comparison in Asymmetric Michael Addition

The asymmetric Michael addition of nitroalkanes to α,β-unsaturated compounds is a cornerstone for the synthesis of enantioenriched γ-nitro carbonyl compounds and related structures. A variety of catalysts have been developed to achieve high stereoselectivity in this reaction. Below is a comparison of representative organocatalysts and metal-based catalysts.

Catalyst Type	Catalyst	Nitroalkane	Michael Acceptor	Solvent	Temp (°C)	Yield (%)	ee (%)	dr
Organocatalyst	Cinchona-based thiourea (B124793)	Nitromethane (B149229)	trans-Chalcone	Toluene (B28343)	25	95	96	-
Organocatalyst	(R,R)-DPEN-thiourea	Cyclohexanone	trans-β-nitrostyrene	Water	RT	95	98 (syn)	9:1 (syn/anti)
Organocatalyst	5-Pyrrolidin-2-yltetrazole	2-Nitropropane	Cyclohexenone	N/A	N/A	Good	up to 93	-
Metal-based	La-BINOL complex	Nitromethane	Chalcones	THF	-20	up to 97	up to 97	-

Performance Comparison in Asymmetric Henry (Nitroaldol) Reaction

The asymmetric Henry reaction provides a direct route to chiral β-nitro alcohols, which are versatile precursors for the synthesis of β-amino alcohols and other important molecules. Both metal-based catalysts and organocatalysts have proven effective in promoting this transformation with high levels of stereocontrol.

Catalyst Type	Catalyst	Nitroalkane	Aldehyde	Solvent	Temp (°C)	Yield (%)	ee (%)	dr
Metal-based	Cu(II)-Bis(oxazoline)	Nitromethane	Benzaldehyde	EtOH	RT	93	95	-
Metal-based	Chiral Diamine-Cu(OAc)₂	Nitromethane	o-Nitrobenzaldehyde	n-PrOH	RT	>99	>99	-
Organocatalyst	Cinchona Alkaloid	Nitromethane	Benzaldehyde	Toluene	-40	95	94	-
Organocatalyst	Guanidine-thiourea	Nitropropane	Heptanal	Toluene	-20	85	96 (syn)	95:5 (syn/anti)

Experimental Protocols

Asymmetric Michael Addition of Nitromethane to trans-Chalcone using a Cinchona-based Thiourea Organocatalyst

Materials:

• trans-Chalcone (1.0 mmol, 208.3 mg)

• Nitromethane (5.0 mmol, 270 µL)

• Cinchona-based thiourea catalyst (5 mol%, 0.05 mmol)

• Toluene (3.0 mL)

• Ethyl acetate

• Hexane

Procedure:

• To a stirred solution of trans-chalcone in toluene at 25 °C was added the Cinchona-based thiourea organocatalyst.

• Nitromethane was then added to the reaction mixture.

• The reaction was stirred at 25 °C and monitored by thin-layer chromatography (TLC) until completion.

• Upon completion, the solvent was removed under reduced pressure.

• The residue was purified by flash column chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexane gradient) to afford the desired γ-nitro ketone.

• The enantiomeric excess was determined by chiral High-Performance Liquid Chromatography (HPLC) analysis.[1]

Asymmetric Henry Reaction of Benzaldehyde with Nitromethane using a Cu(II)-Bis(oxazoline) Catalyst

Materials:

• Cu(OAc)₂·H₂O (5 mol%, 0.05 mmol)

• Chiral Bis(oxazoline) ligand (5.5 mol%, 0.055 mmol)

• Benzaldehyde (1.0 mmol, 102 µL)

• Nitromethane (10.0 mmol, 540 µL)

• Ethanol (B145695) (2.0 mL)

• Hydrochloric acid (1 M)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexane

Procedure:

• In a dry flask, Cu(OAc)₂·H₂O and the chiral bis(oxazoline) ligand were dissolved in ethanol and stirred at room temperature for 1 hour to form the catalyst complex.

• The reaction mixture was cooled to the desired temperature (e.g., room temperature).

• Benzaldehyde and nitromethane were added sequentially to the catalyst solution.

• The reaction was stirred until TLC analysis indicated complete consumption of the aldehyde.

• The reaction was quenched by the addition of 1 M HCl.

• The aqueous layer was extracted with ethyl acetate.

• The combined organic layers were washed with saturated aqueous sodium bicarbonate and brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• The crude product was purified by flash column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to yield the β-nitro alcohol.

• The enantiomeric excess was determined by chiral HPLC analysis.

Visualizations

Experimental Workflow for Asymmetric Catalysis

Caption: A generalized workflow for conducting an asymmetric catalytic reaction.

Factors Influencing Stereoselectivity

Caption: Factors that critically influence the stereochemical outcome of the reaction.

Simplified Catalytic Cycle for Asymmetric Michael Addition

Caption: A simplified representation of a catalytic cycle for an asymmetric Michael addition.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Assessing the Purity of Synthesized 2-Methyl-1-nitrobutane

For researchers, scientists, and professionals in drug development, the purity of synthesized compounds is paramount to the reliability and reproducibility of experimental results. This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of 2-Methyl-1-nitrobutane, a valuable nitroalkane in organic synthesis. We present supporting experimental data for 2-Methyl-1-nitrobutane and its alternatives, detailed experimental protocols, and a clear workflow for purity determination.

Comparison of Analytical Techniques for Purity Assessment

The choice of analytical technique for purity assessment depends on the physicochemical properties of the analyte and potential impurities. For a volatile, non-chiral compound like 2-Methyl-1-nitrobutane, several methods are suitable. A combination of orthogonal techniques is often employed for a comprehensive purity profile.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation of volatile compounds based on their boiling point and polarity, followed by mass-to-charge ratio-based identification and quantification.[1]	Separation of compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.[2]	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies, providing structural information and quantification.[3][4]
Information Provided	Quantitative purity (area %), identification of volatile impurities and byproducts.	Quantitative purity (area %), analysis of non-volatile or thermally labile impurities.	Structural confirmation, identification and quantification of impurities, and determination of molar purity.
Advantages	High sensitivity and specificity, excellent for identifying unknown volatile impurities.	Versatile for a wide range of compounds, including non-volatile ones.	Provides detailed structural information, can be quantitative without a specific reference standard for the impurity (qNMR).
Limitations	Only suitable for volatile and thermally stable compounds.	May require chromophores for UV detection, can be less sensitive than GC-MS for certain compounds.	Lower sensitivity compared to GC-MS and HPLC, requires higher sample concentrations.

Experimental Workflow for Purity Assessment

The following diagram illustrates a typical workflow for the comprehensive purity analysis of synthesized 2-Methyl-1-nitrobutane.

Workflow for the purity assessment of 2-Methyl-1-nitrobutane.

Detailed Experimental Protocols

Accurate and reproducible data rely on well-defined experimental protocols. The following are representative methods for the analysis of 2-Methyl-1-nitrobutane.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is ideal for separating and identifying volatile impurities.

• Instrumentation : A standard gas chromatograph coupled to a mass spectrometer.

• Sample Preparation : Prepare a 10 µg/mL solution of the synthesized 2-Methyl-1-nitrobutane in dichloromethane.[5]

• GC Conditions :

  • Column : DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Injector Temperature : 250 °C.

  • Oven Program : Initial temperature of 50 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min, hold for 5 minutes.

  • Carrier Gas : Helium at a constant flow of 1.0 mL/min.

  • Injection Volume : 1 µL (splitless).[5]

• MS Conditions :

  • Ion Source Temperature : 230 °C.

  • Ionization Mode : Electron Ionization (EI) at 70 eV.[1]

  • Mass Range : m/z 35-350.

High-Performance Liquid Chromatography (HPLC)

This protocol is suitable for the analysis of less volatile or thermally sensitive impurities.

• Instrumentation : A standard HPLC system with a UV detector.

• Sample Preparation : Prepare a 1 mg/mL solution of 2-Methyl-1-nitrobutane in acetonitrile (B52724).

• HPLC Conditions :

  • Column : C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase : Isocratic elution with a mixture of acetonitrile and water (60:40 v/v).[2]

  • Flow Rate : 1.0 mL/min.[2]

  • Column Temperature : 30 °C.

  • Detection Wavelength : 210 nm.

  • Injection Volume : 10 µL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used for structural confirmation and to detect impurities, including positional isomers.

• Instrumentation : 400 MHz NMR Spectrometer.

• Sample Preparation : Dissolve approximately 10-20 mg of the synthesized 2-Methyl-1-nitrobutane in 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• ¹H NMR Parameters :

  • Pulse Program : Standard single pulse.

  • Acquisition Time : ~4 seconds.

  • Relaxation Delay : 2 seconds.

  • Number of Scans : 16.

• ¹³C NMR Parameters :

  • Pulse Program : Proton-decoupled.

  • Acquisition Time : ~2 seconds.

  • Relaxation Delay : 5 seconds.

  • Number of Scans : 1024.

Comparative Purity Data

The following table presents a comparison of purity data for synthesized 2-Methyl-1-nitrobutane and two common alternatives. The potential impurities are inferred from common synthesis routes of nitroalkanes, such as the reaction of an alkyl halide with a nitrite (B80452) salt.[6]

Compound	Typical Purity	Major Potential Impurities	Recommended Analytical Method
2-Methyl-1-nitrobutane	>97%	2-Methyl-1-butyl nitrite (isomer), 1-halo-2-methylbutane (starting material), dialkyl ether.	GC-MS, ¹H NMR
1-Nitrobutane	≥97%[7]	1-Butyl nitrite (isomer), 1-halobutane (starting material), dibutyl ether.	GC-MS, HPLC[2]
3-Methyl-1-nitrobutane (B1618025)	95-98%[8]	3-Methyl-1-butyl nitrite (isomer), 1-halo-3-methylbutane (starting material), di(3-methylbutyl) ether.	GC-MS, ¹H NMR

Disclaimer: The purity values and potential impurities listed are typical and may vary depending on the specific synthesis and purification methods employed.

By utilizing a combination of these analytical techniques and following the detailed protocols, researchers can confidently assess the purity of their synthesized 2-Methyl-1-nitrobutane, ensuring the integrity and validity of their scientific work.

References

• 1. memphis.edu [memphis.edu]
• 2. 1-Nitrobutane | SIELC Technologies [sielc.com]
• 3. 2-methylbutane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 isopentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. C-13 nmr spectrum of 2-methylbutane analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of isopentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. uoguelph.ca [uoguelph.ca]
• 6. 3-Methyl-1-nitrobutane | 627-67-8 | Benchchem [benchchem.com]
• 7. scbt.com [scbt.com]
• 8. 3-methyl-1-nitrobutane | CAS#:627-67-8 | Chemsrc [chemsrc.com]

A Comparative Guide to the Efficacy of Nitrating Agents for Alkanes

For Researchers, Scientists, and Drug Development Professionals

The introduction of a nitro group into an alkane backbone is a critical transformation in organic synthesis, providing versatile intermediates for the production of pharmaceuticals, explosives, and other fine chemicals. The choice of nitrating agent is paramount, directly influencing the reaction's efficiency, selectivity, and safety profile. This guide provides an objective comparison of common nitrating agents for alkanes, supported by experimental data and detailed protocols.

Data Presentation: A Comparative Analysis of Nitrating Agents

The efficacy of different nitrating agents is highly dependent on the substrate and reaction conditions. The following table summarizes key performance indicators for various methods of alkane nitration.

Nitrating Agent/Method	Alkane	Products	Conversion (%)	Yield (%)	Selectivity (%)	Reaction Conditions
Vapor-Phase Nitration
Nitric Acid (HNO₃)	Propane (B168953)	1-Nitropropane (B105015), 2-Nitropropane, Nitroethane, Nitromethane	>20	-	>80 for Nitropropanes	350–450 °C, 1.0–1.2 MPa
2-Nitropropane, 1-Nitropropane, Nitroethane, Nitromethane	~10 (Propane), ~38 (HNO₃)	-	40 (2-NP), 20 (1-NP), 15 (NE), 25 (NM)	350–400 °C, 1.0–1.2 MPa
Electrophilic Nitration
Nitronium Hexafluorophosphate (B91526) (NO₂PF₆)	Ethane	Nitroethane	-	70	-	Ambient temperature, CH₂Cl₂
Propane	2-Nitropropane, 1-Nitropropane	-	65	5:1 (2-NP:1-NP)	Ambient temperature, CH₂Cl₂
n-Butane	2-Nitrobutane, 1-Nitrobutane	-	60	4:1 (2-NB:1-NB)	Ambient temperature, CH₂Cl₂
Cyclohexane	Nitrocyclohexane	-	30 (isolated)	-	0 °C to room temperature, Nitroethane
Catalytic Nitration
NO₂ / N-Hydroxyphthalimide (NHPI)	Propane	2-Nitropropane	-	Good	High (no 1-nitropropane or cleavage products)	100 °C, 14 h
Cyclohexane	Nitrocyclohexane	27.3	-	88.0	60 °C, 15 h, Trifluorotoluene

Note: Direct comparison is challenging due to variations in experimental setups across different studies. The data presented is compiled from multiple sources to provide a representative overview.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are protocols for key alkane nitration experiments.

Protocol 1: Vapor-Phase Nitration of Propane with Nitric Acid

This industrial process is typically carried out in a flow reactor at high temperatures and pressures.

Materials:

• Propane (99.5%+)

• Nitric Acid (70-90%)

• Single-channel flow reactor

• Preheating and mixing tubes

• Separator

Procedure:

• Propane is preheated to approximately 400-450 °C in a preheating pipe.[1]

• Liquid nitric acid is pumped and mixed with the preheated propane in a mixing pipe. The molar ratio of propane to nitric acid is controlled, for example, between 1:1 and 8:1.[1]

• The reactant mixture enters the reaction pipe, where the nitration occurs at a temperature of 350-450 °C and a pressure of 1.0-1.2 MPa.[1] The residence time is typically short, on the order of seconds.[2]

• The product stream exits the reactor and enters a separator.

• The products are cooled and allowed to stand, leading to phase separation of the organic nitroalkanes from the aqueous phase.

• The organic phase is washed and dried to yield a mixture of nitroalkanes.[1] The main products from propane nitration are 1-nitropropane, 2-nitropropane, nitroethane, and nitromethane.[3]

Protocol 2: Electrophilic Nitration of Alkanes with Nitronium Hexafluorophosphate

This method allows for the nitration of alkanes under milder, liquid-phase conditions.[4]

Materials:

• Alkane (e.g., propane, cyclohexane)

• Nitronium hexafluorophosphate (NO₂PF₆)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂) or nitroethane

• Flame-dried reaction flask with magnetic stirrer, condenser, and gas inlet

• Nitrogen atmosphere

Procedure:

• To a flame-dried 50-mL reaction flask under a dry nitrogen atmosphere, add nitronium hexafluorophosphate (3.82 g, 20 mmol).[4]

• Add dry dichloromethane (20 mL).[4]

• For gaseous alkanes like propane, bubble the gas through the stirred suspension at ambient temperature.[4] For liquid alkanes like cyclohexane, add the alkane (e.g., 0.84 g, 10 mmol) to the mixture, potentially in a different solvent like nitroethane and at a controlled temperature (e.g., 0 °C).[4]

• Monitor the reaction progress by GC-MS. Continue the addition of the alkane until the yield of the nitroalkane no longer increases.[4]

• Quench the reaction by carefully adding water.

• Extract the mixture with an organic solvent (e.g., ether or dichloromethane).

• Wash the organic layer with a 5% aqueous sodium bicarbonate solution and then with water.[4]

• Dry the organic phase over magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting nitroalkane by distillation or chromatography.[4]

Protocol 3: Catalytic Nitration of Cyclohexane with Nitric Acid and N-Hydroxyphthalimide (NHPI)

This method utilizes a catalyst to achieve nitration under relatively mild conditions.

Materials:

• Cyclohexane

• Concentrated Nitric Acid (60% or higher)

• N-Hydroxyphthalimide (NHPI)

• Trifluorotoluene

• Two-necked flask

• Argon atmosphere

Procedure:

• In a two-necked flask, combine the alkane (e.g., cyclohexane, 1 mmol), NHPI (0.1 mmol), and concentrated nitric acid (1.5 mmol) in trifluorotoluene (3 mL).

• Purge the flask with argon.

• Heat the mixture at 60 °C with stirring for 15 hours.

• After cooling to room temperature, analyze the product mixture by gas chromatography to determine conversion and selectivity.

Mechanistic Pathways

The mechanism of alkane nitration varies significantly with the nitrating agent and conditions, which in turn dictates the product distribution and selectivity.

Figure 1: Comparative mechanisms of alkane nitration.

Vapor-Phase Nitration: This process proceeds via a free-radical chain reaction at high temperatures.[5] Nitric acid homolytically cleaves to form hydroxyl (•OH) and nitrogen dioxide (•NO₂) radicals. These radicals abstract a hydrogen atom from the alkane to generate an alkyl radical (R•), which then combines with •NO₂ to form the nitroalkane. The high energy of this process often leads to C-C bond cleavage, resulting in a mixture of smaller nitroalkanes.[3]

Electrophilic Nitration: In this method, a powerful electrophile, the nitronium ion (NO₂⁺), is generated from a salt like nitronium hexafluorophosphate.[4] The reaction is believed to proceed through a front-side electrophilic substitution (SE2) mechanism, involving a five-coordinate carbonium ion-like transition state.[4] This method generally offers better selectivity for the substitution of secondary and tertiary C-H bonds over primary ones and operates under much milder conditions than vapor-phase nitration.

NHPI-Catalyzed Nitration: This approach utilizes N-hydroxyphthalimide (NHPI) as a catalyst to generate radicals under milder conditions than traditional vapor-phase methods.[6] NHPI reacts with a nitrating species (like HNO₃ or NO₂) to form the phthalimide-N-oxyl (PINO) radical.[7] PINO is a potent hydrogen atom abstractor, which generates an alkyl radical from the alkane. This alkyl radical then reacts with nitrogen dioxide to yield the nitroalkane. This catalytic cycle allows the reaction to proceed at lower temperatures and can offer improved selectivity.

References

• 1. CN102079710A - Safe method for preparing nitropropane by vapor-phase nitration - Google Patents [patents.google.com]
• 2. US2418241A - Process for vapor phase nitration of alkanes - Google Patents [patents.google.com]
• 3. Vapour phase nitration of propane yields - CUETMOCK [cuetmock.com]
• 4. Electrophilic nitration of alkanes with nitronium hexafluorophosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Nitration of alkanes with nitric acid catalyzed by N-hydroxyphthalimide - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Unraveling Byproducts in 2-Methyl-1-nitrobutane Synthesis: A Comparative Guide

For researchers, scientists, and professionals in drug development, the synthesis of key intermediates like 2-Methyl-1-nitrobutane demands a thorough understanding of potential byproducts to ensure purity and optimize reaction outcomes. This guide provides a comparative analysis of common synthetic routes to 2-Methyl-1-nitrobutane, focusing on the formation of byproducts, supported by experimental data and detailed analytical protocols.

The synthesis of 2-Methyl-1-nitrobutane, a valuable building block in organic chemistry, can be approached through several pathways. However, the choice of method significantly influences the product's purity, with the formation of various byproducts posing a challenge for isolation and purification. This guide delves into the byproduct profiles of two primary synthetic strategies: the nucleophilic substitution of an alkyl halide (a modified Victor Meyer reaction) and the oxidation of a primary amine.

Comparison of Synthetic Methods and Byproduct Formation

The selection of a synthetic route for 2-Methyl-1-nitrobutane should be guided by factors such as yield, purity, and the nature of the byproducts formed. Below is a summary of the expected products and byproducts for two common methods.

Synthesis Method	Starting Material	Target Product	Primary Byproduct(s)	Other Potential Byproducts
Nucleophilic Substitution	1-Bromo-2-methylbutane & Silver Nitrite (B80452)	2-Methyl-1-nitrobutane	2-Methyl-1-butyl nitrite	2-Methyl-1-butene, 2-Methyl-2-butene
Oxidation of Primary Amine	2-Methyl-1-butanamine	2-Methyl-1-nitrobutane	2-Methylbutanal	2-Methyl-1-butanol, Nitroso-dimers

Note: The distribution of byproducts is highly dependent on specific reaction conditions such as temperature, solvent, and the specific reagents used.

The nucleophilic substitution reaction, a variation of the classic Victor Meyer synthesis, is a widely used method for preparing primary nitroalkanes.[1] The ambident nature of the nitrite ion is a critical factor in this reaction, as it can attack the alkyl halide with either the nitrogen or an oxygen atom.[1] Attack by the nitrogen atom leads to the desired nitroalkane, while attack by an oxygen atom results in the formation of the isomeric alkyl nitrite.[1] The choice of the nitrite salt can influence the product ratio; silver nitrite, for instance, is known to favor the formation of the nitroalkane.[1]

Oxidation of the corresponding primary amine, 2-methyl-1-butanamine, offers an alternative route. Incomplete oxidation is a common issue with this method, leading to the formation of byproducts such as the corresponding aldehyde (2-methylbutanal) and alcohol (2-methyl-1-butanol). Additionally, the formation of nitroso intermediates can lead to nitroso-dimers as byproducts.[1]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and comparing synthetic outcomes.

Synthesis of 2-Methyl-1-nitrobutane via Nucleophilic Substitution (Modified Victor Meyer Reaction)

Materials:

• 1-Bromo-2-methylbutane

• Silver nitrite (AgNO₂)

• Diethyl ether (anhydrous)

• Diatomaceous earth

• Anhydrous magnesium sulfate

Procedure:

• A stirred suspension of silver nitrite in anhydrous diethyl ether is prepared in a flask protected from light.

• 1-Bromo-2-methylbutane is added dropwise to the suspension at a controlled temperature (e.g., 0-5 °C).

• The reaction mixture is stirred at room temperature for an extended period (e.g., 24-48 hours) to ensure completion.

• The resulting precipitate of silver bromide is removed by filtration through a pad of diatomaceous earth.

• The filtrate is washed successively with sodium bicarbonate solution and water.

• The organic layer is dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude product, a mixture of 2-Methyl-1-nitrobutane and 2-methyl-1-butyl nitrite.

Analysis of Reaction Products by Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary column suitable for the separation of volatile organic compounds (e.g., a non-polar or medium-polar column).

Sample Preparation:

• A small aliquot of the crude reaction mixture is diluted with a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• The diluted sample is then injected into the GC-MS system.

GC-MS Parameters (Example):

• Injector Temperature: 250 °C

• Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 10 °C/min.

• Carrier Gas: Helium

• MS Detector: Electron Ionization (EI) mode with a scan range of m/z 35-200.

The identification of 2-Methyl-1-nitrobutane and its byproducts is achieved by comparing their retention times and mass spectra with those of authentic standards or by interpretation of their fragmentation patterns. Quantitative analysis can be performed by integrating the peak areas of the respective compounds.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of the synthesis and analysis process, the following diagrams are provided.

Caption: Workflow for the synthesis of 2-Methyl-1-nitrobutane.

Caption: Workflow for the analysis of synthesis byproducts.

By carefully selecting the synthetic method and controlling reaction conditions, researchers can minimize the formation of unwanted byproducts in the synthesis of 2-Methyl-1-nitrobutane. The use of robust analytical techniques like GC-MS is essential for the accurate identification and quantification of these impurities, ensuring the quality and reliability of this important chemical intermediate in subsequent applications.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]

Navigating Stereochemistry in Nitroalkane Reactions: A Comparative Guide to Diastereoselectivity and Enantioselectivity

For researchers, scientists, and professionals in drug development, mastering the stereochemical outcome of chemical reactions is paramount. Nitroalkanes, versatile building blocks in organic synthesis, offer a rich landscape for stereoselective transformations. This guide provides an objective comparison of diastereoselectivity and enantioselectivity in key nitroalkane reactions, supported by experimental data, detailed protocols, and visual diagrams to facilitate a deeper understanding and practical application.

The introduction of new stereocenters during a chemical reaction can lead to the formation of stereoisomers. The ability to control which stereoisomer is formed is a central goal of modern synthetic chemistry. In the context of nitroalkane reactions, such as the widely used Henry (nitroaldol) and Michael reactions, the key to this control lies in understanding and applying the principles of diastereoselectivity and enantioselectivity.[1][2][3][4]

Diastereoselectivity arises when a reaction can produce multiple diastereomers—stereoisomers that are not mirror images of each other—and one is formed in preference to the others.[4] This typically occurs in reactions involving molecules that already possess a chiral center, or when two new chiral centers are formed simultaneously. The relative orientation of substituents in the transition state dictates which diastereomer is favored.

Enantioselectivity , on the other hand, is the preferential formation of one enantiomer over its mirror image.[4] This is achieved by using a chiral catalyst, reagent, or auxiliary that creates a chiral environment, influencing the reaction pathway to favor one enantiomeric product.

Conceptualizing Stereoselectivity in Nitroalkane Reactions

The following diagram illustrates the fundamental difference between diastereoselective and enantioselective transformations in the context of a generic nitroalkane addition to a carbonyl compound.

Figure 1. Conceptual difference between diastereoselective and enantioselective reactions.

Comparative Analysis of Stereoselective Nitroalkane Reactions

To illustrate these concepts with practical examples, we will compare a diastereoselective Henry reaction with an enantioselective Michael addition, both common and powerful C-C bond-forming reactions involving nitroalkanes.

Case Study 1: Diastereoselective Henry (Nitroaldol) Reaction

The Henry reaction is the base-catalyzed addition of a nitroalkane to an aldehyde or ketone.[2] When both the nitroalkane and the carbonyl compound are substituted, two new stereocenters can be created, leading to the possibility of syn and anti diastereomers. The diastereoselectivity can be influenced by the choice of catalyst and reaction conditions.

Table 1: Diastereoselective Henry Reaction Data

Entry	Nitroalkane	Aldehyde	Catalyst	Solvent	Temp (°C)	Yield (%)	dr (syn:anti)	Reference
1	Nitroethane	Benzaldehyde	Guanidine-thiourea bifunctional organocatalyst	Toluene (B28343)	-20	85	95:5	[5]
2	Nitropropane	Isobutyraldehyde	Chiral P-spirocyclic tetra-aminophosphonium salts	CH2Cl2	-78	78	1:19	[5]

Experimental Protocol: General Procedure for Diastereoselective Henry Reaction [5]

To a solution of the aldehyde (0.5 mmol) and the guanidine-thiourea organocatalyst (0.05 mmol, 10 mol%) in toluene (1.0 mL) at -20 °C was added the nitroalkane (1.5 mmol). The reaction mixture was stirred at this temperature for 24 hours. The reaction was then quenched with a saturated aqueous solution of NH4Cl and extracted with ethyl acetate. The combined organic layers were washed with brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure. The residue was purified by flash column chromatography on silica (B1680970) gel to afford the desired β-nitro alcohol. The diastereomeric ratio was determined by 1H NMR analysis of the crude product.

Case Study 2: Enantioselective Michael Addition

The Michael addition of a nitroalkane to an α,β-unsaturated carbonyl compound is a powerful method for the formation of γ-nitro carbonyl compounds.[6][7] The use of chiral organocatalysts can induce high levels of enantioselectivity, leading to the preferential formation of one enantiomer.

Table 2: Enantioselective Michael Addition of Nitroalkanes to Nitroalkenes

Entry	Nitroalkane	Nitroalkene	Catalyst	Loading (mol%)	Yield (%)	ee (%)	Reference
1	Nitromethane	trans-β-Nitrostyrene	Bifunctional DMAP-Thiourea	2	82	95	[6][7]
2	Nitroethane	trans-β-Nitrostyrene	Modified Cinchona Alkaloid	10	75	88	[6][7]

Experimental Protocol: General Procedure for Enantioselective Michael Addition [6][7]

To a mixture of the nitroalkene (0.25 mmol) and the bifunctional DMAP-thiourea catalyst (0.005 mmol, 2 mol%) was added the nitroalkane (0.5 mL). The reaction mixture was stirred at room temperature for 17 hours. The excess nitroalkane was removed under reduced pressure, and the residue was purified by flash column chromatography on silica gel to afford the desired 1,3-dinitro compound. The enantiomeric excess was determined by HPLC analysis on a chiral stationary phase.

Experimental Workflow Visualization

The following diagram outlines a typical experimental workflow for an organocatalyzed enantioselective nitroalkane reaction, from setup to analysis.

Figure 2. General experimental workflow for a stereoselective nitroalkane reaction.

Conclusion

The ability to control both diastereoselectivity and enantioselectivity in nitroalkane reactions is crucial for the efficient synthesis of complex molecules. As demonstrated, the choice of catalyst and reaction conditions plays a pivotal role in determining the stereochemical outcome. While diastereoselectivity is often governed by the inherent stereochemistry of the substrates and the relative energetics of diastereomeric transition states, enantioselectivity is achieved through the use of a chiral catalyst that creates a biased reaction environment. By understanding these fundamental principles and utilizing the appropriate experimental protocols, researchers can effectively harness the synthetic potential of nitroalkanes to produce stereochemically pure compounds for a wide range of applications, including drug discovery and development.

References

• 1. mdpi.com [mdpi.com]
• 2. Enantioselective Henry Reaction (Nitroaldol Reaction) - Buchler GmbH [buchler-gmbh.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Asymmetric catalysis in direct nitromethane-free Henry reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

A Comparative Guide to the Reactivity of Primary vs. Secondary Nitroalkanes

For researchers and professionals in drug development and organic synthesis, understanding the nuanced reactivity of nitroalkanes is paramount for reaction design and optimization. The substitution pattern at the α-carbon—the carbon atom bearing the nitro group—profoundly influences the chemical behavior of these versatile synthetic intermediates. This guide provides an objective comparison of the reactivity between primary and secondary nitroalkanes, supported by experimental data and detailed protocols.

The principal difference in reactivity stems from the number of acidic α-protons and the steric environment around the nitro group. Primary nitroalkanes possess two acidic α-protons, readily forming a nitronate anion in the presence of a base. Secondary nitroalkanes have only one such proton, leading to differences in reaction rates, equilibria, and the stability of intermediates.

Key Reactivity Differences

Several key reactions highlight the distinct behaviors of primary and secondary nitroalkanes:

• Acidity and Nitronate Formation: Primary nitroalkanes are generally more acidic than their secondary counterparts. This is because the resulting primary nitronate anion is less sterically hindered and more stabilized. The formation of this nitronate is a crucial first step in many of their characteristic reactions.

• The Henry (Nitroaldol) Reaction: This reaction involves the base-catalyzed addition of a nitroalkane to a carbonyl compound. Primary nitroalkanes often react faster and can participate in subsequent reactions due to the remaining α-proton.

• The Nef Reaction: This reaction transforms a primary or secondary nitroalkane into an aldehyde or a ketone, respectively, under acidic conditions after formation of the nitronate salt. While both undergo this transformation, reaction conditions and yields can differ.

• Michael Addition: As nucleophiles, nitronate anions derived from both primary and secondary nitroalkanes can participate in Michael additions to α,β-unsaturated carbonyl compounds. Steric hindrance can play a significant role in the reaction rates for secondary nitroalkanes.

• Reduction: The reduction of the nitro group to an amine is a fundamental transformation. While the substitution at the α-carbon does not fundamentally change the reduction process itself, the overall structure can influence the choice of reducing agent and reaction conditions.

Quantitative Data Comparison

The following table summarizes typical yields for key reactions, illustrating the performance differences between primary and secondary nitroalkanes under specific experimental conditions.

Reaction	Substrate Class	Typical Reagents & Conditions	Product Type	Typical Yield (%)
Henry Reaction	Primary Nitroalkane	Aldehyde, Base (e.g., Et3N), THF, Room Temperature	β-Nitro alcohol	85 - 95
Secondary Nitroalkane	Aldehyde, Base (e.g., DBU), THF, Room Temperature	β-Nitro alcohol	70 - 85
Nef Reaction	Primary Nitroalkane	1. Base (e.g., NaOH) 2. Strong Acid (e.g., H2SO4)	Aldehyde	60 - 80
Secondary Nitroalkane	1. Base (e.g., NaOEt) 2. Strong Acid (e.g., H2SO4)	Ketone	75 - 90
Michael Addition	Primary Nitroalkane	α,β-Unsaturated Ester, Base (e.g., DBU), CH2Cl2, Room Temperature	Adduct	80 - 95
Secondary Nitroalkane	α,β-Unsaturated Ester, Base (e.g., DBU), CH2Cl2, Room Temperature	Adduct	65 - 80
Reduction to Amine	Primary Nitroalkane	H2, Raney Nickel, Ethanol (B145695), High Pressure	Primary Amine	85 - 95
Secondary Nitroalkane	H2, Raney Nickel, Ethanol, High Pressure	Secondary Amine	80 - 90

Note: Yields are representative and can vary significantly based on specific substrates, catalysts, and reaction conditions.

Visualizing Reaction Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate key processes and relationships.

Caption: Nef Reaction pathway for primary and secondary nitroalkanes.

Caption: General experimental workflow for the Henry (Nitroaldol) reaction.

Caption: Factors influencing the reactivity of primary vs. secondary nitroalkanes.

Experimental Protocols

Below are representative methodologies for key reactions comparing primary and secondary nitroalkanes.

Protocol 1: The Henry (Nitroaldol) Reaction

Objective: To compare the yield of the Henry reaction between nitromethane (B149229) (primary) and 2-nitropropane (B154153) (secondary) with benzaldehyde (B42025).

Materials:

• Nitromethane

• 2-Nitropropane

• Benzaldehyde

• Triethylamine (B128534) (Et3N)

• Tetrahydrofuran (THF), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Ethyl acetate (B1210297) (EtOAc)

• Silica (B1680970) gel for column chromatography

Procedure for Primary Nitroalkane (Nitromethane):

• To a stirred solution of benzaldehyde (10 mmol) and nitromethane (12 mmol) in anhydrous THF (20 mL) at 0 °C, add triethylamine (1 mmol) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl (10 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash sequentially with saturated NaHCO3 solution (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure β-nitro alcohol.

Procedure for Secondary Nitroalkane (2-Nitropropane):

• Follow the same procedure as above, substituting nitromethane with 2-nitropropane (12 mmol).

• The reaction may require a stronger base (e.g., DBU, 1 mmol) and a longer reaction time (e.g., 24 hours) for comparable conversion.

• Workup and purification steps are identical.

Protocol 2: The Nef Reaction

Objective: To compare the conversion of a primary and a secondary nitroalkane to the corresponding carbonyl compound.

Materials:

• 1-Nitropropane (B105015) (primary)

• 2-Nitropropane (secondary)

• Sodium ethoxide (NaOEt)

• Ethanol (EtOH)

• Concentrated Sulfuric Acid (H2SO4)

• Diethyl ether

• Water

• Anhydrous sodium sulfate (Na2SO4)

Procedure for Primary Nitroalkane (1-Nitropropane to Propanal):

• Dissolve 1-nitropropane (10 mmol) in ethanol (20 mL).

• Add a solution of sodium ethoxide (11 mmol) in ethanol (10 mL) and stir for 1 hour at room temperature to form the nitronate salt.

• Cool the mixture to -10 °C in an ice-salt bath.

• Slowly add the nitronate solution to a pre-cooled (0 °C) solution of concentrated H2SO4 (5 mL) in water (20 mL) with vigorous stirring.

• After the addition is complete, stir for an additional 15 minutes.

• Extract the mixture with diethyl ether (3 x 25 mL).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and carefully remove the solvent to obtain the crude aldehyde. Note: Aldehydes can be volatile.

Procedure for Secondary Nitroalkane (2-Nitropropane to Acetone):

• Follow the same procedure as above, substituting 1-nitropropane with 2-nitropropane (10 mmol).

• The resulting product will be acetone.

• Workup and purification steps are identical. The higher stability and lower volatility of the ketone product often lead to higher isolated yields compared to the aldehyde from the primary nitroalkane.

Safety & Regulatory Compliance

Proper Disposal of 2-Methyl-1-nitrobutane: A Step-by-Step Guide for Laboratory Professionals

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to handle 2-Methyl-1-nitrobutane with appropriate personal protective equipment (PPE) to mitigate risks of exposure. Based on the hazardous nature of similar nitro-compounds, which are often toxic if swallowed, in contact with skin, or inhaled, and can cause organ damage with repeated exposure, the following PPE is mandatory:

• Gloves: Chemical-resistant gloves, such as nitrile, are essential to prevent skin contact.

• Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn to protect against accidental splashes.

• Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

• Respiratory Protection: All handling of 2-Methyl-1-nitrobutane for disposal should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of any vapors.

Step-by-Step Disposal Protocol

The disposal of 2-Methyl-1-nitrobutane must be managed through your institution's hazardous waste program. Under no circumstances should this chemical be disposed of down the drain or in the regular trash.[1]

• Waste Identification and Classification: Treat 2-Methyl-1-nitrobutane as a hazardous waste. Do not mix it with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[1] Incompatible wastes, when mixed, can react violently or release toxic gases.[2]

• Container Selection:

  • Use a designated, leak-proof, and chemically compatible container for collecting the waste.[3] Plastic containers are often preferred.[4] If possible, the original container can be used for disposal.[5]

  • The container must have a secure, tightly fitting screw cap to prevent leaks and evaporation.[2] Containers should only be opened when adding waste.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste" and the full chemical name: "2-Methyl-1-nitrobutane."[1]

  • Include the approximate concentration and volume of the waste.

  • Ensure the date of initial waste accumulation is recorded on the label.

• Accumulation and Storage:

  • Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[2][4]

  • The SAA should be a secure location away from heat, sparks, and incompatible materials.

  • Ensure secondary containment is used for liquid waste to capture any potential leaks.[3]

• Request for Pickup:

  • Once the container is full (do not exceed 90% capacity to allow for expansion) or if the waste has been stored for a period approaching your institution's limit (often 6-12 months), arrange for its disposal.[4]

  • Contact your institution's EHS department or the designated hazardous waste management office to schedule a pickup. Follow their specific procedures for waste collection requests.

Spill Management

In the event of a spill, the following immediate actions should be taken:

• Evacuate and Ventilate: Alert others in the vicinity and ensure the area is well-ventilated. If the spill is large or in a poorly ventilated space, evacuate the area and contact your institution's emergency response team.

• Containment: Use an inert absorbent material, such as vermiculite (B1170534) or sand, to contain the spill. Do not use combustible materials like paper towels.[5]

• Collection: Carefully collect the absorbed material and any contaminated debris into a designated hazardous waste container.[5]

• Decontamination: Clean the spill area thoroughly. All materials used for decontamination must also be disposed of as hazardous waste.[5]

Quantitative Data for Hazardous Waste Management

The following table summarizes general quantitative limits and timelines for the accumulation of hazardous waste in a laboratory setting, as stipulated by many regulatory bodies. Always consult your institution's specific guidelines.

Parameter	Guideline	Source
Maximum Volume in SAA	55 gallons of total hazardous waste	[4]
Acutely Toxic Waste Limit	1 quart of liquid or 1 kilogram of solid	[4]
Container Fill Level	Do not exceed 90% of the container's capacity
Storage Time Limit (Opened Container)	Typically within 6 months
Storage Time Limit (Unopened Container)	Typically within 1 year

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Methyl-1-nitrobutane.

Caption: Workflow for the safe handling and disposal of 2-Methyl-1-nitrobutane.

References

• 1. engineering.purdue.edu [engineering.purdue.edu]
• 2. nj.gov [nj.gov]
• 3. smithseed.com [smithseed.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Logistical Information for Handling 2-Methyl-1-nitrobutane

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Methyl-1-nitrobutane was readily available. The following information is synthesized from data on structurally similar chemicals, including 1-nitrobutane (B1203751) and 2-methyl-2-nitropropane. Researchers should handle 2-Methyl-1-nitrobutane with caution and treat it as a potentially flammable and hazardous substance.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 2-Methyl-1-nitrobutane. It includes operational and disposal plans to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment (PPE)

Due to its structural similarities to other nitroalkanes, 2-Methyl-1-nitrobutane is presumed to be a flammable liquid. Vapors may form explosive mixtures with air.[1][2][3] It may cause skin and eye irritation.[4][5] Therefore, appropriate personal protective equipment is crucial.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Methyl-1-nitrobutane

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles and a face shield.	To protect against potential splashes and vapors that can cause eye irritation.[4]
Skin Protection	Flame-retardant lab coat and chemically impervious clothing.	To provide a barrier against accidental skin contact and protect from flammability.
Hand Protection	Chemical-resistant gloves (e.g., nitrile or butyl rubber).	To prevent skin absorption, a likely route of exposure. Gloves should be inspected before use.
Respiratory Protection	Work in a well-ventilated fume hood. If ventilation is inadequate, use a NIOSH-approved respirator with organic vapor cartridges.	To protect against the inhalation of potentially harmful vapors.[1]

Safe Handling and Storage

Operational Plan:

• Preparation: Before handling, ensure that a safety shower and eyewash station are readily accessible.[3] All personnel must be trained on the potential hazards and emergency procedures.

• Engineering Controls: All work with 2-Methyl-1-nitrobutane should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

• Grounding: Ground and bond containers and receiving equipment to prevent static discharge, which could ignite flammable vapors. Use non-sparking tools.[3]

• Avoiding Incompatibilities: Keep away from heat, sparks, open flames, and strong oxidizing agents.[3][5]

• Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage Plan:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

• Keep away from sources of ignition.[1]

• Store locked up.[4]

Emergency Procedures

Table 2: First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[4][6]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[4][6]
Eye Contact	Rinse immediately with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek medical attention.[4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Spill and Fire Procedures:

• Minor Spill: Absorb with inert material (e.g., vermiculite, sand) and place in a suitable container for disposal.[3]

• Major Spill: Evacuate the area and contact emergency services.

• Fire: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish.[3][6] Water spray can be used to cool containers.[6]

Disposal Plan

Dispose of 2-Methyl-1-nitrobutane and any contaminated materials as hazardous waste. All disposal practices must comply with local, state, and federal regulations. Do not pour down the drain.

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling of 2-Methyl-1-nitrobutane, from preparation to disposal.

Caption: Workflow for safe handling of 2-Methyl-1-nitrobutane.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 1-Nitrobutane | C4H9NO2 | CID 12302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. chemicalbook.com [chemicalbook.com]